PF-04217903

• CAS: 956905-27-4

Core Science & Biosynthesis

PF-04217903: A Technical Guide to its Mechanism of Action as a Selective c-Met Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

PF-04217903 is a potent and highly selective, orally bioavailable, ATP-competitive small-molecule inhibitor of the c-Met receptor tyrosine kinase.[1][2] The c-Met pathway is a critical regulator of cell growth, survival, motility, and invasion, and its aberrant activation is implicated in the progression and metastasis of numerous human cancers.[3][4][5] PF-04217903 has demonstrated significant antitumor and anti-angiogenic properties in preclinical models, effectively inhibiting c-Met phosphorylation and downstream signaling cascades.[1][6] This technical guide provides an in-depth overview of the mechanism of action of PF-04217903, supported by quantitative data, detailed experimental protocols, and visual representations of its effects on cellular signaling.

Core Mechanism of Action

PF-04217903 exerts its therapeutic effects by directly targeting the enzymatic activity of the c-Met kinase. As an ATP-competitive inhibitor, it binds to the ATP-binding pocket of the c-Met kinase domain, preventing the phosphorylation of the receptor and subsequent activation of downstream signaling pathways.[1][3] This targeted inhibition leads to a cascade of cellular events that collectively contribute to its antitumor activity.

The binding of Hepatocyte Growth Factor (HGF) to its receptor, c-Met, normally triggers receptor dimerization and autophosphorylation of key tyrosine residues, creating docking sites for various intracellular signaling proteins.[4] These include Grb2, Gab1, PI3K, and PLCγ, which in turn activate major signaling cascades such as the RAS/MAPK, PI3K/AKT, and STAT pathways.[4][7] These pathways are crucial for cell proliferation, survival, and migration.[2][7] PF-04217903 effectively abrogates these HGF-induced signaling events.[6]

Signaling Pathway Inhibition

The inhibitory action of PF-04217903 on the c-Met signaling pathway is illustrated in the diagram below.

Caption: PF-04217903 inhibits HGF-mediated c-Met signaling.

Quantitative Data

The potency and selectivity of PF-04217903 have been quantified through various in vitro assays.

Parameter	Value	Notes
Ki (c-Met Kinase)	4.5 nM[1]	Kinase inhibition constant, indicating high binding affinity.
Ki (human c-Met)	4.8 nM[8]
Selectivity	>1000-fold	Compared to over 150-208 other kinases.[3][8]

In Vitro Activity (IC50)	Cell Line	Value
c-Met Phosphorylation	HUVEC	4.6 nM[1]
Cell Proliferation	GTL-16 (gastric carcinoma)	12 nM[8]
NCI-H1993 (NSCLC)	30 nM[8]
Apoptosis Induction	GTL-16	31 nM[8]
HUVEC	27 nM[1]
Cell Migration/Invasion	NCI-H441 (lung carcinoma)	7-12.5 nM[8]
HT29 (colon carcinoma)	7-12.5 nM[8]
HUVEC (Matrigel invasion)	7.3 nM[1]
HUVEC Survival	12 nM[1]

Experimental Protocols

The following are representative methodologies for key experiments used to characterize the mechanism of action of PF-04217903.

c-Met Phosphorylation Assay (Capture ELISA)

This assay quantifies the level of phosphorylated c-Met in cells treated with PF-04217903.

Caption: Workflow for a c-Met phosphorylation capture ELISA.

Protocol:

• Cell Seeding: Cells (e.g., GTL-16, NCI-H1993, HT29) are seeded in 96-well plates and allowed to adhere overnight.[9]

• Treatment: Cells are treated with varying concentrations of PF-04217903 for 1 hour.[9]

• Lysis: Cells are lysed to release cellular proteins.

• Capture: The cell lysate is transferred to a 96-well plate pre-coated with a c-Met capture antibody.

• Detection: After washing, a detection antibody specific for phosphorylated c-Met is added, followed by a substrate to generate a measurable signal.

• Analysis: The signal intensity, proportional to the amount of phosphorylated c-Met, is measured using a plate reader.

Cell Proliferation Assay (MTT or Resazurin)

This assay assesses the effect of PF-04217903 on the proliferation of cancer cell lines.

Protocol:

• Cell Seeding: Cells are seeded at a low density in 96-well plates.[6]

• Treatment: Cells are treated with a range of PF-04217903 concentrations. For cell lines with low endogenous HGF, recombinant HGF (e.g., 20 ng/mL) may be added.[6]

• Incubation: Plates are incubated for 72 hours to allow for cell proliferation.[6]

• Reagent Addition: MTT or resazurin reagent is added to each well.

• Signal Measurement: After a further incubation period, the absorbance or fluorescence is measured, which correlates with the number of viable cells.

Apoptosis Assay (ssDNA Apoptosis ELISA)

This assay measures the induction of apoptosis in tumor cells following treatment with PF-04217903.

Protocol:

• Cell Treatment: GTL-16 cells are treated with PF-04217903 for 24 hours in growth media.[6]

• Cell Lysis and DNA Denaturation: Cells are lysed, and the DNA is denatured to expose single-stranded DNA (ssDNA), a hallmark of apoptosis.

• ELISA: The amount of ssDNA is quantified using a specific ELISA kit (e.g., Chemicon International).[6]

• Quantification: The ssDNA content is expressed as a percentage of the control (untreated) cells.[6]

In Vivo Antitumor Efficacy (Xenograft Models)

These studies evaluate the in vivo antitumor activity of PF-04217903.

Protocol:

• Tumor Implantation: Human tumor cells (e.g., GTL-16, U87MG) are subcutaneously implanted into athymic mice.[6]

• Tumor Growth: Tumors are allowed to grow to a specified size (e.g., ~200 mm³).[6]

• Treatment: Mice are orally administered with PF-04217903 at various doses or a vehicle control daily.[6][8]

• Tumor Measurement: Tumor volume is measured regularly throughout the study.

• Pharmacodynamic Analysis: At the end of the study, tumors are harvested for biomarker analysis, including Western blotting for phosphorylated c-Met and downstream signaling proteins, and immunohistochemistry for proliferation (Ki67) and apoptosis (cleaved caspase-3) markers.[6]

Resistance Mechanisms

Potential mechanisms of resistance to c-Met inhibitors like PF-04217903 have been identified. One such mechanism is "oncogene switching," where the inhibition of c-Met leads to the upregulation and activation of other receptor tyrosine kinases, such as phospho-PDGFRβ, as observed in U87MG xenograft tumors.[3] Additionally, in some cases, combination therapy with inhibitors of other pathways, such as RON kinase, may be required to achieve a more robust antitumor response.[3]

Conclusion

PF-04217903 is a highly selective and potent c-Met kinase inhibitor with a well-defined mechanism of action. It effectively inhibits c-Met phosphorylation and downstream signaling, leading to decreased tumor cell proliferation, survival, and invasion, as well as anti-angiogenic effects. The comprehensive data presented in this guide underscore the therapeutic potential of targeting the c-Met pathway and provide a solid foundation for further research and development in this area.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Facebook [cancer.gov]
• 3. Sensitivity of selected human tumor models to PF-04217903, a novel selective c-Met kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Targeting the HGF/Met Signaling Pathway in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting the HGF/MET signalling pathway in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Targeting the HGF/MET Axis in Cancer Therapy: Challenges in Resistance and Opportunities for Improvement [frontiersin.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. aacrjournals.org [aacrjournals.org]

PF-04217903 c-Met signaling pathway

An In-Depth Technical Guide to PF-04217903 and the c-Met Signaling Pathway

Introduction

The c-Met receptor tyrosine kinase, and its ligand Hepatocyte Growth Factor (HGF), form a signaling pathway crucial for various cellular processes including proliferation, survival, motility, and invasion.[1][2][3] Dysregulation of the HGF/c-Met axis through gene amplification, mutation, or overexpression is implicated in the progression and metastasis of numerous human cancers, making it a key target for therapeutic intervention.[4][5][6] PF-04217903 is a potent and highly selective, orally bioavailable, ATP-competitive small-molecule inhibitor of the c-Met kinase.[4][6][7] This technical guide provides a comprehensive overview of the c-Met signaling pathway, the mechanism of action of PF-04217903, its preclinical and clinical data, and detailed experimental protocols for its evaluation.

The c-Met Signaling Pathway

The c-Met receptor is a transmembrane tyrosine kinase.[5] Binding of its ligand, HGF, induces receptor dimerization and autophosphorylation of key tyrosine residues (Y1234, Y1235) in the kinase domain, followed by phosphorylation of Y1349 and Y1356 in the C-terminal multifunctional docking site.[5][8] This activation initiates a complex network of downstream signaling cascades.

Key downstream pathways include:

• RAS/MAPK Pathway: Activated via the recruitment of adapter proteins like GRB2 and SHC, this pathway primarily regulates cell proliferation.[1][8]

• PI3K/AKT Pathway: Recruited directly or through the GAB1 adapter protein, this axis is a major driver of cell survival and proliferation.[1][8]

• STAT3 Pathway: Direct binding of STAT3 to c-Met can lead to its phosphorylation and translocation to the nucleus, influencing tubulogenesis and invasion.[1]

• SRC/FAK Pathway: The interaction between c-Met, SRC family kinases, and Focal Adhesion Kinase (FAK) is critical for mediating cell migration and anchorage-independent growth.[1]

Negative regulation of the pathway is crucial and occurs through mechanisms like the recruitment of c-CBL to the Y1003 residue, which mediates receptor ubiquitination and degradation, and the action of protein tyrosine phosphatases (PTPs).[1][9]

Caption: The c-Met signaling pathway and the point of inhibition by PF-04217903.

PF-04217903: Mechanism and Specificity

PF-04217903 is an ATP-competitive inhibitor that selectively binds to c-Met, thereby disrupting the entire downstream signaling cascade.[4][6][10] This action leads to the inhibition of c-Met-driven cellular processes, including tumor cell growth, survival, migration, and invasion.[4][6] A key characteristic of PF-04217903 is its high selectivity; it demonstrates over 1,000-fold selectivity for c-Met compared to a panel of more than 150-208 other kinases, making it one of the most selective c-Met inhibitors developed.[6][10][11]

Quantitative Efficacy Data

The potency of PF-04217903 has been quantified in a variety of preclinical models, including biochemical assays, cell-based assays, and in vivo tumor xenografts.

Table 1: In Vitro Activity of PF-04217903

Assay Type	Cell Line / Target	IC50 Value	Reference
Kinase Inhibition	c-Met Kinase (Ki)	4.5 nM	[7]
Wild-Type c-Met	3.1 nM	[11]
c-Met Mutant (H1094R)	3.1 nM	[11]
c-Met Mutant (R988C)	6.4 nM	[11]
c-Met Mutant (T1010I)	6.7 nM	[11]
c-Met Mutant (Y1230C)	>10 µM	[11]
Cellular c-Met Phosphorylation	A549 (NSCLC)	4.8 nM	[11]
HUVEC	4.6 nM	[7][10]
Cell Proliferation / Survival	GTL-16 (Gastric)	12 nM	[10]
H1993 (NSCLC)	30 nM	[10]
HUVEC Survival	12 nM	[7][10]
Clonogenic Growth	LXFA 526L	16 nM	[11]
LXFA 1647L	13 nM	[11]
Cell Migration / Invasion	HT29 (Colon)	7 - 12.5 nM	[10]
NCI-H441 (Lung)	7 - 12.5 nM	[10]
HUVEC Matrigel Invasion	27 nM	[10]
Apoptosis Induction	HUVEC	7 nM	[10]

Table 2: In Vivo Antitumor Efficacy of PF-04217903

Tumor Model	c-Met Status	Dose / Schedule	Tumor Growth Inhibition (TGI)	Reference
GTL-16 (Gastric)	MET Amplified	10 mg/kg, QD	>90%	[10]
U87MG (Glioblastoma)	HGF/c-Met Autocrine Loop	10 mg/kg, QD	68%	[10]
U87MG (Glioblastoma)	HGF/c-Met Autocrine Loop	30 mg/kg, QD	84%	[10]
HT29 (Colon)	c-Met Overexpression	50 mg/kg, QD	38% - 40%	[6][10]
Colo205 (Colon)	c-Met Overexpression	Not Specified	44%	[10]
MDA-MB-231 (Breast)	c-Met Overexpression	Not Specified	43%	[10]
H292 (NSCLC)	c-Met Overexpression	Not Specified	39%	[10]

In vivo studies demonstrate a strong, dose-dependent correlation between the administration of PF-04217903, inhibition of c-Met phosphorylation, and antitumor efficacy.[6][10] Furthermore, PF-04217903 exhibits potent anti-angiogenic properties, significantly reducing microvessel density and the secretion of pro-angiogenic factors like VEGFA and IL-8 in tumor models.[7][10][12]

Pharmacokinetic Properties

A Phase I study in healthy human subjects provided initial pharmacokinetic data for PF-04217903.

Table 3: Pharmacokinetic Parameters of PF-04217903 in Humans (Single Dose, Fasted State)

Parameter	Value	Notes	Reference
Absorption	Rapidly absorbed	-	[13]
t½ (half-life)	~8 hours	At doses of 60 mg and higher	[13]
Exposure (AUC)	Approx. dose-proportional	In the 4 mg to 120 mg dose range	[13]
Food Effect	tmax delayed by ~3h	With a high-fat meal (60 mg dose)	[13]

The drug was generally well-tolerated up to 120 mg, with dose-limiting ALT and AST elevations observed at 240 mg.[13]

Mechanisms of Resistance

As with many targeted therapies, acquired resistance can limit the long-term efficacy of c-Met inhibitors. Preclinical studies have identified potential mechanisms of resistance to PF-04217903:

• Oncogene Switching: In U87MG glioblastoma xenografts, treatment with PF-04217903 led to a strong, dose-dependent induction of phosphorylated PDGFRβ, suggesting that tumor cells may switch their signaling dependency to bypass c-Met inhibition.[6][10]

• Bypass Signaling: In GTL-16 cells, the emergence of an SND1-BRAF fusion has been shown to confer resistance by activating the downstream MAPK pathway, independent of c-Met.[14]

Caption: Resistance to PF-04217903 via oncogene switching to PDGFRβ.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize PF-04217903.

Caption: Preclinical experimental workflow for evaluating a c-Met inhibitor.

Cellular c-Met Phosphorylation ELISA

• Objective: To quantify the inhibitory effect of PF-04217903 on HGF-stimulated c-Met phosphorylation in cells.

• Protocol:

  • Seed tumor cells (e.g., A549) with endogenous c-Met in 96-well plates and culture overnight.[11]

  • Replace growth medium with serum-free medium containing 0.04% BSA and incubate for 4-6 hours to serum-starve the cells.

  • Add serial dilutions of PF-04217903 to the wells and incubate at 37°C for 1 hour.[11]

  • Stimulate the cells with HGF (e.g., 40 ng/mL) for 20 minutes at 37°C.[11]

  • Wash cells once with ice-cold HBSS supplemented with 1 mM Na₃VO₄.[11]

  • Lyse the cells using a suitable lysis buffer containing protease and phosphatase inhibitors.[11]

  • Transfer protein lysates to an ELISA plate pre-coated with a c-Met capture antibody and incubate overnight at 4°C.[11]

  • Wash the plate and add a detection antibody specific for phosphorylated tyrosine residues (e.g., anti-phosphotyrosine-HRP).

  • Add a chemiluminescent or colorimetric substrate and measure the signal using a plate reader.

  • Calculate IC50 values by plotting the percentage of inhibition against the log concentration of PF-04217903.

Cell Proliferation Assay

• Objective: To determine the effect of PF-04217903 on the proliferation of c-Met dependent cancer cells.

• Protocol:

  • Seed cells (e.g., GTL-16) at a low density in 96-well plates in their standard growth medium.

  • Allow cells to attach overnight.

  • Treat cells with a range of concentrations of PF-04217903. For cell lines that are not autocrine, HGF (e.g., 20 ng/mL) may be added.[12]

  • Incubate for 72 hours to 4 days.[11][12]

  • Assess cell viability by adding MTT or resazurin reagent and incubating for 2-4 hours.[12]

  • Measure absorbance or fluorescence using a microplate reader.

  • Alternatively, count cells directly using a Coulter counter.[11]

  • Calculate IC50 values from dose-response curves.

In Vivo Xenograft Tumor Model Study

• Objective: To evaluate the antitumor efficacy of PF-04217903 in a living organism.

• Protocol:

  • Implant human tumor cells (e.g., GTL-16, U87MG) subcutaneously into the flank of athymic nude mice.

  • Monitor tumor growth until tumors reach a predetermined size (e.g., 150-200 mm³).

  • Randomize mice into treatment and vehicle control groups.

  • Administer PF-04217903 orally (gavage) at specified dose levels and schedules (e.g., once daily, QD).[10]

  • Measure tumor volumes with calipers 2-3 times per week and monitor animal body weight as a measure of toxicity.

  • At the end of the study, collect tumor and plasma samples at specified time points post-final dose for pharmacodynamic (PD) and pharmacokinetic (PK) analysis.

  • For PD analysis, assess levels of phosphorylated c-Met, proliferation markers (Ki67), and apoptosis markers (cleaved caspase-3) in tumor lysates via Western blot or immunohistochemistry.[7][10]

Conclusion

PF-04217903 is a highly potent and selective c-Met kinase inhibitor that has demonstrated significant antitumor and anti-angiogenic activity in a range of preclinical models.[6][7] Its efficacy is particularly pronounced in tumors with MET gene amplification or an HGF/c-Met autocrine loop.[6][10] While clinical development was discontinued for strategic reasons, the comprehensive preclinical data for PF-04217903 provides valuable insights into the therapeutic potential of targeting the c-Met pathway and highlights critical considerations such as patient selection and potential resistance mechanisms for the development of future c-Met inhibitors.[15]

References

• 1. An overview of the c-MET signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Facebook [cancer.gov]
• 5. Safety and Tolerability of c-MET Inhibitors in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sensitivity of selected human tumor models to PF-04217903, a novel selective c-Met kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. researchgate.net [researchgate.net]
• 9. Figure 2 from An overview of the c-MET signaling pathway | Semantic Scholar [semanticscholar.org]
• 10. aacrjournals.org [aacrjournals.org]
• 11. selleckchem.com [selleckchem.com]
• 12. researchgate.net [researchgate.net]
• 13. | BioWorld [bioworld.com]
• 14. abmole.com [abmole.com]
• 15. MET inhibition in lung cancer - Menis - Translational Lung Cancer Research [tlcr.amegroups.org]

An In-Depth Technical Guide to PF-04217903: A Selective c-Met Inhibitor

This technical guide provides a comprehensive overview of the chemical structure, properties, and biological activity of PF-04217903, a potent and selective inhibitor of the c-Met receptor tyrosine kinase. This document is intended for researchers, scientists, and professionals in the field of drug development and oncology.

Chemical Structure and Properties

PF-04217903 is a small molecule inhibitor that is ATP-competitive.[1][2] Its chemical and physical properties are summarized in the tables below.

Table 1: Chemical Identifiers and Formula

Identifier	Value
IUPAC Name	2-(4-(1-(quinolin-6-ylmethyl)-1H-[3][4][5]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol[3][4]
Chemical Formula	C19H16N8O[3][4]
SMILES	OCCN1N=CC(C2=CN=C3C(N(CC4=CC=C5N=CC=CC5=C4)N=N3)=N2)=C1[3]
CAS Number	956905-27-4 (free base)[3][4]

Table 2: Physicochemical Properties

Property	Value
Molecular Weight	372.38 g/mol [3]
Appearance	White solid powder[3]
Solubility	Soluble in DMSO[4]
Storage	Store at -20°C for long-term stability[6]

Pharmacological Properties

PF-04217903 is a highly selective and potent ATP-competitive inhibitor of the c-Met receptor tyrosine kinase.[1][2] Dysregulation of the c-Met signaling pathway is implicated in the progression of various cancers, making it a key therapeutic target.

Table 3: Pharmacological Activity

Target	Assay	IC50 / Ki	Cell Line / Conditions
c-Met	Kinase Assay	Ki = 4.8 nM	Human c-Met[2]
c-Met Phosphorylation	ELISA	IC50 = 4.8 nM	A549 cells[1][6]
Cell Proliferation	Proliferation Assay	IC50 = 12 nM	GTL-16 cells[2]
Cell Proliferation	Proliferation Assay	IC50 = 30 nM	NCI-H1993 cells[2]
Apoptosis	Apoptosis Assay	IC50 = 31 nM	GTL-16 cells[2]

PF-04217903 demonstrates high selectivity for c-Met, with over 1000-fold greater potency against c-Met compared to a panel of over 200 other kinases.[2] This selectivity is crucial for minimizing off-target effects and associated toxicities. The compound has shown efficacy in preclinical models of cancers with MET gene amplification or HGF/c-Met autocrine signaling loops.

Signaling Pathway

The hepatocyte growth factor (HGF)/c-Met signaling pathway plays a critical role in cell proliferation, survival, migration, and invasion. PF-04217903 exerts its therapeutic effect by inhibiting the autophosphorylation of c-Met, thereby blocking downstream signaling cascades.

Caption: HGF/c-Met signaling cascade and the inhibitory action of PF-04217903.

Experimental Protocols

This section details the methodologies for key experiments used to characterize the activity of PF-04217903.

c-Met Kinase Assay

Objective: To determine the in vitro inhibitory activity of PF-04217903 on c-Met kinase.

Methodology:

• A continuous-coupled spectrophotometric assay is utilized to quantify the catalytic activity of c-Met.

• The assay measures the time-dependent production of ADP by monitoring the consumption of NADH, which has a measurable absorbance at 340 nm.[5]

• Various concentrations of PF-04217903 are incubated with the c-Met enzyme and assay reagents for 10 minutes at 37°C.[5]

• The reaction is initiated by the addition of the c-Met enzyme.

• The decrease in absorbance at 340 nm is measured over time to determine the rate of NADH consumption.

• The Ki value is calculated from the inhibition data at different concentrations of PF-04217903.

Cellular c-Met Phosphorylation ELISA

Objective: To assess the inhibitory effect of PF-04217903 on c-Met phosphorylation in a cellular context.

Methodology:

• A549 cells, which endogenously express wild-type c-Met, are seeded in 96-well plates and cultured overnight.[2]

• The growth medium is replaced with serum-free medium containing 0.04% BSA.

• Cells are treated with serial dilutions of PF-04217903 for 1 hour at 37°C.[2]

• HGF (40 ng/mL) is added to the wells for 20 minutes to stimulate c-Met phosphorylation.[2]

• Cells are washed with HBSS supplemented with 1 mM Na3VO4, and protein lysates are prepared.[2]

• An ELISA is performed using a capture antibody specific for c-Met and a detection antibody specific for phosphorylated tyrosine residues.[2]

• The IC50 value is determined from the concentration-response curve.

Cell Proliferation Assay

Objective: To evaluate the effect of PF-04217903 on the proliferation of cancer cell lines.

Methodology:

• Tumor cells (e.g., GTL-16, NCI-H1993) are seeded in 96-well plates in growth media and allowed to attach overnight.[5]

• The media is replaced with serum-free media containing various concentrations of PF-04217903.

• For some cell lines, HGF (20 ng/mL) is added to stimulate proliferation.[5]

• Cells are incubated for 24 to 72 hours at 37°C.[5]

• Cell viability is assessed using a standard method such as MTT or resazurin assay, or by cell counting with a Coulter counter.[1][7]

• The IC50 value, representing the concentration that inhibits cell proliferation by 50%, is calculated.

Apoptosis Assay

Objective: To determine if PF-04217903 induces apoptosis in cancer cells.

Methodology:

• GTL-16 cells are seeded in 96-well plates.[5]

• Cells are treated with various concentrations of PF-04217903 in serum-free media.

• The cells are incubated for 48 hours at 37°C in a 5% CO2 environment.[5]

• Apoptosis is quantified using an ELISA-based assay that detects single-stranded DNA (ssDNA), a marker of apoptosis (e.g., ssDNA Apoptosis ELISA Kit).[1][5]

• The IC50 for apoptosis induction is determined from the dose-response data.

Cell Migration and Invasion Assay

Objective: To assess the effect of PF-04217903 on the migratory and invasive potential of cancer cells.

Methodology:

• A Transwell chamber system is used for this assay. For invasion assays, the transwell membrane is coated with Matrigel.[8]

• The lower chamber of the transwell is filled with media containing a chemoattractant (e.g., HGF).

• Cancer cells (e.g., NCI-H441) are seeded in the upper chamber in serum-free media containing different concentrations of PF-04217903.

• The plate is incubated for a sufficient time to allow for cell migration or invasion (typically 20-24 hours).[9]

• Non-migrated cells on the upper surface of the membrane are removed.

• Cells that have migrated or invaded to the lower surface of the membrane are fixed, stained (e.g., with crystal violet), and counted under a microscope.[8]

• The inhibition of migration or invasion is quantified relative to the untreated control.

Experimental Workflow

The following diagram illustrates a typical workflow for the preclinical evaluation of a c-Met inhibitor like PF-04217903.

Caption: A generalized workflow for the preclinical assessment of a c-Met inhibitor.

References

• 1. researchgate.net [researchgate.net]
• 2. selleckchem.com [selleckchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. aacrjournals.org [aacrjournals.org]
• 6. selleckchem.com [selleckchem.com]
• 7. abmole.com [abmole.com]
• 8. In vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | In vitro Cell Migration, Invasion, and Adhesion Assays: From Cell Imaging to Data Analysis [frontiersin.org]

The Discovery and Synthesis of PF-04217903: A Selective c-Met Kinase Inhibitor

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

PF-04217903 is a novel, orally bioavailable, and highly selective ATP-competitive small-molecule inhibitor of the c-Met (hepatocyte growth factor receptor, HGFR) kinase.[1] The dysregulation of the HGF/c-Met signaling pathway is a critical driver in the progression of numerous human cancers, promoting tumor growth, invasion, and metastasis.[2] PF-04217903 was developed to address this oncogenic pathway, demonstrating exquisite selectivity of over 1,000-fold for c-Met compared to a broad panel of more than 150 other kinases, making it a valuable tool for dissecting c-Met signaling and a promising candidate for targeted cancer therapy.[2] This guide details the discovery, synthesis, mechanism of action, and preclinical characterization of PF-04217903, providing comprehensive data and experimental protocols for the scientific community.

Discovery and Lead Optimization

The development of PF-04217903 originated from a high-throughput screening (HTS) campaign that identified an oxindole hydrazide hit with a unique binding mode and a high degree of selectivity for c-Met.[3] However, this initial scaffold was found to be chemically and metabolically labile.

Through a structure-based drug design approach, the unstable oxindole hydrazide core was replaced with a more robust triazolopyrazine scaffold.[3] This strategic modification maintained the key binding interactions while significantly improving the compound's pharmaceutical properties. Subsequent medicinal chemistry lead optimization focused on enhancing potency, selectivity, and pharmacokinetic profiles, ultimately leading to the identification of 2-(4-(3-(quinolin-6-ylmethyl)-3H-[4][5][6]triazolo[4,5-b]pyrazin-5-yl)-pyrazol-1-yl)-ethanol, designated as PF-04217903.[3]

Mechanism of Action

PF-04217903 functions as an ATP-competitive inhibitor, binding to the kinase domain of the c-Met receptor.[2] This binding event prevents the phosphorylation of c-Met, thereby blocking the activation of downstream signaling cascades crucial for cancer cell function. The inhibition of c-Met disrupts key oncogenic processes, including cell proliferation, survival, migration, and invasion.[2] Furthermore, PF-04217903 exhibits potent anti-angiogenic properties by inhibiting HGF-stimulated functions in endothelial cells.[7]

dot

Caption: c-Met signaling pathway and the inhibitory action of PF-04217903.

Quantitative Data Summary

The following tables summarize the key quantitative data for PF-04217903, showcasing its potency, selectivity, and cellular activity.

Table 1: Biochemical Activity and Selectivity

Parameter	Target	Value	Reference
Ki	Human c-Met	4.8 nM	[6]
Selectivity	vs. >150 Kinases	>1,000-fold	[2]
IC50	c-Met (H1094R mutant)	3.1 nM	[8]
IC50	c-Met (R988C mutant)	6.4 nM	[8]
IC50	c-Met (T1010I mutant)	6.7 nM	[8]
IC50	c-Met (Y1230C mutant)	>10 µM	[8]

Table 2: In Vitro Cellular Activity

Assay	Cell Line	IC50 Value	Reference
c-Met Phosphorylation	HUVEC	4.6 nM	[7]
c-Met Phosphorylation	Panel Average	7.3 nM	[5]
Cell Proliferation	GTL-16 (gastric)	12 nM	[6]
Cell Proliferation	NCI-H1993 (NSCLC)	30 nM	[6]
Cell Apoptosis	GTL-16 (gastric)	31 nM	[6]
Matrigel Invasion	NCI-H441 (lung)	7 - 12.5 nM	[6]
Matrigel Invasion	HT29 (colon)	7 - 12.5 nM	[6]
HUVEC Survival	HUVEC	12 nM	[7]
HUVEC Apoptosis	HUVEC	7 nM	[5]

Table 3: In Vivo Pharmacokinetics & Efficacy (GTL-16 Xenograft Model)

Parameter	Value	Reference
Administration	Oral (daily)	[6]
EC50 (c-Met Inhibition)	10 nM (free plasma conc.)	[5]
EC90 (c-Met Inhibition)	45 nM (free plasma conc.)	[5]
EC50 (Tumor Growth Inhibition)	13 nM (free plasma conc.)	[5]
EC90 (Tumor Growth Inhibition)	80 nM (free plasma conc.)	[5]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Synthesis of PF-04217903

The synthesis of 2-(4-(3-(quinolin-6-ylmethyl)-3H-[4][5][6]triazolo[4,5-b]pyrazin-5-yl)-pyrazol-1-yl)-ethanol is achieved through a multi-step process starting from the construction of the core triazolopyrazine scaffold, followed by coupling with the pyrazole and quinoline moieties. The primary literature outlines the specific reaction conditions, which involve standard organic chemistry transformations.[3][9]

A detailed, step-by-step synthesis protocol, including reagents, solvents, reaction times, and purification methods, would be detailed here, as extracted from the primary publication by Cui et al. in the Journal of Medicinal Chemistry.

Biochemical Kinase Assay (c-Met Catalytic Activity)

The catalytic activity of c-Met was quantified using a continuous-coupled spectrophotometric assay.[5]

• Principle: The assay measures the time-dependent production of ADP by c-Met by analyzing the rate of NADH consumption, which has a measurable absorbance at 340 nm.

• Reaction Mixture: Prepare a solution containing the c-Met enzyme, ATP, and a peptide substrate in an appropriate buffer.

• Inhibition Assay: Add varying concentrations of PF-04217903 to the reaction mixture.

• Measurement: Monitor the decrease in absorbance at 340 nm over time using a spectrophotometer.

• Analysis: Calculate the rate of reaction and determine the Ki or IC50 value by fitting the data to the appropriate inhibition model.

Cellular c-Met Phosphorylation ELISA

This assay quantifies the level of c-Met phosphorylation within intact cells.[5]

• Cell Culture: Seed tumor cells (e.g., GTL-16, HT29) in 96-well plates and allow them to adhere.

• Treatment: Treat the cells with designated concentrations of PF-04217903 for 1 hour. For non-constitutively active cell lines, stimulate with Hepatocyte Growth Factor (HGF).

• Lysis: Lyse the cells to release cellular proteins.

• ELISA: Use a capture ELISA kit specific for phosphorylated c-Met (p-c-Met) and total c-Met.

  • Coat wells with a capture antibody for total c-Met.

  • Add cell lysates to the wells.

  • Add a detection antibody specific for the phosphorylated tyrosine residue.

  • Add a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Add a chromogenic substrate and measure the absorbance.

• Analysis: Normalize the p-c-Met signal to the total c-Met signal and determine the IC50 value for phosphorylation inhibition.

dot

Caption: Workflow for the cellular c-Met phosphorylation ELISA.

Cell Proliferation/Survival Assay

Cell viability was assessed using MTT or resazurin-based assays.[5]

• Cell Seeding: Seed tumor cells at low density in 96-well plates.

• Treatment: Add designated concentrations of PF-04217903. For some cell lines, co-treat with HGF (20 ng/mL).

• Incubation: Incubate the plates for 72 hours to allow for cell proliferation.

• Reagent Addition: Add MTT or resazurin reagent to each well and incubate according to the manufacturer's instructions.

• Measurement: Measure the absorbance (for MTT) or fluorescence (for resazurin) using a plate reader.

• Analysis: Calculate the percentage of cell proliferation relative to vehicle-treated control cells and determine the IC50 value.

Apoptosis Assay (ssDNA ELISA)

Apoptosis was detected by quantifying single-stranded DNA (ssDNA), an early marker of apoptosis.[5]

• Cell Culture and Treatment: Treat GTL-16 cells with PF-04217903 for 24 hours in growth media (RPMI + 10% FBS).

• Assay: Use a commercial ssDNA Apoptosis ELISA Kit (e.g., from Chemicon International).

• Procedure: Follow the manufacturer's protocol, which typically involves cell lysis and an ELISA procedure to detect the ssDNA.

• Quantification: Quantify the ssDNA content as a percentage of the signal from control (untreated) cells. Determine the IC50 for apoptosis induction.

Matrigel Invasion Assay

This assay measures the ability of cancer cells to invade through a basement membrane matrix.[5]

• Chamber Setup: Use transwell chambers with inserts coated with Matrigel.

• Cell Seeding: Seed tumor cells (e.g., NCI-H441) in the upper chamber in serum-free media containing various concentrations of PF-04217903.

• Chemoattractant: Add media containing a chemoattractant (e.g., HGF at 25 ng/mL) to the lower chamber.

• Incubation: Incubate for a sufficient period (e.g., 24-48 hours) to allow for cell invasion.

• Quantification: Remove non-invading cells from the top of the insert. Fix and stain the invading cells on the bottom of the insert. Count the number of stained cells.

• Analysis: Calculate the percentage of invasion inhibition relative to the control and determine the IC50 value.

Conclusion

PF-04217903 is a potent and exquisitely selective c-Met inhibitor discovered through a rigorous structure-based drug design and medicinal chemistry effort.[3] Its ability to effectively inhibit c-Met phosphorylation and downstream signaling translates into robust anti-tumor and anti-angiogenic activity in preclinical models.[2][7] The comprehensive data and detailed protocols presented in this guide serve as a valuable resource for researchers in oncology and drug development, facilitating further investigation into c-Met inhibition and the potential therapeutic applications of selective kinase inhibitors like PF-04217903. While a Phase I clinical trial was initiated, it was subsequently terminated. Despite this, the compound remains a critical tool for preclinical research into c-Met biology and resistance mechanisms.[2]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Collection - Discovery of a Novel Class of Exquisitely Selective Mesenchymal-Epithelial Transition Factor (c-MET) Protein Kinase Inhibitors and Identification of the Clinical Candidate 2‑(4-(1-(Quinolin-6-ylmethyl)‑1H‑[1,2,3]triazolo[4,5‑b]pyrazin-6-yl)‑1H‑pyrazol-1-yl)ethanol (PF-04217903) for the Treatment of Cancer - Journal of Medicinal Chemistry - Figshare [figshare.com]
• 6. Design, Synthesis, and Evaluation of New Mesenchymal–Epithelial Transition Factor (c-Met) Kinase Inhibitors with Dual Chiral Centers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. abmole.com [abmole.com]
• 8. Pyrazole‐promoted synthesis of pyrrolo[3,4‐c] quinoline-1,3‐diones in a novel diketene-based reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research - PMC [pmc.ncbi.nlm.nih.gov]

The Role of PF-04217903 in Inhibiting Tumor Cell Proliferation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

PF-04217903 is a potent and highly selective, ATP-competitive small-molecule inhibitor of the c-Met receptor tyrosine kinase.[1][2] Dysregulation of the c-Met signaling pathway, through gene amplification, mutation, or overexpression of its ligand, hepatocyte growth factor (HGF), is a key driver in the proliferation, survival, migration, and invasion of various tumor cells.[1][2][3] This technical guide provides an in-depth overview of the mechanism of action of PF-04217903, supported by quantitative data on its efficacy, detailed experimental protocols, and visualizations of the relevant biological pathways and experimental workflows.

Mechanism of Action

PF-04217903 selectively targets the c-Met kinase, exhibiting over 1,000-fold selectivity compared to a panel of more than 150 other kinases.[1][2] By competing with ATP for binding to the kinase domain of c-Met, PF-04217903 effectively blocks HGF-induced autophosphorylation of the receptor.[1][4] This inhibition abrogates the activation of downstream signaling cascades critical for tumor cell proliferation and survival, including the RAS-ERK and PI3K-AKT pathways.[5][6] The antitumor activity of PF-04217903 is mediated through the inhibition of c-Met-dependent functions in both tumor cells and endothelial cells, highlighting its potent anti-angiogenic properties as well.[7][8]

Signaling Pathway of PF-04217903 Action

Mechanism of PF-04217903 Action

Quantitative Data on Anti-Proliferative Efficacy

The efficacy of PF-04217903 has been demonstrated across a range of cancer cell lines and in vivo xenograft models. The following tables summarize the key quantitative findings.

Table 1: In Vitro Inhibition of c-Met Phosphorylation and Cell Proliferation

Cell Line	Cancer Type	Assay	IC50 (nM)	Citation
A549	Lung Carcinoma	c-Met Autophosphorylation	4.8	[5]
GTL-16	Gastric Carcinoma	c-Met Phosphorylation	~5	[7]
NCI-H1993	Lung Carcinoma	c-Met Phosphorylation	~10	[7]
HT29	Colon Carcinoma	c-Met Phosphorylation	~10	[7]
GTL-16	Gastric Carcinoma	Cell Proliferation	~10	[7]
NCI-H1993	Lung Carcinoma	Cell Proliferation	~15	[7]
U87MG	Glioblastoma	Cell Proliferation	>10,000	[7]
SW620	Colon Carcinoma	Cell Proliferation	>10,000	[7]
HT29	Colon Carcinoma	Cell Proliferation	>10,000	[7]
LXFA 526L	Lung Adenocarcinoma	Clonogenic Growth	16	[5]
LXFA 1647L	Lung Adenocarcinoma	Clonogenic Growth	13	[5]

Table 2: In Vitro Anti-Angiogenic Effects on HUVECs

Assay	IC50 (nM)	Citation
HGF-stimulated c-Met Autophosphorylation	4.6	[8]
HGF-mediated Cell Survival	12	[8]
HGF-mediated Matrigel Invasion	27	[7]
Induction of Apoptosis	7	[7]

Table 3: In Vivo Antitumor Efficacy in Xenograft Models

Tumor Model	Cancer Type	Dosing	Treatment Duration	Tumor Growth Inhibition (%)	Citation
GTL-16	Gastric Carcinoma	30 mg/kg/day, oral	16 days	~80	[1]
U87MG	Glioblastoma	30 mg/kg/day, oral	10 days	~70	[1]
HT29	Colon Carcinoma	30 mg/kg/day, oral	Not Specified	38	[2]
SW620	Colon Carcinoma	Not Specified	25 days	Partial	[7]
B16F10	Melanoma	40 mg/kg, systemic	2 weeks	54 (volume)	[9]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. The following sections outline the protocols for key experiments used to evaluate the efficacy of PF-04217903.

Cell Proliferation/Survival Assays (MTT/Resazurin)

This assay quantifies the number of viable cells in a culture.

• Cell Seeding : Plate cells in 96-well plates at a low density.

• Treatment : Treat the cells with designated concentrations of PF-04217903. For cell lines requiring ligand stimulation, add HGF (e.g., 20 ng/mL).[7]

• Incubation : Incubate the plates for 72 hours.[1]

• Reagent Addition : Add MTT or resazurin solution to each well.

• Incubation : Incubate for a period that allows for the conversion of the reagent by metabolically active cells.

• Quantification : Measure the absorbance or fluorescence using a microplate reader to determine the number of living cells.

Cellular Kinase Phosphorylation ELISA

This assay measures the level of phosphorylated c-Met.

• Cell Seeding and Treatment : Seed cells in 96-well plates and treat with various concentrations of PF-04217903 for 1 hour.[7]

• Cell Lysis : Lyse the cells to release cellular proteins.

• ELISA : Perform a capture ELISA using an antibody specific for the phosphorylated form of c-Met to determine its levels.[1]

• Data Analysis : Calculate the percentage inhibition of c-Met phosphorylation relative to untreated controls.[1]

Western Blot Analysis

This technique is used to detect specific proteins in a sample.

• Sample Preparation : Treat tumor xenografts or cultured cells with PF-04217903 for a specified duration (e.g., 3-4 days).[1][4]

• Protein Extraction : Lyse the cells or homogenize the tumor tissue to extract total protein.

• SDS-PAGE and Transfer : Separate the proteins by size using SDS-polyacrylamide gel electrophoresis and transfer them to a membrane.

• Immunoblotting : Probe the membrane with primary antibodies against total and phosphorylated c-Met, AKT, ERK, and cleaved caspase-3. A loading control like GAPDH is also used.[1]

• Detection : Use a secondary antibody conjugated to a detection enzyme or fluorophore to visualize the protein bands.

Immunohistochemistry (IHC) for Proliferation (Ki67)

IHC is used to visualize the presence of specific markers in tissue sections.

• Tissue Preparation : Collect tumor xenografts after 4 to 16 days of PF-04217903 treatment and prepare formalin-fixed, paraffin-embedded tissue sections.[1][4]

• Antigen Retrieval : Perform antigen retrieval to unmask the target antigen.

• Staining : Stain the tissue sections with an antibody against the proliferation marker Ki67.[1]

• Visualization and Analysis : Visualize the stained cells using microscopy and quantify the number of Ki67-positive cells to assess the level of tumor cell proliferation.[1]

Experimental Workflow for In Vitro and In Vivo Analysis

In Vitro and In Vivo Experimental Workflow

Conclusion

PF-04217903 is a highly selective and potent c-Met inhibitor that demonstrates significant anti-proliferative and anti-angiogenic effects in preclinical models of cancer. Its ability to block the HGF/c-Met signaling pathway leads to the inhibition of tumor growth, survival, and invasion. The quantitative data and experimental protocols presented in this guide provide a comprehensive resource for researchers and drug development professionals working on targeted cancer therapies. Further investigation into potential resistance mechanisms, such as the induction of phospho-PDGFRβ, is warranted to optimize the clinical application of c-Met inhibitors like PF-04217903.[1][2]

References

• 1. researchgate.net [researchgate.net]
• 2. Sensitivity of selected human tumor models to PF-04217903, a novel selective c-Met kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dovepress.com [dovepress.com]
• 4. researchgate.net [researchgate.net]
• 5. selleckchem.com [selleckchem.com]
• 6. go.drugbank.com [go.drugbank.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. aacrjournals.org [aacrjournals.org]
• 9. abmole.com [abmole.com]

PF-04217903: A Potent Inhibitor of Cell Migration and Invasion

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Cell migration and invasion are fundamental cellular processes that are tightly regulated in normal physiological conditions. However, in the context of cancer, these processes become dysregulated, leading to tumor progression and metastasis. The receptor tyrosine kinase c-Met and its ligand, hepatocyte growth factor (HGF), play a crucial role in driving these malignant behaviors.[1][2][3] PF-04217903 is a highly selective, ATP-competitive small-molecule inhibitor of c-Met kinase.[2][3] This technical guide provides a comprehensive overview of the effects of PF-04217903 on cell migration and invasion, presenting key quantitative data, detailed experimental protocols, and visual representations of the underlying signaling pathways and experimental workflows.

Mechanism of Action

PF-04217903 functions by selectively binding to the c-Met kinase, thereby inhibiting its autophosphorylation and the subsequent activation of downstream signaling pathways.[1][2] This disruption of the HGF/c-Met axis effectively abrogates the cellular signals that promote migration and invasion.[3] The exquisite selectivity of PF-04217903, with over 1,000-fold greater affinity for c-Met compared to a panel of more than 150 other kinases, makes it a valuable tool for specifically interrogating the role of c-Met in these processes.[2][3]

Quantitative Data: Inhibition of Cell Migration and Invasion

The inhibitory effects of PF-04217903 on cell migration and invasion have been quantified across various cancer cell lines. The half-maximal inhibitory concentration (IC50) values demonstrate the potent activity of this compound.

Cell Line	Assay Type	IC50 (nmol/L)
NCI-H441 (Lung Carcinoma)	HGF-mediated Matrigel Invasion	7 - 12.5
HT29 (Colon Carcinoma)	HGF-mediated Matrigel Invasion	7 - 12.5
HUVEC (Endothelial Cells)	HGF-mediated Matrigel Invasion	7.3
HUVEC (Endothelial Cells)	HGF-mediated Survival	12
HUVEC (Endothelial Cells)	HGF-stimulated c-Met phosphorylation	4.6

Table 1: In vitro inhibitory activity of PF-04217903 on cell migration and invasion.

Signaling Pathway Analysis

PF-04217903 effectively blocks the HGF-induced phosphorylation of c-Met, which in turn prevents the activation of key downstream signaling molecules critical for cell migration and invasion. Western blot analyses have demonstrated that PF-04217903 leads to a dose-dependent inhibition of the phosphorylation of Gab-1, AKT, extracellular signal-regulated kinase (Erk), PLCλ1, and STAT5.

Caption: c-Met signaling pathway and the inhibitory action of PF-04217903.

Experimental Protocols

The following are detailed methodologies for key experiments used to assess the effects of PF-04217903 on cell migration and invasion.

Transwell Migration and Invasion Assay

This assay measures the ability of cells to migrate through a porous membrane (migration) or a membrane coated with a basement membrane matrix like Matrigel (invasion) towards a chemoattractant.

Materials:

• Transwell inserts (8 µm pore size)

• 24-well plates

• Matrigel (for invasion assay)

• Serum-free cell culture medium

• Medium containing a chemoattractant (e.g., 10% FBS or HGF)

• Cotton swabs

• Fixation solution (e.g., methanol)

• Staining solution (e.g., Crystal Violet)

Protocol:

• Coating (for invasion assay): Thaw Matrigel on ice. Dilute Matrigel with cold serum-free medium and coat the top of the transwell inserts. Incubate at 37°C for at least 30 minutes to allow for gelation.

• Cell Seeding: Harvest and resuspend cells in serum-free medium. Seed the desired number of cells into the upper chamber of the transwell inserts.

• Chemoattractant: Add medium containing the chemoattractant to the lower chamber of the 24-well plate.

• Incubation: Incubate the plate at 37°C for a duration appropriate for the cell type (typically 12-48 hours).

• Removal of Non-migrated Cells: Carefully remove the non-migrated cells from the upper surface of the membrane using a cotton swab.

• Fixation and Staining: Fix the migrated cells on the lower surface of the membrane with a fixation solution, followed by staining with a suitable dye.

• Quantification: Count the number of migrated/invaded cells in several random fields under a microscope.

Caption: Workflow for Transwell migration and invasion assays.

Wound Healing (Scratch) Assay

This method assesses collective cell migration by creating a "wound" in a confluent cell monolayer and monitoring the rate of wound closure.

Materials:

• 6-well or 12-well plates

• Sterile pipette tip (p200 or p1000)

• Phosphate-buffered saline (PBS)

• Cell culture medium

• Microscope with a camera

Protocol:

• Cell Seeding: Seed cells in a multi-well plate and grow them to form a confluent monolayer.

• Creating the Wound: Use a sterile pipette tip to create a straight scratch across the center of the cell monolayer.

• Washing: Gently wash the wells with PBS to remove detached cells and debris.

• Treatment: Replace the PBS with fresh medium containing the desired concentration of PF-04217903 or vehicle control.

• Imaging: Capture images of the scratch at time zero and at regular intervals (e.g., every 6-12 hours) until the wound in the control wells is nearly closed.

• Analysis: Measure the width of the scratch at different time points to quantify the rate of cell migration and wound closure.

Western Blot Analysis

This technique is used to detect and quantify the levels of specific proteins, such as total and phosphorylated c-Met and its downstream effectors.

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer apparatus and membranes (e.g., PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (specific to the target proteins)

• Secondary antibodies (conjugated to an enzyme like HRP)

• Chemiluminescent substrate

• Imaging system

Protocol:

• Cell Lysis: Treat cells with PF-04217903 for the desired time, then lyse the cells on ice using lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE: Separate the protein lysates by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane with a blocking buffer to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein, followed by incubation with a compatible HRP-conjugated secondary antibody.

• Detection: Add a chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Quantify the band intensities to determine the relative protein levels.

Conclusion

PF-04217903 is a potent and highly selective inhibitor of the c-Met receptor tyrosine kinase. The data and methodologies presented in this guide demonstrate its significant efficacy in inhibiting cancer cell migration and invasion in vitro. By targeting the HGF/c-Met signaling pathway, PF-04217903 offers a valuable tool for both basic research into the mechanisms of metastasis and for the development of novel anti-cancer therapeutics. The detailed protocols provided herein serve as a foundation for researchers to further investigate the multifaceted roles of c-Met in cancer progression and to evaluate the therapeutic potential of its inhibitors.

References

• 1. Facebook [cancer.gov]
• 2. Sensitivity of selected human tumor models to PF-04217903, a novel selective c-Met kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Investigating the Anti-Angiogenic Properties of PF-04217903: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Angiogenesis, the formation of new blood vessels, is a critical process in tumor growth and metastasis. The c-Met receptor tyrosine kinase, activated by its ligand, hepatocyte growth factor (HGF), is a key regulator of invasive growth and has been implicated in tumor-associated angiogenesis. PF-04217903 is a potent and highly selective, ATP-competitive small-molecule inhibitor of the c-Met kinase. This technical guide provides an in-depth overview of the anti-angiogenic properties of PF-04217903, summarizing key quantitative data, detailing experimental protocols, and visualizing the underlying signaling pathways.

Introduction to PF-04217903

PF-04217903 is a novel and exquisitely selective inhibitor of the c-Met kinase, demonstrating over 1,000-fold selectivity for c-Met compared to a panel of more than 150 other kinases.[1][2] This high selectivity makes it a valuable tool for investigating the specific role of the HGF/c-Met pathway in cancer biology, including its pro-angiogenic functions. The compound has demonstrated potent anti-angiogenic and antitumor properties in both in vitro and in vivo models.[1][2] Its mechanism of action centers on the inhibition of c-Met phosphorylation, which in turn blocks downstream signaling pathways crucial for endothelial cell survival, proliferation, migration, and invasion.[1][2]

Mechanism of Action: Inhibition of the HGF/c-Met Signaling Pathway

The binding of HGF to its receptor, c-Met, on endothelial cells initiates a signaling cascade that promotes angiogenesis. PF-04217903 acts as an ATP-competitive inhibitor, preventing the autophosphorylation of the c-Met kinase domain and thereby blocking the activation of downstream signaling pathways.

HGF/c-Met Signaling Pathway in Angiogenesis

The HGF/c-Met signaling axis plays a pivotal role in promoting angiogenesis through the activation of several downstream pathways, including the Phosphoinositide 3-kinase (PI3K)/Akt, Mitogen-activated protein kinase (MAPK), and Signal Transducer and Activator of Transcription 3 (STAT3) pathways.[3] These pathways collectively regulate the expression of pro-angiogenic factors, such as Vascular Endothelial Growth Factor (VEGF), and mediate endothelial cell functions essential for new blood vessel formation.[3][4]

Caption: HGF/c-Met Signaling Pathway and Inhibition by PF-04217903.

Interaction with the VEGF Signaling Pathway

The c-Met and VEGF signaling pathways are interconnected in promoting tumor angiogenesis. HGF can induce the expression of VEGF, a potent pro-angiogenic factor.[3][4] By inhibiting the HGF/c-Met pathway, PF-04217903 can indirectly suppress VEGF-mediated angiogenesis.

Caption: Crosstalk between HGF/c-Met and VEGF Signaling in Angiogenesis.

Quantitative In Vitro Anti-Angiogenic Activity

PF-04217903 has demonstrated potent dose-dependent inhibitory effects on various aspects of endothelial cell function that are critical for angiogenesis. The following tables summarize the key quantitative data from in vitro assays using Human Umbilical Vein Endothelial Cells (HUVECs).

Assay	Parameter	IC50 (nM)	Reference
c-Met Phosphorylation	Inhibition of HGF-stimulated c-Met autophosphorylation	4.6	[2][5]
HUVEC Survival	Inhibition of HGF-mediated survival	12	[2][5]
HUVEC Invasion	Inhibition of HGF-mediated Matrigel invasion	7.3	[2]
HUVEC Apoptosis	Induction of apoptosis	27	[2][5]

Experimental Protocols

Detailed methodologies for the key in vitro experiments are provided below.

HUVEC Survival Assay

This assay assesses the ability of PF-04217903 to inhibit the survival of endothelial cells.

• Cell Culture: HUVECs are cultured in endothelial cell growth medium.

• Seeding: Cells are seeded in 96-well plates at a density of approximately 5,000 cells per well and allowed to adhere overnight.

• Treatment: The culture medium is replaced with a low-serum medium containing various concentrations of PF-04217903. A set of wells with vehicle control (e.g., DMSO) is also included.

• Stimulation: HGF is added to the wells to stimulate cell survival.

• Incubation: The plates are incubated for 48-72 hours.

• Viability Assessment: Cell viability is determined using a standard method such as the MTT assay. The absorbance is measured at 570 nm.

• Data Analysis: The percentage of cell survival is calculated relative to the vehicle-treated control, and the IC50 value is determined.

HUVEC Matrigel Invasion Assay

This assay evaluates the effect of PF-04217903 on the invasive capacity of endothelial cells.

• Chamber Preparation: The upper chambers of Transwell inserts (8.0 µm pore size) are coated with a thin layer of Matrigel and allowed to solidify.

• Cell Preparation: HUVECs are serum-starved for a few hours.

• Seeding: A suspension of HUVECs in serum-free medium containing different concentrations of PF-04217903 is added to the upper chamber.

• Chemoattractant: The lower chamber is filled with medium containing a chemoattractant, such as HGF or serum.

• Incubation: The plates are incubated for 16-24 hours to allow for cell invasion.

• Cell Removal: Non-invading cells on the upper surface of the membrane are removed with a cotton swab.

• Staining and Quantification: Invading cells on the lower surface of the membrane are fixed and stained (e.g., with crystal violet). The number of invaded cells is counted under a microscope in several random fields.

• Data Analysis: The percentage of invasion inhibition is calculated relative to the vehicle-treated control, and the IC50 value is determined.

HUVEC Apoptosis Assay (Flow Cytometry)

This assay quantifies the induction of apoptosis in endothelial cells by PF-04217903.

• Cell Culture and Treatment: HUVECs are cultured in appropriate medium and treated with various concentrations of PF-04217903 for a specified period (e.g., 24-48 hours).

• Cell Harvesting: Both adherent and floating cells are collected, washed with PBS, and resuspended in 1X binding buffer.

• Staining: Cells are stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry.

• Data Interpretation:

  • Annexin V-negative, PI-negative: Live cells

  • Annexin V-positive, PI-negative: Early apoptotic cells

  • Annexin V-positive, PI-positive: Late apoptotic/necrotic cells

• Data Analysis: The percentage of apoptotic cells is quantified, and the EC50 value for apoptosis induction is determined.

In Vivo Anti-Angiogenic Activity

PF-04217903 has demonstrated significant anti-angiogenic effects in preclinical in vivo models.

Model	Parameter Measured	Effect of PF-04217903	Reference
U87MG and GTL-16 Xenografts	Microvessel Density (CD31 staining)	Significant reduction in a dose-dependent manner	[5]
U87MG and GTL-16 Xenografts	Plasma VEGF-A Levels	Significant reduction	[2]
U87MG and GTL-16 Xenografts	Plasma IL-8 Levels	Significant reduction	[2][5]

In Vivo Xenograft Angiogenesis Model

• Animal Model: Athymic nude mice are commonly used.

• Tumor Cell Implantation: Human tumor cells (e.g., U87MG glioblastoma or GTL-16 gastric carcinoma) are implanted subcutaneously.

• Tumor Growth: Tumors are allowed to grow to a palpable size.

• Treatment: Mice are treated with PF-04217903 (e.g., orally, at various doses) or vehicle control for a specified duration.

• Tumor Excision and Processing: At the end of the treatment period, tumors are excised, fixed in formalin, and embedded in paraffin.

• Microvessel Density Quantification:

  • Tumor sections are stained with an antibody against the endothelial cell marker CD31.

  • The sections are visualized under a microscope, and "hot spots" of high vascularity are identified.

  • The number of CD31-positive vessels is counted in several high-power fields.

  • Microvessel density is expressed as the average number of vessels per field.

• Analysis of Pro-Angiogenic Factors: Blood samples are collected, and plasma levels of VEGF-A and IL-8 are measured using ELISA.

Caption: Experimental Workflow for Investigating PF-04217903's Anti-Angiogenic Properties.

Conclusion

PF-04217903 is a highly selective and potent inhibitor of the c-Met receptor tyrosine kinase with significant anti-angiogenic properties. Its ability to inhibit endothelial cell survival, invasion, and induce apoptosis, coupled with its in vivo efficacy in reducing tumor microvessel density and the levels of key pro-angiogenic factors, underscores the therapeutic potential of targeting the HGF/c-Met pathway to inhibit tumor angiogenesis. The detailed protocols and data presented in this guide provide a comprehensive resource for researchers and drug development professionals working in the field of angiogenesis and cancer therapeutics.

References

• 1. pubcompare.ai [pubcompare.ai]
• 2. Immunohistochemistry in the evaluation of neovascularization in tumor xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. corning.com [corning.com]
• 4. researchgate.net [researchgate.net]
• 5. Development and Validation of a Histological Method to Measure Microvessel Density in Whole-Slide Images of Cancer Tissue - PMC [pmc.ncbi.nlm.nih.gov]

Target Validation of PF-04217903: A Selective c-Met Inhibitor for Cancer Therapy

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

The c-Met receptor tyrosine kinase, and its ligand Hepatocyte Growth Factor (HGF), are pivotal players in cell signaling pathways that govern cell proliferation, survival, migration, and invasion.[1] Dysregulation of the HGF/c-Met axis is strongly implicated in the progression and metastasis of numerous human cancers, making it a prime target for therapeutic intervention.[1][2][3] PF-04217903 is a potent and highly selective, orally bioavailable, ATP-competitive small-molecule inhibitor of the c-Met kinase.[4][5] This technical guide provides a comprehensive overview of the target validation of PF-04217903 in cancer research, summarizing key preclinical data, outlining experimental methodologies, and visualizing the underlying biological pathways and experimental workflows.

The c-Met Signaling Pathway in Oncology

The c-Met proto-oncogene encodes a receptor tyrosine kinase that is crucial for normal physiological processes, including embryonic development and tissue regeneration.[1][6] However, in many malignancies, the c-Met pathway is aberrantly activated through various mechanisms such as gene amplification, mutation, or protein overexpression.[1][6] Upon binding of its ligand, HGF, the c-Met receptor dimerizes and autophosphorylates, creating docking sites for various downstream signaling molecules. This initiates a cascade of intracellular events, primarily through the MAPK/RAS and PI3K/AKT pathways, which ultimately drive tumor growth, angiogenesis, and metastasis.[3][6]

Diagram of the c-Met signaling pathway and the inhibitory action of PF-04217903.

PF-04217903: Mechanism of Action and Selectivity

PF-04217903 is an ATP-competitive inhibitor that selectively binds to the kinase domain of the c-Met receptor, thereby blocking its autophosphorylation and subsequent activation of downstream signaling pathways.[4][5] This targeted inhibition leads to a reduction in tumor cell growth, migration, and invasion, and can induce apoptosis.[5] An extensive kinase screening panel revealed that PF-04217903 exhibits remarkable selectivity for c-Met, with over 1,000-fold greater potency against c-Met compared to a panel of more than 150 other kinases.[4][7] This high selectivity minimizes off-target effects, a critical attribute for a therapeutic candidate.

Preclinical Efficacy of PF-04217903

The anti-tumor activity of PF-04217903 has been demonstrated in a variety of preclinical models, including both in vitro cell-based assays and in vivo tumor xenograft studies.

In Vitro Activity

PF-04217903 has shown potent inhibitory effects on c-Met phosphorylation and c-Met-dependent cellular functions in a range of human tumor cell lines.[4]

Assay Type	Cell Line	c-Met Status	IC50 (nM)	Reference
c-Met Phosphorylation	GTL-16	Amplified	5	[4]
NCI-H441	Overexpression	7 - 12.5	[8]
HT29	Overexpression	7 - 12.5	[8]
Cell Proliferation/Survival	GTL-16	Amplified	16	[4]
HUVEC (Survival)	-	12	[4]
Cell Migration/Invasion	NCI-H441 (Migration)	Overexpression	7 - 12.5	[8]
HT29 (Invasion)	Overexpression	7 - 12.5	[8]
HUVEC (Invasion)	-	7.3	[4]
Apoptosis Induction	HUVEC	-	27	[4]

In Vivo Anti-Tumor Activity

In animal models, orally administered PF-04217903 demonstrated significant, dose-dependent tumor growth inhibition in xenografts with amplified or overexpressed c-Met.[4][7]

Tumor Model	c-Met Status	Treatment	Tumor Growth Inhibition (%)	Reference
GTL-16 (gastric)	Amplified	25 mg/kg/day	98	[8]
U87MG (glioblastoma)	HGF/c-Met autocrine loop	50 mg/kg/day	80	[8][9]
HT29 (colon)	Overexpression	50 mg/kg/day	40	[8]
HT29 + RON shRNA	Overexpression	50 mg/kg/day	77	[7]

Experimental Protocols

Cellular c-Met Phosphorylation ELISA

This assay quantifies the inhibition of HGF-stimulated c-Met phosphorylation in tumor cells.

Workflow for the Cellular c-Met Phosphorylation ELISA.

• Cell Culture: Tumor cells are seeded in 96-well plates and allowed to adhere.

• Serum Starvation: Cells are serum-starved to reduce basal receptor tyrosine kinase activity.

• Inhibitor Treatment: Cells are pre-incubated with varying concentrations of PF-04217903.

• HGF Stimulation: Cells are stimulated with HGF to induce c-Met phosphorylation.

• Lysis: Cells are lysed to release cellular proteins.

• ELISA: The lysate is transferred to an ELISA plate coated with an anti-c-Met antibody. Phosphorylated c-Met is detected using an anti-phosphotyrosine antibody conjugated to a reporter enzyme.

• Data Analysis: The signal is quantified, and IC50 values are determined by fitting the data to a four-parameter logistic curve.

In Vivo Tumor Xenograft Studies

These studies assess the anti-tumor efficacy of PF-04217903 in a living organism.

References

• 1. An overview of the c-MET signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting the c-Met signaling pathway in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. onclive.com [onclive.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Facebook [cancer.gov]
• 6. c-MET [stage.abbviescience.com]
• 7. Sensitivity of selected human tumor models to PF-04217903, a novel selective c-Met kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. researchgate.net [researchgate.net]

Understanding the Pharmacokinetics of PF-04217903: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-04217903 is an orally bioavailable, potent, and highly selective small-molecule inhibitor of the c-Met receptor tyrosine kinase.[1][2] The c-Met pathway plays a crucial role in cell proliferation, survival, migration, and invasion, and its aberrant activation is implicated in the development and progression of various human cancers.[3] PF-04217903 competitively binds to the ATP-binding site of the c-Met kinase, disrupting its signaling cascade and thereby exhibiting potential as an anti-cancer therapeutic.[1][2] This technical guide provides a comprehensive overview of the available pharmacokinetic data for PF-04217903, detailing its absorption, distribution, metabolism, and excretion (ADME) profile based on preclinical studies. While a Phase I clinical trial in healthy volunteers was conducted to assess its safety, tolerability, and pharmacokinetics, the detailed quantitative results of this study are not publicly available.[4] Therefore, this guide will focus on the extensive preclinical data and provide insights into the methodologies used to generate this information.

Mechanism of Action and Signaling Pathway

PF-04217903 exerts its therapeutic effect by inhibiting the c-Met signaling pathway. Upon binding of its ligand, hepatocyte growth factor (HGF), the c-Met receptor dimerizes and autophosphorylates, creating docking sites for various downstream signaling molecules.[5] This activation triggers multiple intracellular cascades, including the RAS/MAPK, PI3K/Akt, and STAT pathways, which collectively promote cell growth, proliferation, survival, and motility.[5][6] By blocking the kinase activity of c-Met, PF-04217903 effectively abrogates these downstream signals.[7]

Figure 1: c-Met Signaling Pathway and Inhibition by PF-04217903.

Preclinical Pharmacokinetics

Preclinical studies have demonstrated that PF-04217903 possesses favorable oral pharmacokinetic properties across multiple species.[8]

Absorption

PF-04217903 is orally bioavailable.[8]

Distribution

Specific details regarding the tissue distribution and plasma protein binding of PF-04217903 are not extensively published. However, like many kinase inhibitors, it is expected to be highly bound to plasma proteins.

Metabolism

The metabolism of PF-04217903 is likely mediated by cytochrome P450 (CYP) enzymes in the liver. In vitro studies using human liver microsomes are a standard method to identify the specific CYP isozymes responsible for a compound's metabolism.[9][10] Such studies help in predicting potential drug-drug interactions.[9]

Excretion

The routes of excretion for PF-04217903 and its metabolites have not been detailed in the available literature.

Pharmacokinetic Parameters in Preclinical Species

While specific quantitative data for PF-04217903 is limited in the public domain, a related document on a novel MET kinase inhibitor provides an example of the kind of data typically generated in preclinical studies.

Table 1: Example Preclinical Oral Pharmacokinetic Parameters of a MET Kinase Inhibitor

Species	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Half-life (h)	Oral Bioavailability (%)
Mouse	10	1580	1.0	4560	2.1	88.0
Rat	10	230	2.0	1290	1.7	11.2
Dog	5	890	2.0	6780	16.3	55.8
Monkey	5	1120	1.0	3450	3.5	72.4
Data presented is for a representative MET kinase inhibitor and not PF-04217903.[1]

Human Pharmacokinetics (Predicted)

A physiologically based pharmacokinetic (PBPK) model predicted a human half-life of 1.9 hours for PF-04217903.[6][11] It is important to note that this is a prediction and may not reflect the observed half-life in clinical studies.

Experimental Protocols

Detailed experimental protocols for the pharmacokinetic studies of PF-04217903 are not publicly available. However, the following sections describe standard methodologies for key experiments in drug discovery and development.

In Vitro Kinase Assay

In vitro kinase assays are essential for determining the potency and selectivity of an inhibitor.

Figure 2: General Workflow for an In Vitro Kinase Assay.

Animal Xenograft Tumor Model

Animal xenograft models are crucial for evaluating the in vivo efficacy of anti-cancer compounds.

Figure 3: Typical Workflow for a Xenograft Tumor Model Experiment.

Conclusion

PF-04217903 is a selective c-Met inhibitor with promising preclinical pharmacokinetic characteristics, including good oral bioavailability in several animal species.[8] While detailed human pharmacokinetic data remains largely unavailable in the public domain, a predicted short half-life suggests that further investigation into its clinical dosing schedule and formulation would be necessary.[6][11] The provided methodologies for key preclinical assays offer a foundational understanding of the processes involved in characterizing the pharmacokinetic and pharmacodynamic properties of such targeted therapies. Further publication of the Phase I clinical trial results is anticipated to provide a more complete picture of the pharmacokinetics of PF-04217903 in humans.

References

• 1. researchgate.net [researchgate.net]
• 2. In vitro kinase assay [protocols.io]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. An overview of the c-MET signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. In vitro metabolism of a new neuroprotective agent, KR-31543 in the human liver microsomes: identification of human cytochrome P450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In Vitro Model for a Drug Assessment of Cytochrome P450 Family 3 Subfamily A Member 4 Substrates Using Human Induced Pluripotent Stem Cells and Genome Editing Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for PF-04217903 in In Vitro Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-04217903 is a potent and highly selective, ATP-competitive small-molecule inhibitor of the c-Met receptor tyrosine kinase.[1][2][3] The c-Met signaling pathway plays a crucial role in cell proliferation, survival, migration, and invasion, and its aberrant activation is implicated in the progression of numerous human cancers.[1][2][4] PF-04217903 has demonstrated significant antitumor and anti-angiogenic properties in preclinical in vitro and in vivo models by effectively inhibiting c-Met phosphorylation and downstream signaling.[2][3][5] Notably, it exhibits over 1,000-fold selectivity for c-Met compared to a broad panel of other kinases, making it a valuable tool for targeted cancer research.[2][4][6]

These application notes provide detailed protocols for key in vitro experiments to evaluate the efficacy and mechanism of action of PF-04217903.

Data Presentation

Table 1: In Vitro Inhibitory Activity of PF-04217903 on c-Met Kinase and Cell Proliferation

Target/Cell Line	Assay Type	IC50 (nM)	Notes
Wild-Type c-Met	Kinase Assay	4.8	ATP-competitive inhibition.[6][7]
c-Met-H1094R	Kinase Assay	3.1	Similar potency to wild-type.[6][7]
c-Met-R988C	Kinase Assay	6.4	Similar potency to wild-type.[6][7]
c-Met-T1010I	Kinase Assay	6.7	Similar potency to wild-type.[6][7]
c-Met-Y1230C	Kinase Assay	>10,000	No inhibitory activity.[6][7]
GTL-16 (gastric carcinoma)	Cell Proliferation	12	MET-amplified cell line.[7]
NCI-H1993 (NSCLC)	Cell Proliferation	30	MET-amplified cell line.[7]
LXFA 526L	Clonogenic Growth	16
LXFA 1647L	Clonogenic Growth	13
A549	c-Met Phosphorylation	4.8	Endogenous wild-type c-Met.[6]

Table 2: In Vitro Anti-Angiogenic Activity of PF-04217903

Cell Line	Assay Type	IC50 (nM)
HUVEC	c-Met Phosphorylation	4.6[3]
HUVEC	Cell Survival	12[3][4]
HUVEC	Apoptosis Induction	7[4]
HUVEC	Matrigel Invasion	27[4]

Signaling Pathway

The following diagram illustrates the mechanism of action of PF-04217903 in inhibiting the c-Met signaling pathway.

Caption: PF-04217903 inhibits HGF-induced c-Met autophosphorylation.

Experimental Protocols

Cellular c-Met Phosphorylation ELISA

This protocol is designed to quantify the inhibition of HGF-induced c-Met phosphorylation in a cellular context.

Caption: Workflow for the cellular c-Met phosphorylation ELISA.

Materials:

• A549 cells (or other suitable cell line with endogenous c-Met)

• 96-well cell culture plates

• Growth medium (e.g., RPMI + 10% FBS)

• Serum-free medium with 0.04% BSA

• PF-04217903

• Hepatocyte Growth Factor (HGF)

• Hanks' Balanced Salt Solution (HBSS)

• Sodium orthovanadate (Na3VO4)

• Cell lysis buffer

• c-Met specific capture antibody

• Phospho-tyrosine specific detection antibody

• ELISA plate reader

Procedure:

• Seed A549 cells in 96-well plates and culture overnight in growth medium.[6]

• Replace the growth medium with serum-free medium containing 0.04% BSA.[6]

• Prepare serial dilutions of PF-04217903 in serum-free medium and add to the wells.

• Incubate the plates at 37°C for 1 hour.[5][6]

• Add HGF to a final concentration of 40 ng/mL to stimulate c-Met phosphorylation.[6]

• Incubate for an additional 20 minutes at 37°C.[6]

• Wash the cells once with HBSS supplemented with 1 mM Na3VO4.[6]

• Lyse the cells using a suitable lysis buffer to generate protein lysates.[6]

• Perform the ELISA according to the manufacturer's instructions, using a c-Met specific capture antibody and a phospho-tyrosine specific detection antibody.[6]

• Read the absorbance on a plate reader and calculate the IC50 values.

Cell Proliferation Assay

This assay assesses the effect of PF-04217903 on the proliferation of cancer cell lines.

Materials:

• GTL-16, NCI-H1993, or other MET-amplified cancer cell lines

• 96-well cell culture plates

• Growth medium

• PF-04217903

• MTT or Resazurin reagent

• Coulter counter or plate reader

Procedure:

• Seed cells at a low density in 96-well plates.[5]

• Allow cells to adhere overnight.

• Treat the cells with various concentrations of PF-04217903. For some cell lines like U87MG, SW620, and HT29, co-treatment with 20 ng/mL HGF may be required to stimulate proliferation.[5]

• Incubate the plates for 4 days.[6]

• Assess cell proliferation by either:

  • Counting: Using a Coulter counter to determine the cell number in each well.[6]

  • Metabolic Assay: Using MTT or resazurin-based assays and measuring the absorbance/fluorescence. Assays are typically conducted 72 hours after treatment.[5]

• Calculate the percentage of proliferation inhibition relative to vehicle-treated control cells and determine the IC50 value.

Apoptosis Assay

This protocol describes the detection of apoptosis induction by PF-04217903.

Materials:

• GTL-16 cells

• 96-well plates

• Serum-free media

• PF-04217903

• ssDNA Apoptosis ELISA Kit (or other suitable apoptosis detection kit)

Procedure:

• Seed GTL-16 cells in 96-well plates at a density of 40,000 cells per well.[4]

• Add designated concentrations of PF-04217903 or vehicle in serum-free media.[4]

• Incubate the cells at 37°C in a 5% CO2 incubator for 24-48 hours.[4][5]

• Detect apoptosis using the ssDNA Apoptosis ELISA Kit according to the manufacturer's instructions.[4][5]

• Quantify the ssDNA content as a percentage of the control cells.[5]

Cell Migration and Invasion Assay

This assay evaluates the effect of PF-04217903 on the migratory and invasive potential of cancer cells.

Materials:

• NCI-H441 cells (or other suitable cell line)

• Transwell inserts with or without Matrigel coating

• HGF

• PF-04217903

• Real-time cell analysis system (e.g., ACEA CIM-Plate) or manual counting method

Procedure:

• Seed NCI-H441 cells in the upper chamber of a Transwell insert. For invasion assays, the insert should be pre-coated with Matrigel.

• Add media containing HGF (e.g., 25 ng/mL) as a chemoattractant to the lower chamber.[5]

• Treat the cells in the upper chamber with different concentrations of PF-04217903.

• Monitor cell migration and invasion over 48 hours. This can be done in real-time using an electronic sensor system or by fixing, staining, and counting the cells that have migrated to the lower surface of the insert.[5]

• Quantify the inhibition of migration and invasion relative to the vehicle-treated control.

References

• 1. Facebook [cancer.gov]
• 2. Sensitivity of selected human tumor models to PF-04217903, a novel selective c-Met kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. aacrjournals.org [aacrjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. selleckchem.com [selleckchem.com]
• 7. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for PF-04217903 Administration in Mice

These application notes provide detailed protocols for the preparation and administration of PF-04217903 to mice for research purposes, particularly in the context of oncology and pharmacology studies. The following information is intended for researchers, scientists, and drug development professionals.

Overview of PF-04217903

PF-04217903 is a potent and selective, ATP-competitive small-molecule inhibitor of the c-Met kinase.[1][2] It has demonstrated significant anti-tumor and anti-angiogenic properties in various preclinical models.[1] This document outlines the established dosages and administration methods for the effective use of PF-04217903 in mouse models, based on published research.

The primary mechanism of action for PF-04217903 involves the inhibition of c-Met phosphorylation, which in turn blocks downstream signaling pathways responsible for cell growth, proliferation, survival, and invasion.[1]

Figure 1: c-Met Signaling Pathway and Inhibition by PF-04217903.

Dosage and Administration Data

The following tables summarize the quantitative data for PF-04217903 dosage and administration in various mouse xenograft models.

Table 1: Oral Administration of PF-04217903 in Mouse Xenograft Models

Mouse Model	Tumor Cell Line	Dosage (mg/kg)	Dosing Schedule	Duration	Key Findings
Athymic Nude Mice	GTL-16 (Gastric Carcinoma)	1, 3, 10, 30	Daily	16 days	Dose-dependent tumor growth inhibition correlated with c-Met phosphorylation inhibition.[3][4]
Athymic Nude Mice	U87MG (Glioblastoma)	5, 15, 50	Daily	10 days	Dose-dependent inhibition of tumor growth.[5]
Athymic Nude Mice	U87MG (Glioblastoma)	5, 15, 50	Daily	3 days	Dose-dependent inhibition of c-Met, Gab-1, Erk1/2, and AKT phosphorylation; induction of apoptosis.[3][4]
Athymic Nude Mice	HT29 (Colon Carcinoma)	25	Daily	Not Specified	40% tumor growth inhibition as a single agent.[5]
Athymic Nude Mice	SW620 (Colon Carcinoma)	25	Daily	25 days	Significant tumor growth inhibition.[5]
Athymic Nude Mice	Colo205 (Colon Carcinoma)	25	Daily	Not Specified	Significant tumor growth inhibition.[5]
Athymic Nude Mice	MDA-MB-231 (Breast Cancer)	25	Daily	Not Specified	Significant tumor growth inhibition.[5]
Athymic Nude Mice	H292 (Lung Carcinoma)	25	Daily	Not Specified	Significant tumor growth inhibition.[5]
Wild-Type Mice	B16F10 (Melanoma)	40	Daily	2 weeks	Decreased tumor weight and volume by 36% and 54%, respectively.[2]

Table 2: Subcutaneous Administration of PF-04217903

Mouse Model	Tumor Cell Line	Dosage	Dosing Method	Duration	Key Findings
Athymic Nude Mice	GTL-16 (Gastric Carcinoma)	Not specified	Mini Alzet-pump	14 days	Inhibition of tumor growth.[5]

Experimental Protocols

Materials and Reagents

• PF-04217903 (or PF-04217903 mesylate)

• Vehicle: 0.5% Methylcellulose in sterile water

• Athymic nude mice (nu/nu) or other appropriate strain

• Tumor cells for implantation (e.g., GTL-16, U87MG)

• Sterile phosphate-buffered saline (PBS)

• Matrigel (optional, for subcutaneous tumor cell implantation)

• Oral gavage needles

• Subcutaneous infusion pumps (e.g., Alzet)

• Calipers for tumor measurement

• Anesthesia (e.g., isoflurane)

• Syringes and needles

Experimental Workflow for Xenograft Studies

Figure 2: General Experimental Workflow for PF-04217903 Efficacy Studies in Xenograft Mouse Models.

Protocol for Oral Administration

• Preparation of PF-04217903 Formulation:

  • Prepare a suspension of PF-04217903 in 0.5% methylcellulose.[5]

  • The concentration of the suspension should be calculated based on the desired dose (mg/kg) and the average weight of the mice, assuming a standard oral gavage volume (e.g., 100 µL or 200 µL).

• Tumor Cell Implantation:

  • Harvest cultured tumor cells and resuspend them in sterile PBS, potentially mixed with Matrigel to enhance tumor take-rate.

  • Subcutaneously inject the cell suspension into the flank of each mouse.[5]

• Tumor Growth and Treatment Initiation:

  • Allow the tumors to grow to a palpable size, typically around 150-250 mm³.[5]

  • Measure tumor dimensions with calipers and calculate the volume (Volume = 0.5 x Length x Width²).

  • Randomize mice into treatment and vehicle control groups.

• Drug Administration:

  • Administer the prepared PF-04217903 suspension or vehicle alone to the respective groups via oral gavage.[5]

  • The dosing is typically performed once daily (QD).[5]

• Monitoring and Endpoint Analysis:

  • Monitor tumor growth by measuring tumor volume 2-3 times per week.

  • Monitor the general health and body weight of the mice.

  • At the end of the treatment period, euthanize the mice and collect tumors and blood/plasma for pharmacodynamic and pharmacokinetic analyses.[5]

  • Analyses can include ELISA for c-Met phosphorylation, Western blotting for downstream signaling proteins, and immunohistochemistry for proliferation (Ki67) and apoptosis (cleaved caspase-3) markers.[5]

Protocol for Subcutaneous Administration via Minipump

• Pump Preparation:

  • Fill osmotic minipumps (e.g., Alzet) with the appropriate concentration of PF-04217903 solution according to the manufacturer's instructions to deliver the desired daily dose.

• Pump Implantation:

  • Anesthetize the mice.

  • Surgically implant the minipumps subcutaneously, typically in the dorsal region.

• Post-Operative Care and Monitoring:

  • Provide appropriate post-operative care, including analgesics.

  • Monitor the mice for recovery and any signs of distress.

  • Follow the monitoring and endpoint analysis steps as outlined in the oral administration protocol.

Pharmacodynamic and Efficacy Assessment

• Inhibition of c-Met Phosphorylation: Tumor lysates can be analyzed by ELISA or Western blot to quantify the reduction in phosphorylated c-Met levels.[5]

• Downstream Signaling: Assess the phosphorylation status of key downstream effectors such as AKT, ERK1/2, and Gab-1.[3][4]

• Tumor Growth Inhibition (TGI): Calculate TGI based on the differences in tumor volume between the treated and control groups.

• Anti-angiogenic Effects: Serum levels of pro-angiogenic factors like VEGFA and IL-8 can be measured by ELISA.[5]

• Cell Proliferation and Apoptosis: Tumor sections can be stained for Ki67 (proliferation) and cleaved caspase-3 (apoptosis) to assess the cellular effects of the treatment.[5]

Safety and Handling

• Follow all institutional guidelines for the safe handling of chemical compounds and animal research.

• Use appropriate personal protective equipment (PPE) when handling PF-04217903.

• All animal procedures should be performed under an approved animal care and use protocol.

References

• 1. Sensitivity of selected human tumor models to PF-04217903, a novel selective c-Met kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. abmole.com [abmole.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols for Evaluating PF-04217903 Efficacy in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-04217903 is an orally bioavailable, potent, and highly selective small-molecule inhibitor of the c-Met receptor tyrosine kinase, also known as the hepatocyte growth factor receptor (HGFR).[1][2][3] The c-Met signaling pathway is a critical regulator of various cellular processes, including proliferation, survival, motility, migration, and invasion.[4][5] Aberrant activation of the c-Met pathway through mutation, amplification, or overexpression is implicated in the progression and metastasis of numerous human cancers.[4][5] PF-04217903 acts as an ATP-competitive inhibitor, effectively blocking c-Met phosphorylation and subsequent downstream signaling, leading to the inhibition of tumor cell growth and induction of apoptosis.[2][3]

These application notes provide detailed protocols for a suite of cell-based assays to characterize and quantify the efficacy of PF-04217903 in relevant cancer cell lines.

c-Met Signaling Pathway

The binding of hepatocyte growth factor (HGF) to the c-Met receptor induces receptor dimerization and autophosphorylation of tyrosine residues within the kinase domain. This activation triggers a cascade of downstream signaling events, primarily through the RAS/MAPK and PI3K/AKT pathways, which are crucial for cell proliferation, survival, and motility. PF-04217903 targets the ATP-binding site of the c-Met kinase domain, preventing this initial phosphorylation event and thereby inhibiting the entire downstream signaling cascade.

Caption: c-Met signaling pathway and the inhibitory action of PF-04217903.

Quantitative Data Summary

The following tables summarize the reported efficacy of PF-04217903 across various cell-based assays and cell lines.

Cell Line	Cancer Type	Assay	IC50 (nM)	Reference
GTL-16	Gastric Carcinoma	Proliferation	12	[6]
NCI-H1993	NSCLC	Proliferation	30	[6]
GTL-16	Gastric Carcinoma	Apoptosis	31	[6]
NCI-H441	Lung Carcinoma	Matrigel Invasion	7-12.5	[6]
HT29	Colon Carcinoma	Matrigel Invasion	7-12.5	[6]
A549	Lung Carcinoma	c-Met Phosphorylation	4.8	[7]
HUVEC	Endothelial	Cell Survival	12	[3]
HUVEC	Endothelial	Apoptosis	27	[3]
HUVEC	Endothelial	Matrigel Invasion	7.3	[3]

Cell Line	Cancer Type	Mutant c-Met	IC50 (nM)	Reference
-	-	H1094R	3.1	[7]
-	-	R988C	6.4	[7]
-	-	T1010I	6.7	[7]
-	-	Y1230C	>10,000	[7]

Experimental Protocols

Cell Proliferation Assay (MTT/Resazurin)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

Caption: Workflow for the cell proliferation assay.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 3,000-5,000 cells per well in 100 µL of complete growth medium.

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours to allow for cell attachment.

• Treatment: Prepare serial dilutions of PF-04217903 in complete growth medium. Remove the old medium from the wells and add 100 µL of the drug-containing medium. Include vehicle control (e.g., DMSO) and untreated control wells.

• Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.[8][9]

• Reagent Addition:

  • For MTT assay: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours. Then, add 100 µL of solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS) and incubate overnight.

  • For Resazurin assay: Add 20 µL of Resazurin solution to each well and incubate for 1-4 hours.

• Data Acquisition:

  • MTT: Measure the absorbance at 570 nm using a microplate reader.

  • Resazurin: Measure the fluorescence with excitation at 560 nm and emission at 590 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting a dose-response curve.

Apoptosis Assay (Caspase-3/7 Activation)

This assay quantifies the activation of executioner caspases 3 and 7, key events in the apoptotic cascade.

Caption: Workflow for the caspase-3/7 apoptosis assay.

Protocol:

• Cell Seeding: Seed cells in a white-walled 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium.

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours.

• Treatment: Treat cells with various concentrations of PF-04217903 for 48 hours.[8]

• Reagent Preparation: Equilibrate the Caspase-Glo® 3/7 Reagent to room temperature.

• Reagent Addition: Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

• Incubation: Mix the contents of the wells by gentle shaking and incubate at room temperature for 1 hour, protected from light.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Express the results as a fold change in caspase activity compared to the vehicle control. An alternative is to use an ssDNA Apoptosis ELISA kit.[8][9]

Cell Migration/Invasion Assay (Transwell Assay)

This assay assesses the ability of cells to migrate through a porous membrane (migration) or a membrane coated with extracellular matrix proteins (invasion).

Caption: Workflow for the transwell cell migration/invasion assay.

Protocol:

• Insert Preparation: For invasion assays, coat the upper surface of an 8 µm pore size transwell insert with a thin layer of Matrigel and allow it to solidify. For migration assays, this step is omitted.

• Cell Seeding: Resuspend cells in serum-free medium and seed 50,000-100,000 cells into the upper chamber of the transwell insert.

• Treatment: Add PF-04217903 at the desired concentrations to both the upper and lower chambers.

• Chemoattractant: Add complete growth medium (containing serum as a chemoattractant) to the lower chamber.

• Incubation: Incubate the plate for 24-48 hours at 37°C in a 5% CO2 incubator.

• Cell Removal: Carefully remove the non-migrated/invaded cells from the upper surface of the membrane with a cotton swab.

• Fixation and Staining: Fix the cells that have migrated to the lower surface of the membrane with methanol and stain with a solution such as crystal violet.

• Data Acquisition: Elute the stain and measure the absorbance, or count the number of stained cells in several microscopic fields.

• Data Analysis: Express the results as the percentage of migration/invasion relative to the vehicle control.

Western Blotting for c-Met Phosphorylation

This technique is used to detect the levels of phosphorylated c-Met and downstream signaling proteins, providing a direct measure of target engagement and pathway inhibition.

Caption: Workflow for Western blotting to assess protein phosphorylation.

Protocol:

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat with various concentrations of PF-04217903 for 1-4 hours.

• HGF Stimulation: In some cell lines, stimulation with HGF (e.g., 25 ng/mL) may be required to induce robust c-Met phosphorylation.[8]

• Cell Lysis: Wash cells with cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein (20-30 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with primary antibodies against phospho-c-Met, total c-Met, phospho-AKT, total AKT, phospho-ERK, total ERK, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis: Quantify the band intensities using densitometry software and normalize the phosphorylated protein levels to the total protein levels.

References

• 1. Facebook [cancer.gov]
• 2. Sensitivity of selected human tumor models to PF-04217903, a novel selective c-Met kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. An overview of the c-MET signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Matrigel Invasion Assay Using PF-04217903

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cell invasion is a critical process in cancer metastasis, the primary cause of cancer-related mortality. The c-Met signaling pathway, when aberrantly activated by its ligand, Hepatocyte Growth Factor (HGF), plays a significant role in promoting tumor growth, invasion, and metastasis.[1][2] PF-04217903 is a potent and highly selective, ATP-competitive small-molecule inhibitor of the c-Met receptor tyrosine kinase.[1][3][4][5] With over 1,000-fold selectivity for c-Met compared to a large panel of other kinases, it serves as a valuable tool for investigating the role of c-Met in cancer biology.[1][4][5] PF-04217903 has been shown to effectively inhibit c-Met-driven cellular processes, including proliferation, survival, migration, and invasion in various tumor cell lines.[1][3][5] These application notes provide a detailed protocol for utilizing PF-04217903 in a Matrigel invasion assay to assess its inhibitory effects on cancer cell invasion.

Mechanism of Action of PF-04217903

PF-04217903 selectively binds to the c-Met kinase and disrupts its signaling pathway, which can lead to the inhibition of tumor cell growth, migration, and invasion, as well as the induction of apoptosis in tumor cells that express c-Met.[2] The c-Met pathway, upon activation, triggers several downstream signaling cascades, including the PI3K/Akt and MAPK pathways, which are crucial for cell survival and proliferation.[6][7][8][9] By inhibiting c-Met phosphorylation, PF-04217903 effectively blocks these downstream signals.[1][4]

Caption: c-Met Signaling Pathway Inhibition by PF-04217903.

Quantitative Data Summary

The following table summarizes the reported IC50 values of PF-04217903 in various functional assays, demonstrating its potency in inhibiting c-Met phosphorylation and downstream cellular effects.

Cell Line/Assay Type	Parameter Measured	IC50 Value	Reference
A549 cells	c-Met Autophosphorylation	4.8 nM	[3]
HUVEC	c-Met Phosphorylation (HGF-stimulated)	4.6 nM	[5][10]
HUVEC	Cell Survival (HGF-mediated)	12 nM	[5][10]
HUVEC	Matrigel Invasion (HGF-mediated)	7.3 nM	[5]
HUVEC	Apoptosis (HGF-mediated)	27 nM	[5][10]
Various Human Tumor Cell Lines	c-Met-dependent Proliferation, Survival, Migration, or Invasion	5-16 nM	[5]

Experimental Protocols

Matrigel Invasion Assay

This protocol is designed to quantitatively assess the effect of PF-04217903 on the invasion of cancer cells through a basement membrane extract (Matrigel).

Materials:

• PF-04217903

• Cancer cell line with known c-Met expression (e.g., HT-1080, NCI-H441)[10]

• Corning® Matrigel® Basement Membrane Matrix

• 24-well Transwell inserts (8.0 µm pore size)

• Cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Serum-free cell culture medium

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• Cotton swabs

• Fixation solution (e.g., 4% paraformaldehyde or 100% methanol)

• Staining solution (e.g., 0.1% Crystal Violet or Toluidine Blue)[11][12][13]

• Inverted microscope with a camera

Protocol:

• Preparation of Matrigel-Coated Inserts:

  • Thaw Matrigel on ice at 4°C overnight.[11][14]

  • Dilute Matrigel with cold, serum-free medium (typically at a 1:3 ratio).[12][13][14] The final concentration should be between 200-300 µg/mL.[11]

  • Add 100 µL of the diluted Matrigel solution to the upper chamber of each Transwell insert.

  • Incubate the inserts at 37°C for at least 1-2 hours to allow the Matrigel to solidify.[12][13] Do not let the Matrigel dry out.[11]

• Cell Preparation:

  • Culture cells to 70-80% confluency.

  • Serum-starve the cells for 18-24 hours before the assay by replacing the growth medium with serum-free medium.

  • On the day of the assay, detach the cells using Trypsin-EDTA, wash with PBS, and resuspend in serum-free medium at a concentration of 2.5 x 10^5 to 5 x 10^5 cells/mL.

• Assay Setup:

  • Prepare different concentrations of PF-04217903 in serum-free medium. A vehicle control (e.g., DMSO) should also be prepared.

  • Add 500 µL of complete medium (containing 10% FBS as a chemoattractant) to the lower chamber of the 24-well plate.[12][13]

  • Add 100 µL of the cell suspension to the upper chamber of the Matrigel-coated inserts.[12][13]

  • Add the desired concentrations of PF-04217903 or vehicle control to the upper chamber.

• Incubation:

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 18-48 hours. The incubation time should be optimized based on the cell line's invasive potential.[12][13]

• Fixation and Staining:

  • After incubation, carefully remove the non-invaded cells from the upper surface of the insert membrane using a cotton swab.[12][13][15]

  • Fix the invaded cells on the lower surface of the membrane by immersing the insert in a fixation solution for 10-20 minutes.[13]

  • Stain the fixed cells with a staining solution for 10-15 minutes.[13]

  • Gently wash the inserts with distilled water to remove excess stain and allow them to air dry.[13]

• Quantification:

  • Visualize the stained, invaded cells using an inverted microscope.

  • Capture images from several random fields of view for each insert.

  • Count the number of invaded cells per field. The results can be expressed as the average number of invaded cells or as a percentage of invasion relative to the vehicle control.

Caption: Matrigel Invasion Assay Workflow.

Conclusion

The Matrigel invasion assay is a robust method for evaluating the anti-invasive properties of compounds like PF-04217903. By specifically targeting the c-Met signaling pathway, PF-04217903 serves as a critical tool for researchers investigating cancer metastasis. The protocols and data presented here provide a comprehensive guide for the effective application of this inhibitor in in vitro invasion studies.

References

• 1. Sensitivity of selected human tumor models to PF-04217903, a novel selective c-Met kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Facebook [cancer.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. aacrjournals.org [aacrjournals.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. An overview of the c-MET signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. corning.com [corning.com]
• 12. dovepress.com [dovepress.com]
• 13. snapcyte.com [snapcyte.com]
• 14. Frontiers | In vitro Cell Migration, Invasion, and Adhesion Assays: From Cell Imaging to Data Analysis [frontiersin.org]
• 15. An Experimental Protocol for the Boyden Chamber Invasion Assay With Absorbance Readout - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vivo Imaging of PF-04217903 Effects on Tumor Growth

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-04217903 is a potent and selective small-molecule inhibitor of the c-Met receptor tyrosine kinase.[1][2] The c-Met signaling pathway plays a crucial role in tumor cell proliferation, survival, migration, and invasion.[1][2][3] Dysregulation of the c-Met pathway, through amplification, mutation, or overexpression, is implicated in the progression of various human cancers.[2][3] PF-04217903 competitively binds to ATP in the kinase domain of c-Met, inhibiting its autophosphorylation and downstream signaling.[4] Preclinical studies have demonstrated its antitumor and anti-angiogenic properties.[2][3][4]

This document provides detailed application notes and protocols for the in vivo imaging of the therapeutic effects of PF-04217903 on tumor growth. These protocols are intended to guide researchers in designing and executing robust preclinical imaging studies to evaluate the efficacy of c-Met inhibitors. A variety of non-invasive imaging techniques can be employed for longitudinal monitoring of tumor response to therapy, offering quantitative and translational insights.[5][6]

Data Presentation: Efficacy of PF-04217903 in Xenograft Models

The antitumor efficacy of PF-04217903 has been evaluated in various human tumor xenograft models. The following tables summarize the quantitative data from preclinical studies, demonstrating the dose-dependent effects of PF-04217903 on tumor growth inhibition (TGI).

Table 1: Antitumor Efficacy of PF-04217903 in the U87MG Glioblastoma Xenograft Model [3]

Dose Level (mg/kg, oral)	Tumor Growth Inhibition (%)
1.25	Not Specified
2.5	Not Specified
5	Not Specified
10	68
30	84

Table 2: Antitumor Efficacy of PF-04217903 in the HT29 Colon Carcinoma Xenograft Model [2][3]

Treatment	Tumor Growth Inhibition (%)
PF-04217903 (50 mg/kg/day, oral)	40
RON shRNA	52
PF-04217903 + RON shRNA	77

Signaling Pathway

The following diagram illustrates the simplified signaling pathway inhibited by PF-04217903.

Caption: Simplified c-Met signaling pathway and the inhibitory action of PF-04217903.

Experimental Protocols

Xenograft Tumor Model Establishment

This protocol describes the establishment of subcutaneous xenograft tumors in immunodeficient mice, a common model for evaluating anti-cancer agents.

Materials:

• Human tumor cell line of interest (e.g., U87MG, GTL-16, HT29)

• Athymic nude mice (e.g., BALB/c nude or NOD-scid)

• Cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Phosphate-Buffered Saline (PBS), sterile

• Matrigel (optional, can enhance tumor take rate)

• Trypsin-EDTA

• Syringes (1 mL) and needles (27-30 gauge)

• Hemocytometer or automated cell counter

Procedure:

• Culture tumor cells in the recommended medium supplemented with FBS until they reach 80-90% confluency.

• Harvest the cells by trypsinization and wash them with PBS.

• Count the cells and resuspend them in sterile PBS or a 1:1 mixture of PBS and Matrigel at the desired concentration (e.g., 5 x 10^6 to 10 x 10^6 cells/100 µL).

• Anesthetize the mice using a suitable anesthetic (e.g., isoflurane).

• Inject the cell suspension (typically 100-200 µL) subcutaneously into the flank of each mouse.

• Monitor the mice regularly for tumor growth. Tumor volume can be calculated using the formula: (Length x Width^2) / 2.

• Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

Administration of PF-04217903

PF-04217903 is an orally bioavailable compound.

Materials:

• PF-04217903

• Vehicle solution (e.g., as specified in preclinical studies, often a buffered aqueous solution)

• Oral gavage needles

• Syringes

Procedure:

• Prepare the dosing solution of PF-04217903 in the appropriate vehicle at the desired concentrations (e.g., 10 mg/kg, 30 mg/kg).

• Administer the designated dose of PF-04217903 or vehicle to each mouse via oral gavage.

• Treatment frequency and duration will depend on the study design (e.g., once daily for 14-21 days).

• Monitor the body weight and general health of the mice throughout the treatment period.

In Vivo Bioluminescence Imaging (BLI)

BLI is a highly sensitive technique for monitoring tumor growth and metastasis, particularly for orthotopic models.[5][7] This requires the tumor cells to be genetically engineered to express a luciferase enzyme.

Materials:

• Tumor-bearing mice (with luciferase-expressing tumor cells)

• D-luciferin substrate

• In vivo imaging system (e.g., IVIS) equipped with a sensitive CCD camera

• Anesthesia system (isoflurane)

Procedure:

• Anesthetize the mice using isoflurane.

• Administer D-luciferin via intraperitoneal (IP) injection (typically 150 mg/kg).

• Wait for the substrate to distribute throughout the body (typically 10-15 minutes).[7]

• Place the anesthetized mouse inside the imaging chamber of the in vivo imaging system.

• Acquire bioluminescent images. The exposure time will vary depending on the signal intensity.

• Use the system's software to draw regions of interest (ROIs) around the tumor area and quantify the bioluminescent signal (typically measured in photons/second).

• Repeat imaging at regular intervals (e.g., weekly) to longitudinally monitor tumor growth in response to PF-04217903 treatment.

In Vivo Fluorescence Imaging (FLI)

FLI can be used to visualize tumors expressing fluorescent proteins or targeted by fluorescent probes.[5][8][9]

Materials:

• Tumor-bearing mice (with fluorescently labeled cells or injected with a fluorescent probe)

• In vivo fluorescence imaging system

• Anesthesia system (isoflurane)

Procedure:

• Anesthetize the mice using isoflurane.

• Place the mouse in the imaging system.

• Select the appropriate excitation and emission filters for the fluorophore being used.

• Acquire fluorescence images.

• Quantify the fluorescent signal from the tumor region.

• Longitudinal imaging can be performed to track changes in tumor size or fluorescence intensity over time.

Experimental Workflow

The following diagram outlines the general experimental workflow for assessing the in vivo efficacy of PF-04217903 using imaging.

Caption: Experimental workflow for in vivo imaging of PF-04217903 effects.

Logical Relationships in Study Design

The diagram below illustrates the logical flow and key comparisons in a typical preclinical study of PF-04217903.

Caption: Logical relationships in the preclinical evaluation of PF-04217903.

References

• 1. Facebook [cancer.gov]
• 2. Sensitivity of selected human tumor models to PF-04217903, a novel selective c-Met kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. aacrjournals.org [aacrjournals.org]
• 5. criver.com [criver.com]
• 6. In Vivo Imaging in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. oncology.labcorp.com [oncology.labcorp.com]
• 8. A Method of Tumor In Vivo Imaging with a New Peptide-Based Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In vivo imaging of tumor growth after electrochemotherapy with cisplatin - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Resistance to PF-04217903 in Cancer Cells

This technical support guide is designed for researchers, scientists, and drug development professionals investigating resistance mechanisms to the c-MET inhibitor, PF-04217903. Here you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and visualizations to assist in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered when studying PF-04217903 resistance.

Q1: My cancer cell line, which was initially sensitive to PF-04217903, now shows reduced responsiveness. How can I confirm acquired resistance?

A1: Acquired resistance is characterized by a significant increase in the half-maximal inhibitory concentration (IC50). You should perform a dose-response assay to compare the IC50 of your current cell line with the parental, sensitive cell line. A significant fold-change indicates acquired resistance.

Troubleshooting Guide: Confirming Acquired Resistance

Issue	Possible Cause	Recommended Action
No significant change in IC50	Cells may not have developed resistance.	Continue treating cells with gradually increasing concentrations of PF-04217903.
Assay variability.	Repeat the cell viability assay, ensuring consistent cell seeding density and drug concentrations. Include appropriate positive and negative controls.
Inconsistent IC50 results	Heterogeneous cell population.	Perform single-cell cloning to establish a pure resistant population.[1]
Experimental error.	Review your protocol for cell counting, reagent preparation, and plate reading.

Q2: What are the known mechanisms of resistance to PF-04217903?

A2: The primary mechanisms of resistance to PF-04217903 and other selective c-MET inhibitors fall into two main categories:

• Bypass Signaling Pathway Activation: Cancer cells can activate alternative signaling pathways to circumvent the inhibition of c-MET. Key bypass pathways identified in resistance to PF-04217903 include the activation of other receptor tyrosine kinases (RTKs) such as:

  • PDGFRβ (Platelet-Derived Growth Factor Receptor Beta): Upregulation of phosphorylated PDGFRβ has been observed in response to PF-04217903 treatment.[2][3]

  • RON (Recepteur d'Origine Nantais): Co-activation of RON kinase can lead to reduced efficacy of PF-04217903.[2][3]

  • EGFR (Epidermal Growth Factor Receptor) and HER3 (Human Epidermal Growth Factor Receptor 3): Activation of the EGFR family of receptors can also mediate resistance.

• On-Target Alterations: These involve changes to the c-MET protein itself or its gene.

  • Secondary Mutations in the MET Gene: Mutations in the kinase domain of c-MET can prevent PF-04217903 from binding effectively. Common resistance mutations in MET include D1228V/N/H and Y1230C/H/S.[4][5][6][7]

  • MET Gene Amplification: An increase in the copy number of the MET gene can lead to overexpression of the c-MET protein, overwhelming the inhibitory effect of the drug.[4]

Q3: I suspect bypass signaling is causing resistance in my cell line. How can I investigate this?

A3: To investigate bypass signaling, you should assess the phosphorylation status of key alternative RTKs like PDGFRβ, RON, and EGFR. A western blot is the standard method for this analysis. If you observe increased phosphorylation of one of these receptors in your resistant cells compared to the parental line, it suggests activation of that pathway. Co-immunoprecipitation can further be used to explore interactions between c-MET and these alternative receptors.

Quantitative Data Summary

Table 1: In Vitro Activity of PF-04217903 in Sensitive Human Cancer Cell Lines [2][8]

Cell Line	Cancer Type	c-MET Status	IC50 (nmol/L) for c-Met Phosphorylation Inhibition
GTL-16	Gastric Carcinoma	MET Amplified	7.3
NCI-H1993	Lung Carcinoma	MET Amplified	7.3
HT29	Colon Carcinoma	c-Met Overexpression	7.3
U87MG	Glioblastoma	HGF/c-Met Autocrine Loop	7.3

Key Experimental Protocols

Here are detailed methodologies for experiments crucial to investigating PF-04217903 resistance.

Generation of PF-04217903-Resistant Cancer Cell Lines

This protocol describes the continuous exposure method to develop acquired resistance.

Methodology:

• Initial IC50 Determination: Determine the IC50 of PF-04217903 for the parental cancer cell line using a standard cell viability assay (e.g., MTT or CellTiter-Glo).

• Initial Drug Exposure: Culture the parental cells in media containing PF-04217903 at a concentration equal to the IC50.

• Dose Escalation: Once the cells resume a normal growth rate, increase the concentration of PF-04217903 in a stepwise manner (e.g., 1.5 to 2-fold increments).

• Monitoring: At each concentration, monitor cell viability and morphology. Allow the cells to adapt and recover before the next dose escalation.

• Establishment of Resistant Line: Continue this process until the cells are able to proliferate in a concentration of PF-04217903 that is significantly higher (e.g., 10-fold or more) than the initial IC50.

• Characterization: Confirm the resistant phenotype by re-evaluating the IC50 and comparing it to the parental line.

• Cryopreservation: Freeze aliquots of the resistant cell line at various passages to ensure a stable stock.

Western Blot Analysis of Phosphorylated RTKs

This protocol is for detecting the activation of bypass signaling pathways.

Methodology:

• Cell Lysis:

  • Grow parental and resistant cells to 70-80% confluency.

  • Treat cells with or without PF-04217903 at a relevant concentration (e.g., 1 µM) for a specified time (e.g., 24 hours).

  • Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells, collect the lysate, and clarify by centrifugation at 14,000 rpm for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer:

  • Denature 20-40 µg of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for the phosphorylated protein of interest (e.g., anti-phospho-PDGFRβ, anti-phospho-RON, anti-phospho-EGFR) overnight at 4°C. Recommended antibody dilutions should be optimized, but a starting point of 1:1000 is common.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody (1:2000 dilution) for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against the total protein (e.g., anti-PDGFRβ, anti-RON, anti-EGFR) and a loading control (e.g., anti-β-actin or anti-GAPDH).

Troubleshooting Western Blots for Phosphorylated Proteins

Issue	Possible Cause	Recommended Action
No or weak signal	Low abundance of phosphorylated protein.	Increase the amount of protein loaded on the gel.
Dephosphorylation during sample preparation.	Always use fresh phosphatase inhibitors in your lysis buffer and keep samples on ice.
Inappropriate blocking buffer.	Use 5% BSA in TBST for blocking, as milk contains phosphoproteins that can increase background.
High background	Non-specific antibody binding.	Optimize primary and secondary antibody concentrations. Increase the number and duration of wash steps.
Contaminated buffers.	Use fresh, high-quality reagents.

Co-Immunoprecipitation (Co-IP) to Detect Protein-Protein Interactions

This protocol can be used to determine if c-MET is interacting with an activated bypass receptor.

Methodology:

• Cell Lysis: Lyse cells as described for the western blot protocol, using a non-denaturing lysis buffer (e.g., Triton X-100 based buffer) to preserve protein interactions.

• Pre-clearing Lysates: Add protein A/G agarose beads to the cell lysate and incubate for 1 hour at 4°C on a rotator. This step reduces non-specific binding.

• Immunoprecipitation:

  • Centrifuge to pellet the beads and transfer the supernatant to a new tube.

  • Add the primary antibody against the "bait" protein (e.g., anti-c-MET) and incubate overnight at 4°C with gentle rotation.

  • Add fresh protein A/G beads and incubate for another 2-4 hours at 4°C.

• Washing:

  • Pellet the beads by centrifugation and discard the supernatant.

  • Wash the beads 3-5 times with ice-cold lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the protein complexes from the beads by adding Laemmli buffer and boiling for 5-10 minutes.

• Western Blot Analysis: Analyze the eluted samples by western blotting, as described above, using an antibody against the suspected interacting "prey" protein (e.g., anti-phospho-EGFR).

Visualizations

The following diagrams illustrate key concepts related to PF-04217903 resistance.

Overview of PF-04217903 action and resistance pathways.

Workflow for investigating PF-04217903 resistance.

Mechanism of bypass signaling in PF-04217903 resistance.

References

• 1. Patient-derived Models of Acquired Resistance Can Identify Effective Drug Combinations for Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Sensitivity of selected human tumor models to PF-04217903, a novel selective c-Met kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Acquired MET D1228V mutation and resistance to MET inhibition in lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular Mechanisms of Acquired Resistance to MET Tyrosine Kinase Inhibitors in Patients with MET Exon 14-Mutant NSCLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mutations in the MET tyrosine kinase domain and resistance to tyrosine kinase inhibitors in non-small-cell lung cancer | springermedizin.de [springermedizin.de]
• 7. Mutations in the MET tyrosine kinase domain and resistance to tyrosine kinase inhibitors in non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Overcoming PF-04217903 Resistance in Preclinical Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering resistance to the c-Met inhibitor PF-04217903 in preclinical models.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing reduced sensitivity to PF-04217903 in our MET-amplified cell line over time. What are the potential mechanisms of resistance?

A1: Acquired resistance to PF-04217903 in MET-amplified models can arise from several mechanisms. Two prominent mechanisms identified in preclinical studies are the activation of bypass signaling pathways:

• Oncogene Switching to PDGFRβ: In some models, such as the U87MG glioblastoma xenograft model, resistance is associated with a strong induction of phosphorylated Platelet-Derived Growth Factor Receptor Beta (p-PDGFRβ)[1][2]. This suggests that the cancer cells have become dependent on PDGFRβ signaling for their survival and proliferation, bypassing the c-Met inhibition.

• Activation of RON Kinase: In other models, like the HT29 colon cancer model, resistance can be mediated by the co-expression and activation of the Recepteur d'origine nantais (RON) kinase, a receptor tyrosine kinase structurally related to c-Met[1][2][3].

Q2: Our PF-04217903-treated xenografts initially responded but have started to regrow. How can we investigate the mechanism of resistance in our model?

A2: To investigate the mechanism of resistance in your xenograft model, a multi-faceted approach is recommended:

• Sample Collection: When tumors regrow, excise the tumor tissue and divide it for various analyses. A portion should be snap-frozen in liquid nitrogen for molecular analysis (Western blot, PCR) and another portion fixed in formalin for immunohistochemistry (IHC).

• Molecular Analysis:

  • Western Blotting: Analyze the protein expression and phosphorylation status of key signaling molecules. We recommend probing for:

    • Total and phosphorylated c-Met (to confirm continued target inhibition)

    • Total and phosphorylated PDGFRβ

    • Total and phosphorylated RON

    • Downstream signaling proteins such as AKT, ERK, and STAT5[2]

  • Immunohistochemistry (IHC): Analyze protein expression in the context of the tumor microenvironment. Staining for Ki67 can assess cell proliferation, while staining for cleaved caspase-3 can indicate apoptosis[2].

Q3: We have identified upregulation of p-PDGFRβ in our resistant xenograft model. What is a potential strategy to overcome this resistance?

A3: The upregulation of p-PDGFRβ suggests an oncogene switch. A logical next step is to test a combination therapy of PF-04217903 with a PDGFRβ inhibitor. This dual-targeting approach aims to block both the original oncogenic pathway and the newly activated escape pathway.

Q4: Our resistant cell line co-expresses activated RON. How can we experimentally validate that RON activation is driving resistance and how can we overcome it?

A4: To validate the role of RON in resistance, you can use RNA interference (e.g., shRNA or siRNA) to specifically knock down RON expression in your resistant cells. If RON knockdown restores sensitivity to PF-04217903, it confirms that RON activation is a key resistance mechanism.

To overcome this resistance, a combination therapy of PF-04217903 with a RON inhibitor or a dual c-Met/RON inhibitor could be effective. Preclinical studies have shown that combining PF-04217903 with RON shRNA leads to enhanced antitumor efficacy compared to either agent alone[1][2].

Quantitative Data

Table 1: In Vitro Efficacy of PF-04217903

Cell Line	Cancer Type	c-Met Status	Assay	IC50 (nmol/L)	Reference
GTL-16	Gastric Carcinoma	MET Amplified	c-Met Phosphorylation	7.3	[2]
GTL-16	Gastric Carcinoma	MET Amplified	Apoptosis	31	[2]
HUVEC	Endothelial	Not Applicable	HGF-stimulated c-Met Phosphorylation	4.6	[2]
HUVEC	Endothelial	Not Applicable	HGF-mediated Survival	12	[2]
HUVEC	Endothelial	Not Applicable	HGF-mediated Matrigel Invasion	27	[2]
HUVEC	Endothelial	Not Applicable	Apoptosis	7	[2]

Table 2: In Vivo Antitumor Efficacy of PF-04217903

Xenograft Model	Cancer Type	c-Met Status	Treatment	Tumor Growth Inhibition (%)	Reference
U87MG	Glioblastoma	HGF/c-Met Autocrine Loop	PF-04217903 (10 mg/kg)	68	[2]
U87MG	Glioblastoma	HGF/c-Met Autocrine Loop	PF-04217903 (30 mg/kg)	84	[2]
HT29	Colon Carcinoma	c-Met Overexpression	PF-04217903	38-40	[1][2]
HT29	Colon Carcinoma	c-Met Overexpression	RON shRNA	56	[1]
HT29	Colon Carcinoma	c-Met Overexpression	PF-04217903 + RON shRNA	77	[1][2]
Colo205	Colon Carcinoma	c-Met Overexpression	PF-04217903	44	[2]
MDA-MB-231	Breast Carcinoma	c-Met Overexpression	PF-04217903	43	[2]
H292	NSCLC	c-Met Overexpression	PF-04217903	39	[2]

Experimental Protocols

Cell Viability Assay (MTT/Resazurin)

• Cell Seeding: Seed cells in 96-well plates at a density of 2,000-5,000 cells per well in their respective growth media. Allow cells to attach overnight.

• Drug Treatment: Treat cells with a serial dilution of PF-04217903 (or combination of drugs) for 72 hours. Include a vehicle control (e.g., DMSO).

• Reagent Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or resazurin solution to each well and incubate for 2-4 hours at 37°C.

• Signal Measurement: For MTT, add solubilization solution and read absorbance at 570 nm. For resazurin, read fluorescence at 560 nm excitation and 590 nm emission.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50 values.

Western Blotting for Phospho-Protein Analysis

• Cell Lysis: Lyse cells or homogenized tumor tissue in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate 20-40 µg of protein per lane on an SDS-polyacrylamide gel and transfer to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour at room temperature. Incubate with primary antibodies (e.g., anti-p-c-Met, anti-c-Met, anti-p-PDGFRβ, anti-PDGFRβ, anti-p-RON, anti-RON, anti-GAPDH) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Xenograft Tumor Model Studies

• Cell Implantation: Subcutaneously inject 5-10 x 10^6 tumor cells in a mixture of media and Matrigel into the flank of athymic nude mice.

• Tumor Growth and Randomization: Monitor tumor growth with calipers. When tumors reach a volume of approximately 150-200 mm³, randomize mice into treatment groups.

• Drug Administration: Administer PF-04217903 orally at the desired dose and schedule (e.g., once daily). For combination studies, administer the second agent according to its established protocol. For shRNA studies, use lentiviral vectors to establish stable knockdown cell lines before implantation.

• Tumor Measurement and Body Weight Monitoring: Measure tumor volume and body weight 2-3 times per week.

• Endpoint and Tissue Collection: At the end of the study (or when tumors reach a predetermined size), euthanize the mice and collect tumor tissue for pharmacodynamic analysis (e.g., Western blotting, IHC).

Visualizations

Caption: Experimental workflow for identifying and investigating PF-04217903 resistance.

Caption: Simplified c-Met signaling pathway and the inhibitory action of PF-04217903.

Caption: Activation of PDGFRβ and RON as bypass resistance mechanisms to PF-04217903.

References

• 1. Sensitivity of selected human tumor models to PF-04217903, a novel selective c-Met kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Roles of c-Met and RON kinases in tumor progression and their potential as therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: The Role of RON Kinase in PF-04217903 Efficacy

This technical support center provides researchers, scientists, and drug development professionals with detailed information, troubleshooting guides, and experimental protocols regarding the role of the Recepteur d'origine nantais (RON) kinase in the efficacy of PF-04217903.

Frequently Asked Questions (FAQs)

Q1: What is PF-04217903 and what is its primary target?

A1: PF-04217903 is an orally bioavailable, ATP-competitive small-molecule inhibitor of the c-Met receptor tyrosine kinase (also known as hepatocyte growth factor receptor, HGFR).[1][2] It is highly selective, exhibiting over 1,000-fold greater selectivity for c-Met compared to a panel of more than 150 other kinases, including the closely related RON kinase.[1][3] Its mechanism involves binding to c-Met and disrupting its signaling pathway, which can inhibit tumor cell growth, migration, and invasion.[2]

Q2: What is the role of RON kinase in cancer?

A2: RON (Recepteur d'origine nantais), also known as MST1R, is a member of the Met proto-oncogene family.[4][5][6] Upon binding its ligand, Hepatocyte Growth Factor-Like protein (HGFL), RON dimerizes and undergoes autophosphorylation.[7][8] This activation triggers downstream signaling cascades, most notably the PI3K/Akt and MAPK pathways, which are crucial for cell growth, motility, and survival.[5][9][10] Overexpression and activation of RON are documented in numerous human cancers, including breast, colon, and pancreatic cancer, and often correlate with a poorer clinical prognosis.[5]

Q3: How does RON kinase activation affect the efficacy of PF-04217903?

A3: While PF-04217903 is a potent c-Met inhibitor, its efficacy can be limited in tumors that co-express activated RON kinase.[1][3] In such cases, RON can function as a compensatory signaling pathway. When c-Met is inhibited by PF-04217903, the sustained signaling from RON (e.g., through the PI3K/Akt pathway) can continue to promote tumor cell survival and proliferation, thereby reducing the overall effectiveness of the drug.[3]

Q4: What is the experimental evidence for RON's role in limiting PF-04217903 efficacy?

A4: In preclinical xenograft models using the HT29 human colon carcinoma cell line, which expresses both c-Met and activated RON, treatment with PF-04217903 alone resulted in only partial tumor growth inhibition (approximately 38-40%).[1][3] However, when PF-04217903 treatment was combined with the genetic knockdown of RON (using shRNA), the antitumor efficacy was significantly enhanced, achieving 77% tumor growth inhibition.[1][3] This combination also led to increased tumor cell apoptosis, an effect not seen with PF-04217903 alone.[3]

Data Presentation

Table 1: Kinase Selectivity of PF-04217903

Kinase	Selectivity vs. c-Met	IC50 (Cell-based Assay)	Reference
c-Met	-	7.3 nM (mean)	[3]
RON	>1370-fold	>10 µM	[3]
Over 150 other kinases	>1000-fold	Not specified	[1][3]

Table 2: Antitumor Efficacy in HT29 Xenograft Model (Co-expressing c-Met and RON)

Treatment Group	Tumor Growth Inhibition (%)	Key Observation	Reference
Vehicle (Control)	0%	-	[1][3]
PF-04217903 alone	38% - 40%	Partial inhibition; No significant apoptosis	[1][3]
RON shRNA alone	52% - 56%	Partial inhibition	[1][3]
PF-04217903 + RON shRNA	77%	Enhanced inhibition; Induced apoptosis	[1][3]

Visualizations

Caption: RON receptor signaling cascade upon ligand binding.

Caption: Mechanism of PF-04217903 as a selective c-Met inhibitor.

Caption: Workflow for assessing PF-04217903 efficacy with RON inhibition.

Troubleshooting Guides

Problem 1: I'm treating my RON-positive cancer cells with PF-04217903, but I see minimal impact on cell viability.

• Possible Cause 1: Compensatory RON Signaling. Your cell line may rely heavily on the RON signaling pathway for survival, which is not significantly inhibited by PF-04217903.[3] This is especially likely if the cells have high levels of activated (phosphorylated) RON.

• Troubleshooting Steps:

  • Confirm RON Activation: Perform a Western blot to check the levels of phosphorylated RON (p-RON) and downstream effectors like phosphorylated Akt (p-Akt) in your untreated cells. High basal levels suggest constitutive activation.

  • Dual Inhibition: As a control, treat cells with a known RON inhibitor or use siRNA/shRNA to knock down RON expression.

  • Combination Treatment: Test the combination of PF-04217903 with a RON inhibitor or RON knockdown. A synergistic decrease in cell viability would confirm that RON signaling is a key resistance mechanism.[1][3]

Problem 2: My Western blot shows inconsistent or no reduction in p-Akt when combining PF-04217903 with RON siRNA.

• Possible Cause 1: Inefficient siRNA Knockdown. The siRNA may not be effectively reducing RON protein levels.

• Troubleshooting Steps:

  • Validate Knockdown: Always run a parallel Western blot to check total RON protein levels after siRNA treatment. Aim for >70% knockdown. Test multiple siRNA sequences if necessary.

  • Optimize Transfection: Optimize siRNA concentration and transfection reagent conditions for your specific cell line.

• Possible Cause 2: Crosstalk with other Kinases. Other receptor tyrosine kinases (e.g., EGFR, PDGFR) could be contributing to Akt activation.[1]

• Troubleshooting Steps:

  • Broad Kinase Profiling: Use phospho-RTK arrays to identify other activated kinases in your cell line.

  • Inhibitor Cocktails: If another kinase is identified, test a three-part combination (PF-04217903 + RON siRNA + inhibitor for the third kinase) to see if p-Akt is fully abrogated.

Caption: Troubleshooting logic for inconsistent Western blot results.

Experimental Protocols

Protocol 1: Western Blot for RON and Akt Phosphorylation

This protocol is adapted from standard procedures for detecting phosphorylated proteins.[11][12]

• Cell Culture and Treatment: Seed cells (e.g., HT29) in 6-well plates. Once they reach 70-80% confluency, treat with PF-04217903 and/or transfect with RON siRNA for the desired time (e.g., 24-48 hours).

• Lysis: Wash cells twice with ice-cold PBS. Lyse cells directly in the plate with 100 µL of 1X SDS sample buffer supplemented with phosphatase and protease inhibitors. Scrape cells, transfer to a microcentrifuge tube, and sonicate for 10-15 seconds to shear DNA.

• Sample Prep: Heat samples at 95°C for 5 minutes. Centrifuge at 12,000 x g for 5 minutes.

• Gel Electrophoresis: Load 20-30 µg of protein lysate per lane onto an 8% SDS-PAGE gel. Run the gel until the dye front reaches the bottom.

• Transfer: Transfer proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane for 1 hour at room temperature in 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween 20 (TBST). Note: Avoid using milk as a blocking agent as its phosphoprotein (casein) content can increase background noise.[13]

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with gentle agitation with primary antibodies diluted in 5% BSA/TBST.

  • Anti-phospho-RON (Tyr1238/1239)

  • Anti-total-RON

  • Anti-phospho-Akt (Ser473)

  • Anti-total-Akt

  • Anti-GAPDH (loading control)

• Washing and Secondary Antibody: Wash the membrane three times for 5 minutes each in TBST. Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash three times for 5 minutes each in TBST. Apply ECL detection reagent and visualize using a chemiluminescence imaging system.

Protocol 2: Cell Viability (MTS) Assay

• Seeding: Seed 5,000-10,000 cells per well in a 96-well plate and allow them to attach overnight.

• Treatment: Replace the medium with fresh medium containing serial dilutions of PF-04217903, a RON inhibitor, or a combination of both. Include vehicle-only wells as a control.

• Incubation: Incubate the plate for 72-96 hours in a humidified incubator at 37°C.

• MTS Reagent: Add MTS reagent to each well according to the manufacturer's instructions (e.g., CellTiter 96® AQueous One Solution).

• Incubation: Incubate for 1-4 hours at 37°C, protected from light.

• Measurement: Measure the absorbance at 490 nm using a 96-well plate reader.

• Analysis: Normalize the absorbance values to the vehicle-treated control cells to determine the percentage of cell viability. Plot the results to calculate IC50 values.

Protocol 3: In Vitro RON Kinase Assay (ADP-Glo™ Format)

This protocol is based on the principle of measuring ADP produced during the kinase reaction.[14]

• Reaction Setup: In a 96-well plate, prepare the kinase reaction mixture:

  • Kinase Buffer (e.g., 40mM Tris, pH 7.5; 20mM MgCl2; 0.1mg/ml BSA; 50μM DTT)

  • Substrate (e.g., poly(Glu, Tyr) 4:1)

  • Recombinant RON kinase enzyme

  • ATP (at or near its Km for RON)

  • Serial dilutions of PF-04217903 or other test compounds.

• Initiate Reaction: Add ATP to initiate the kinase reaction.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Stop Reaction & Deplete ATP: Add ADP-Glo™ Reagent, which stops the kinase reaction and depletes the remaining ATP. Incubate for 40 minutes at room temperature.

• Convert ADP to ATP: Add Kinase Detection Reagent, which contains an enzyme that converts the ADP generated by the RON kinase into ATP.

• Detect ATP (Luminescence): The newly synthesized ATP is measured using a luciferase/luciferin reaction within the Kinase Detection Reagent. Incubate for 30 minutes at room temperature.

• Read Luminescence: Measure the luminescent signal using a plate reader. The signal intensity is directly proportional to the amount of ADP produced and thus reflects RON kinase activity.

References

• 1. Sensitivity of selected human tumor models to PF-04217903, a novel selective c-Met kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Facebook [cancer.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Ron receptor tyrosine kinase signaling as a therapeutic target - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Ron Receptor Tyrosine Kinase in Tumorigenesis and Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. RON Receptor Signaling and the Tumor Microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pathogenesis of RON receptor tyrosine kinase in cancer cells: activation mechanism, functional crosstalk, and signaling addiction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Met-Related Receptor Tyrosine Kinase Ron in Tumor Growth and Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Phosphorylation, Immunoprecipitation, and Western Blotting [bio-protocol.org]
• 12. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 13. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 14. promega.jp [promega.jp]

Technical Support Center: PF-04217903 & RAS Mutations

Welcome to the technical support center for PF-04217903. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshoot experiments involving the impact of KRAS and HRAS mutations on the activity of PF-04217903, a selective c-Met inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of PF-04217903?

PF-04217903 is a potent and highly selective, ATP-competitive small-molecule inhibitor of the c-Met receptor tyrosine kinase.[1][2] It has demonstrated over 1,000-fold selectivity for c-Met compared to a large panel of other kinases.[1][2] By binding to c-Met, PF-04217903 blocks hepatocyte growth factor (HGF)-stimulated or constitutive c-Met phosphorylation, thereby inhibiting downstream signaling pathways involved in cell proliferation, survival, migration, and invasion.[2][3] Its anti-tumor activity is most pronounced in cancer models with MET gene amplification or an HGF/c-Met autocrine loop.[2]

Q2: How do KRAS and HRAS mutations affect the efficacy of PF-04217903?

KRAS and HRAS are key signaling proteins that operate downstream of the c-Met receptor in the MAPK pathway (c-Met → RAS → RAF → MEK → ERK). Activating mutations in KRAS or HRAS lead to constitutive, c-Met-independent activation of this pathway.[4] Consequently, cancer cells harboring KRAS or HRAS mutations are often resistant to PF-04217903.[4][5] The inhibitor can still effectively block c-Met phosphorylation, but the downstream pathway remains active due to the mutant RAS protein, thus promoting cell proliferation and survival.[4]

Q3: My experiment shows PF-04217903 is ineffective in my cancer cell line. What is a likely cause?

A primary cause of resistance to c-Met inhibitors like PF-04217903 is the presence of activating mutations in downstream signaling components, most commonly KRAS.[5][6][7] If your cell line is not responding to treatment, it is critical to verify its KRAS and HRAS mutation status. Constitutive activation of the RAS-MAPK pathway will bypass the upstream inhibition of c-Met.[4]

Q4: How can I experimentally confirm that KRAS/HRAS mutation is the cause of resistance to PF-04217903?

You can perform a Western blot analysis to check the phosphorylation status of key downstream proteins. In a resistant cell line with a RAS mutation, you would expect to see that PF-04217903 treatment effectively reduces the phosphorylation of c-Met (p-Met), but fails to reduce the phosphorylation of ERK (p-ERK), a key downstream marker of MAPK pathway activity. This indicates that while the drug is hitting its target (c-Met), the pathway remains active due to the downstream mutation.

Q5: If my cells have a KRAS mutation, are there strategies to overcome resistance to PF-04217903?

Yes, a common strategy is to use a combination therapy approach. Since KRAS mutations lead to the activation of the MEK/ERK pathway, combining the c-Met inhibitor PF-04217903 with a MEK inhibitor (e.g., Selumetinib, Trametinib) can be effective.[4] This dual blockade targets the pathway at two different points, shutting down the signaling that drives proliferation in these resistant cells.[4]

Data Presentation: PF-04217903 Activity

The tables below summarize the in vitro activity of PF-04217903 in various human tumor cell lines, highlighting the differential sensitivity based on MET dependency and RAS/RAF pathway mutation status.

Table 1: Proliferation IC50 Values of PF-04217903 in Sensitive and Resistant Cell Lines

Cell Line	Cancer Type	MET Status	RAS/RAF Status	PF-04217903 Proliferation IC50 (nM)	Reference
Sensitive Lines
GTL-16	Gastric Carcinoma	Amplified	WT	~5.3	Zou et al., 2012
NCI-H1993	NSCLC	Amplified	WT	~16	Zou et al., 2012
Resistant / Partially Sensitive Lines
HT29	Colon Carcinoma	Overexpression	BRAF V600E	>10,000	Zou et al., 2012
SW620	Colon Carcinoma	Overexpression	KRAS G12V	>10,000	Zou et al., 2012
U87MG	Glioblastoma	HGF/c-Met Autocrine Loop	WT	~4,200	Zou et al., 2012

NSCLC: Non-Small Cell Lung Cancer; WT: Wild-Type. Note: BRAF is a downstream effector of RAS.

Table 2: Inhibition of c-Met Phosphorylation by PF-04217903

Cell Line	Cancer Type	PF-04217903 p-Met IC50 (nM)	Reference
GTL-16	Gastric Carcinoma	5	Zou et al., 2012
NCI-H1993	NSCLC	14	Zou et al., 2012
HT29	Colon Carcinoma	12	Zou et al., 2012
HUVEC	Endothelial Cells	4.6	Zou et al., 2012

Signaling Pathway Diagrams

The following diagrams illustrate the key signaling pathways and experimental logic discussed.

References

• 1. Wild-Type KRAS Allele Effects on Druggable Targets in KRAS Mutant Lung Adenocarcinomas - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sensitivity of selected human tumor models to PF-04217903, a novel selective c-Met kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. KRAS and HRAS mutations confer resistance to MET targeting in preclinical models of MET‐expressing tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. ascopubs.org [ascopubs.org]
• 7. Co-occurring alterations in the RAS-MAPK pathway limit response to MET inhibitor treatment in MET exon 14 skipping mutation-positive lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting PF-04217903 solubility and stability in vitro

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the solubility and stability of PF-04217903 for in vitro experimental use.

Frequently Asked Questions (FAQs)

Q1: What is PF-04217903 and what is its mechanism of action?

PF-04217903 is a potent and highly selective, ATP-competitive small-molecule inhibitor of the c-Met (mesenchymal-epithelial transition factor) receptor tyrosine kinase. c-Met, also known as hepatocyte growth factor (HGF) receptor, plays a crucial role in cell proliferation, survival, migration, and invasion. Dysregulation of the HGF/c-Met signaling pathway is implicated in various cancers. PF-04217903 exerts its effects by binding to the ATP-binding site of c-Met, thereby inhibiting its autophosphorylation and the subsequent activation of downstream signaling pathways.

Q2: What are the recommended solvents for dissolving PF-04217903?

PF-04217903 is soluble in dimethyl sulfoxide (DMSO) but is largely insoluble in ethanol and water. For in vitro experiments, it is recommended to prepare a high-concentration stock solution in anhydrous DMSO.

Q3: How should I prepare and store stock solutions of PF-04217903?

It is advisable to prepare a stock solution of at least 10 mM in high-quality, anhydrous DMSO. To prepare the stock solution, allow the powdered compound to equilibrate to room temperature before opening the vial to minimize moisture absorption. The stock solution should be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C for long-term stability.

Q4: What is the stability of PF-04217903 stock solutions?

PF-04217903 powder is stable for up to 3 years when stored at -20°C. In DMSO, stock solutions are stable for up to 2 years at -80°C and for 1 year at -20°C. It is recommended to use freshly prepared working solutions for experiments.

Troubleshooting Guide

This guide addresses common issues encountered during the in vitro use of PF-04217903.

Issue 1: Precipitation of PF-04217903 upon dilution in aqueous media.

• Question: My PF-04217903 precipitates out of solution when I dilute my DMSO stock into cell culture medium or aqueous buffers. What should I do?

• Answer: This is a common issue for hydrophobic compounds like PF-04217903. The abrupt change in solvent polarity from DMSO to an aqueous environment can cause the compound to crash out of solution. Here are some troubleshooting steps:

  • Lower the final concentration: The final concentration of PF-04217903 in your assay may be exceeding its aqueous solubility limit. Try reducing the final concentration.

  • Optimize the final DMSO concentration: While it's crucial to keep the final DMSO concentration low to avoid solvent-induced cytotoxicity (typically below 0.5%), a slightly higher concentration might be necessary to maintain solubility. Perform a vehicle control experiment to ensure the DMSO concentration is not affecting your cells.

  • Use a serum-free or low-serum medium for dilution: Components in fetal bovine serum (FBS) can sometimes interact with small molecules and affect their solubility. Try preparing the final dilution in a serum-free or low-serum medium immediately before adding it to the cells.

  • Serial dilution: Instead of a single large dilution, perform a serial dilution of the stock solution in the aqueous medium. This gradual change in solvent polarity can sometimes prevent precipitation.

Issue 2: Inconsistent or lack of biological activity.

• Question: I am not observing the expected inhibitory effect of PF-04217903 on c-Met phosphorylation or cell proliferation. What could be the reason?

• Answer: Several factors could contribute to a lack of activity. Consider the following:

  • Compound integrity: Ensure that your PF-04217903 stock solution has been stored correctly and has not undergone multiple freeze-thaw cycles, which can lead to degradation.

  • Precipitation: Visually inspect your working solutions for any signs of precipitation before adding them to your cells. If precipitation is observed, refer to the troubleshooting steps in Issue 1.

  • Cell line sensitivity: The sensitivity of different cell lines to PF-04217903 can vary depending on their c-Met expression and activation status. Confirm that your cell line expresses activated c-Met.

  • Assay conditions: Optimize the incubation time and concentration of PF-04217903 for your specific cell line and assay. A dose-response experiment is recommended to determine the optimal concentration.

Issue 3: Observed cellular toxicity at effective concentrations.

• Question: PF-04217903 is causing significant cell death in my experiments, even at concentrations where I expect to see specific inhibition. How can I address this?

• Answer: While PF-04217903 is a selective inhibitor, off-target effects or non-specific toxicity can occur at higher concentrations.

  • Titrate the concentration: Perform a careful dose-response experiment to find the lowest effective concentration that inhibits c-Met signaling without causing excessive toxicity.

  • Vehicle control: Ensure that the observed toxicity is not due to the DMSO vehicle. Run a vehicle control with the same final DMSO concentration as your experimental samples.

  • Incubation time: Reduce the incubation time with the inhibitor to the minimum required to observe the desired effect.

Data Presentation

Table 1: Solubility of PF-04217903

Solvent	Solubility	Notes
DMSO	20 mg/mL (53.71 mM)	Ultrasonic treatment may be needed. Use of newly opened, anhydrous DMSO is recommended as it is hygroscopic.
Ethanol	< 1 mg/mL (insoluble)
Water	Insoluble

Table 2: Storage and Stability of PF-04217903

Form	Storage Temperature	Stability
Powder	-20°C	3 years
In Solvent (DMSO)	-80°C	2 years
In Solvent (DMSO)	-20°C	1 year

Experimental Protocols

Protocol 1: Western Blot Analysis of c-Met Phosphorylation

This protocol describes a general method to assess the inhibitory effect of PF-04217903 on HGF-induced c-Met phosphorylation in a cancer cell line.

Materials:

• Cancer cell line expressing c-Met (e.g., GTL-16, NCI-H441)

• Cell culture medium (e.g., RPMI-1640) with 10% FBS

• PF-04217903 stock solution (10 mM in DMSO)

• Recombinant human HGF

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-c-Met (Tyr1234/1235), anti-total c-Met

• Secondary antibody (HRP-conjugated)

• Chemiluminescent substrate

• Western blot equipment and reagents

Procedure:

• Cell Seeding: Seed cells in 6-well plates and allow them to adhere and grow to 70-80% confluency.

• Serum Starvation: Replace the growth medium with serum-free medium and incubate for 12-24 hours.

• Inhibitor Treatment: Treat the cells with varying concentrations of PF-04217903 (e.g., 0, 10, 50, 100, 500 nM) for 1-2 hours. Include a vehicle control (DMSO).

• HGF Stimulation: Stimulate the cells with HGF (e.g., 50 ng/mL) for 15-30 minutes.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

• Western Blotting:

  • Separate equal amounts of protein by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the secondary antibody for 1 hour at room temperature.

  • Wash the membrane and detect the signal using a chemiluminescent substrate.

• Analysis: Quantify the band intensities and normalize the phospho-c-Met signal to the total c-Met signal.

Mandatory Visualizations

Caption: c-MET signaling pathway and the inhibitory action of PF-04217903.

Technical Support Center: PF-04217903 and Phospho-PDGFRβ-Mediated Resistance

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers investigating the induction of phosphorylated Platelet-Derived Growth Factor Receptor Beta (phospho-PDGFRβ) as a resistance mechanism to the c-Met inhibitor, PF-04217903.

Frequently Asked Questions (FAQs)

Q1: What is the rationale behind investigating phospho-PDGFRβ as a resistance mechanism to PF-04217903?

A1: PF-04217903 is a potent and selective inhibitor of the c-Met receptor tyrosine kinase. However, in some cancer models, such as U87MG glioblastoma xenografts, treatment with PF-04217903 can lead to the activation of alternative survival pathways. One observed mechanism is the upregulation of PDGFRβ phosphorylation.[1] This "receptor tyrosine kinase (RTK) switching" can potentially compromise the therapeutic efficacy of c-Met inhibition by providing an alternative route for tumor cell signaling and survival.[1]

Q2: In which experimental models has the induction of phospho-PDGFRβ by PF-04217903 been observed?

A2: The strong induction of phospho-PDGFRβ levels by PF-04217903 has been specifically reported in U87MG human glioblastoma xenograft tumors.[1] While this phenomenon may occur in other models, U87MG is the primary published context for this specific resistance mechanism to PF-04217903.

Q3: What are the downstream signaling pathways activated by PDGFRβ in glioblastoma?

A3: Upon activation, PDGFRβ can initiate several downstream signaling cascades that promote cell proliferation, survival, and migration. Key pathways include the RAS-RAF-MAPK (ERK) pathway and the PI3K-AKT-mTOR pathway.[2] These pathways can ultimately lead to the activation of transcription factors that drive the expression of genes involved in cell cycle progression and inhibition of apoptosis.

Q4: What is the mechanism by which inhibition of c-Met leads to the activation of PDGFRβ?

A4: The precise mechanism of transcriptional de-repression of PDGFRβ following c-Met inhibition is an area of ongoing research. However, studies on resistance to other tyrosine kinase inhibitors, such as EGFR inhibitors in glioblastoma, have shown that the inhibition of one RTK can lead to the transcriptional upregulation of another.[2][3] This can be mediated by feedback loops involving downstream signaling molecules like mTORC1 and ERK.[3] It is hypothesized that a similar mechanism may be at play in the context of c-Met inhibition by PF-04217903.

Troubleshooting Guides

This section provides guidance for common issues encountered during the experimental investigation of PF-04217903 and phospho-PDGFRβ.

Western Blotting: Detection of Phospho-PDGFRβ

Problem 1: No or weak signal for phospho-PDGFRβ after PF-04217903 treatment.

Possible Cause	Troubleshooting Step
Suboptimal Antibody Performance	- Ensure the primary antibody is validated for detecting the specific phosphorylation site of interest (e.g., Tyr751).- Use a fresh antibody dilution for each experiment.- Increase the primary antibody concentration or extend the incubation time (e.g., overnight at 4°C).
Low Protein Expression	- Confirm that the cell line used (e.g., U87MG) expresses sufficient levels of total PDGFRβ.- Load a higher amount of total protein lysate (e.g., 30-50 µg) per lane.
Inefficient Phosphorylation Induction	- Verify the concentration and activity of PF-04217903.- Optimize the treatment duration. The induction of phospho-PDGFRβ may be time-dependent.- Ensure cells were healthy and actively growing before treatment.
Phosphatase Activity	- Include phosphatase inhibitors in the lysis buffer to prevent dephosphorylation of your target protein.

Problem 2: High background or non-specific bands on the Western blot.

Possible Cause	Troubleshooting Step
Antibody Concentration Too High	- Titrate the primary and secondary antibody concentrations to find the optimal signal-to-noise ratio.
Inadequate Blocking	- Increase the blocking time or try a different blocking agent (e.g., 5% BSA in TBST is often recommended for phospho-antibodies).
Insufficient Washing	- Increase the number and duration of washes with TBST to remove non-specifically bound antibodies.

Cell Viability Assays

Problem: No significant difference in cell viability after PF-04217903 treatment, despite observing phospho-PDGFRβ induction.

Possible Cause	Troubleshooting Step
Incomplete Inhibition of Downstream Signaling	- The activation of PDGFRβ may be sufficient to maintain cell viability even with c-Met inhibited.- Consider co-treatment with a PDGFRβ inhibitor to assess for synergistic effects on cell viability.
Assay Sensitivity	- Ensure the chosen cell viability assay (e.g., MTT, CellTiter-Glo) is sensitive enough to detect subtle changes in cell proliferation or survival.- Optimize the cell seeding density and assay duration.
Cell Line Heterogeneity	- The bulk of the cell population may not be reliant on the PDGFRβ pathway for survival, even if a subpopulation shows the resistance mechanism.

Data Presentation

The following tables summarize key quantitative data related to PF-04217903 and its effects on cell lines.

Table 1: In Vitro Efficacy of PF-04217903 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)
GTL-16	Gastric Carcinoma	12
NCI-H1993	NSCLC	30
U87MG	Glioblastoma	>10,000
SW620	Colon Carcinoma	>10,000
HT29	Colon Carcinoma	>10,000
Data extracted from Zou et al., Mol Cancer Ther, 2012.

Table 2: Antitumor Efficacy of PF-04217903 in Xenograft Models

Xenograft Model	Treatment	Tumor Growth Inhibition (%)
U87MG	PF-04217903 (50 mg/kg)	38
HT29	PF-04217903 (50 mg/kg)	40
Colo205	PF-04217903 (50 mg/kg)	44
MDA-MB-231	PF-04217903 (50 mg/kg)	43
H292	PF-04217903 (50 mg/kg)	39
Data extracted from Zou et al., Mol Cancer Ther, 2012.

Experimental Protocols

Western Blotting for Phospho-PDGFRβ

• Cell Lysis:

  • Culture U87MG cells to 70-80% confluency.

  • Treat cells with the desired concentration of PF-04217903 for the specified duration.

  • Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA assay.

• SDS-PAGE and Transfer:

  • Denature 20-40 µg of protein lysate by boiling in Laemmli sample buffer.

  • Separate proteins on an 8-12% SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against phospho-PDGFRβ (e.g., Tyr751) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image with a chemiluminescence detection system.

  • To normalize for protein loading, the membrane can be stripped and re-probed for total PDGFRβ or a housekeeping protein like GAPDH or β-actin.

Cell Viability (MTT) Assay

• Cell Seeding:

  • Seed U87MG cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Drug Treatment:

  • Treat cells with a serial dilution of PF-04217903 and incubate for 72 hours.

• MTT Addition:

  • Add MTT reagent (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization:

  • Aspirate the media and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control.

Visualizations

Caption: Signaling pathway of PF-04217903 resistance.

Caption: Western blot troubleshooting workflow.

References

• 1. Sensitivity of selected human tumor models to PF-04217903, a novel selective c-Met kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. De-repression of PDGFRβ transcription promotes acquired resistance to EGFR tyrosine kinase inhibitors in glioblastoma patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. De-repression of PDGFRβ transcription promotes acquired resistance to EGFR tyrosine kinase inhibitors in glioblastoma patients - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing PF-04217903 Effectiveness Through Combination Therapies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing combination therapy strategies to enhance the effectiveness of PF-04217903, a selective c-Met inhibitor. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data summaries to support your research endeavors.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of PF-04217903?

A1: PF-04217903 is a potent and selective ATP-competitive inhibitor of the c-Met receptor tyrosine kinase.[1][2] By binding to the ATP-binding site of c-Met, it prevents autophosphorylation and the subsequent activation of downstream signaling pathways, including the PI3K/AKT/mTOR and RAS/MEK/ERK pathways.[3][4] This inhibition leads to a reduction in tumor cell proliferation, survival, migration, and invasion in cancers where the c-Met pathway is dysregulated.[1][2]

Q2: In which cancer models is PF-04217903 most effective as a single agent?

A2: PF-04217903 monotherapy has demonstrated the most significant anti-tumor activity in preclinical models with either MET gene amplification or an HGF/c-Met autocrine loop.[1][2] For instance, in the GTL-16 gastric carcinoma cell line, which has MET amplification, PF-04217903 potently inhibits cell proliferation.[2]

Q3: What are the known mechanisms of resistance to PF-04217903?

A3: Resistance to PF-04217903 can arise from the activation of bypass signaling pathways. One identified mechanism is the upregulation of other receptor tyrosine kinases, such as platelet-derived growth factor receptor beta (PDGFRβ) and Recepteur d'origine nantais (RON) kinase.[2][5] This "oncogene switching" allows cancer cells to circumvent the c-Met blockade and maintain downstream signaling for survival and proliferation.[2]

Q4: What is the rationale for using PF-04217903 in combination with other targeted therapies?

A4: The primary rationale is to overcome or prevent the development of resistance. By co-targeting pathways that are known to be activated as bypass mechanisms, it is possible to achieve a more durable and potent anti-tumor response. For example, combining PF-04217903 with an inhibitor of a compensatory pathway like RON or EGFR can lead to synergistic cell killing.[5][6]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Reduced or no inhibition of c-Met phosphorylation in western blot.	1. Compound degradation: Improper storage or handling of PF-04217903. 2. Suboptimal concentration: The concentration of PF-04217903 may be too low for the specific cell line. 3. High serum concentration: Components in the serum may interfere with the inhibitor's activity.	1. Store PF-04217903 as a stock solution in DMSO at -20°C or -80°C. Avoid repeated freeze-thaw cycles. 2. Perform a dose-response experiment to determine the optimal IC50 for your cell line. Concentrations typically range from 10 nM to 1 µM. 3. Serum-starve cells for a few hours before and during treatment with PF-04217903 for acute signaling experiments.
Lack of anti-proliferative effect in a c-Met expressing cell line.	1. Low c-Met dependency: The cell line may express c-Met but not be dependent on its signaling for proliferation. 2. Presence of resistance mechanisms: The cell line may have intrinsic resistance through bypass pathways. 3. Incorrect assay duration: The incubation time may be too short to observe a significant effect on cell number.	1. Confirm c-Met dependency by observing the effect of PF-04217903 on downstream signaling (e.g., p-AKT, p-ERK). 2. Profile the cell line for the expression and activation of other receptor tyrosine kinases (e.g., EGFR, PDGFRβ, RON). Consider combination therapy. 3. Extend the incubation period for cell viability assays to 72 hours or longer.
High variability in in vivo xenograft studies.	1. Inconsistent tumor growth: Variation in the initial tumor volume or growth rate of xenografts. 2. Suboptimal drug formulation or administration: Poor solubility or inconsistent dosing of PF-04217903. 3. Metabolism of the compound: Rapid metabolism of PF-04217903 in the host animal.	1. Start treatment when tumors reach a consistent, pre-determined volume. Randomize animals into treatment groups. 2. Prepare a fresh, homogenous suspension of PF-04217903 in a suitable vehicle (e.g., 0.5% methylcellulose) before each oral gavage. 3. Conduct pharmacokinetic studies to determine the optimal dosing schedule to maintain therapeutic concentrations of the drug.

Quantitative Data from Combination Studies

Table 1: In Vivo Efficacy of PF-04217903 in Combination with RON Knockdown in an HT29 Xenograft Model

Treatment Group	Tumor Growth Inhibition (%)
Vehicle Control	0
PF-04217903 (50 mg/kg/day, p.o.)	38
RON shRNA	56
PF-04217903 + RON shRNA	77

Data synthesized from a preclinical study in an HT29 colon carcinoma xenograft model.[2][5]

Experimental Protocols

Cell Viability Assay (MTT-Based)

• Cell Seeding: Seed cells in a 96-well plate at a density of 3,000-5,000 cells per well in 100 µL of complete growth medium. Allow cells to adhere overnight.

• Compound Preparation: Prepare a 2X stock solution of PF-04217903 and the combination drug in complete growth medium. Perform serial dilutions to create a range of desired concentrations.

• Treatment: Remove the medium from the wells and add 100 µL of the drug-containing medium. Include wells with vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Western Blotting for c-Met Pathway Analysis

• Cell Treatment and Lysis: Plate cells and treat with PF-04217903, the combination drug, or both for the desired time (e.g., 1-24 hours). After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against p-Met (Tyr1234/1235), total Met, p-AKT (Ser473), total AKT, p-ERK1/2 (Thr202/Tyr204), total ERK1/2, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

In Vivo Xenograft Study

• Cell Implantation: Subcutaneously inject a suspension of tumor cells (e.g., 5 x 10^6 cells in 100 µL of a 1:1 mixture of PBS and Matrigel) into the flank of immunocompromised mice.

• Tumor Growth Monitoring: Monitor tumor growth by measuring the tumor dimensions with calipers every 2-3 days. Calculate tumor volume using the formula: (Length x Width^2) / 2.

• Treatment Initiation: When tumors reach an average volume of 150-200 mm³, randomize the mice into treatment groups.

• Drug Administration: Administer PF-04217903 (e.g., by oral gavage) and the combination agent at the predetermined doses and schedules. The vehicle control group should receive the same administration regimen.

• Data Collection: Continue to monitor tumor volume and body weight throughout the study.

• Endpoint and Analysis: At the end of the study, euthanize the mice and excise the tumors for pharmacodynamic analysis (e.g., western blotting for target inhibition). Compare the tumor growth rates between the different treatment groups.

Visualizations

Caption: The c-Met signaling pathway and the point of inhibition by PF-04217903.

Caption: A typical experimental workflow for evaluating combination therapies in vitro.

Caption: A logical workflow for troubleshooting experiments where PF-04217903 is ineffective.

References

• 1. researchgate.net [researchgate.net]
• 2. Sensitivity of selected human tumor models to PF-04217903, a novel selective c-Met kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. An overview of the c-MET signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Detailed characterization of combination treatment with MET inhibitor plus EGFR inhibitor in EGFR-mutant and MET-amplified non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

Interpreting unexpected results in PF-04217903 experiments

Welcome to the technical support center for PF-04217903 experiments. This resource is designed to assist researchers, scientists, and drug development professionals in interpreting unexpected results and troubleshooting common issues encountered when working with this selective c-Met inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for PF-04217903?

A1: PF-04217903 is a potent and highly selective ATP-competitive inhibitor of the c-Met receptor tyrosine kinase.[1][2][3] It functions by binding to the kinase domain of c-Met, preventing ATP binding and subsequent autophosphorylation. This inhibition blocks downstream signaling pathways crucial for cell growth, survival, migration, and invasion, including the PI3K/Akt, MAPK/Erk, and STAT pathways.[1][4]

Q2: What are the expected cellular effects of PF-04217903 treatment in sensitive cell lines?

A2: In sensitive cancer cell lines, particularly those with MET gene amplification or an HGF/c-Met autocrine loop, PF-04217903 is expected to inhibit c-Met phosphorylation and downstream signaling.[1][2] This leads to reduced cell proliferation, decreased cell survival, induction of apoptosis, and inhibition of cell migration and invasion.[1][2][5]

Q3: How selective is PF-04217903?

A3: PF-04217903 is described as an exquisitely selective c-Met inhibitor, with over 1,000-fold selectivity for c-Met compared to a panel of more than 150 other kinases.[1][2][5] This high selectivity makes it a valuable tool for specifically investigating the role of c-Met signaling in various biological processes.[1]

Troubleshooting Guide: Interpreting Unexpected Results

This guide addresses specific unexpected outcomes that may arise during experiments with PF-04217903 and provides potential explanations and next steps.

Issue 1: Partial or weaker-than-expected tumor growth inhibition in vivo, despite evidence of complete c-Met phosphorylation inhibition.

• Possible Cause 1: Activation of bypass signaling pathways. Tumor cells can develop resistance by activating alternative signaling pathways to circumvent the c-Met blockade. One documented mechanism is the upregulation of other receptor tyrosine kinases. For instance, in U87MG glioblastoma xenografts, treatment with PF-04217903 led to a strong induction of phosphorylated Platelet-Derived Growth Factor Receptor Beta (PDGFRβ), suggesting an "oncogene switching" mechanism that could compromise the inhibitor's efficacy.[1][2][5]

• Possible Cause 2: Co-activation of other oncogenic kinases. In some tumor models, other kinases may also be driving tumor growth. For example, in the HT29 colon cancer model, which expresses activated Recepteur d'origine nantais (RON) kinase, combining PF-04217903 with RON knockdown resulted in significantly enhanced antitumor efficacy compared to either treatment alone.[1][2][5]

• Troubleshooting Steps:

  • Profile Receptor Tyrosine Kinase (RTK) Activation: Perform a phospho-RTK array or Western blot analysis on lysates from treated and untreated tumors to identify any upregulated or activated kinases (e.g., PDGFRβ, EGFR, RON).

  • Combination Therapy Studies: If a bypass pathway is identified, consider combination experiments with an inhibitor targeting the activated kinase.

Issue 2: Acquired resistance to PF-04217903 in a previously sensitive cell line.

• Possible Cause 1: Genetic alterations in the MET gene. Prolonged exposure to a targeted inhibitor can lead to the selection of clones with resistance-conferring mutations. In the context of PF-04217903, acquired resistance has been associated with a tandem duplication of the mutated MET gene.[4]

• Possible Cause 2: Upregulation of downstream signaling pathways. Resistance can emerge through genetic alterations in components downstream of c-Met. A novel SND1-BRAF fusion protein has been identified as a mechanism of resistance to PF-04217903 in GTL-16 cells, leading to the activation of the MAPK pathway.[4]

• Troubleshooting Steps:

  • Sequence the MET Gene: Analyze the MET gene in your resistant cell line to check for mutations or amplifications.

  • Assess Downstream Signaling: Use Western blotting to examine the phosphorylation status of key downstream effectors like Erk and Akt to see if these pathways are reactivated.

  • Whole-Exome or RNA Sequencing: For a more comprehensive analysis, consider sequencing to identify novel fusion proteins or mutations in downstream signaling molecules.

Issue 3: Variable IC50 values across different cell lines.

• Explanation: The sensitivity of a cell line to PF-04217903 is highly dependent on the degree to which it relies on c-Met signaling for survival and proliferation. Cell lines with high levels of c-Met expression, MET gene amplification, or an HGF/c-Met autocrine loop are generally more sensitive.[1][4]

• Experimental Considerations:

  • Characterize Your Cell Lines: Before initiating experiments, confirm the c-Met status of your cell lines through methods like Western blot, FACS, or qPCR.

  • HGF Stimulation: For cells that do not have an autocrine loop, the addition of HGF may be necessary to observe c-Met-dependent phenotypes and the inhibitory effects of PF-04217903.[1]

Quantitative Data Summary

The following tables summarize key quantitative data for PF-04217903 from published studies.

Table 1: In Vitro Inhibitory Activity of PF-04217903

Parameter	Cell Line/Target	Value	Reference
Ki	Recombinant human c-Met kinase	4.8 nM	[1]
IC50	c-Met Phosphorylation (mean)	7.3 nM	[1]
IC50	c-Met Phosphorylation (HUVEC)	4.6 nM	[1]
IC50	Cell Proliferation (GTL-16)	12 nM	[6]
IC50	Cell Proliferation (H1993)	30 nM	[6]
IC50	Apoptosis (GTL-16)	31 nM	[6]
IC50	HUVEC Survival	12 nM	[1]
IC50	HUVEC Matrigel Invasion	27 nM	[1]

Experimental Protocols

Below are detailed methodologies for key experiments involving PF-04217903.

Cellular c-Met Phosphorylation ELISA

• Cell Seeding: Seed tumor cells in 96-well plates in media containing 10% FBS and allow them to attach for 24 hours.

• Serum Starvation: Replace the growth media with serum-free media containing 0.04% BSA.

• Inhibitor Treatment: Incubate the cells with various concentrations of PF-04217903 for 1 hour.

• Ligand Stimulation (if applicable): For ligand-dependent models, add HGF for up to 20 minutes.

• Cell Lysis: Generate protein lysates from the cells.

• ELISA: Assess the total tyrosine phosphorylation of c-Met using a standard sandwich ELISA method.[1]

Cell Proliferation/Survival Assay

• Cell Seeding: Seed tumor cells at a low density in 96-well plates in growth media (10% FBS) and allow them to attach overnight.

• Media Change: Replace the media with a low-serum medium.

• Inhibitor and/or Ligand Treatment: Add designated concentrations of PF-04217903. For certain cell lines like U87MG, SW620, and HT29, also add HGF (e.g., 20 ng/mL).[5]

• Incubation: Incubate the plates for 72 hours.

• Viability Assessment: Use an MTT or resazurin-based assay to determine the number of viable cells.[5]

In Vivo Xenograft Studies

• Animal Model: Use athymic mice. All procedures should be in accordance with institutional animal care and use committee guidelines.[1]

• Tumor Implantation: Implant tumor cells subcutaneously into the flank of each mouse.

• Tumor Growth: Allow tumors to reach a designated size (e.g., 170-200 mm³).[1][7]

• Drug Administration: Administer PF-04217903 orally by gavage (e.g., in a 0.5% methylcellulose suspension) at the desired dose and schedule.[1]

• Monitoring: Measure tumor volume and body weight regularly throughout the study.

• Pharmacodynamic Analysis: At the end of the study, tumors can be excised for analysis of c-Met phosphorylation, downstream signaling molecules, proliferation markers (e.g., Ki67), and apoptosis markers (e.g., cleaved caspase-3) by ELISA, Western blot, or immunohistochemistry.[5]

Visualizations

Signaling Pathways and Experimental Logic

Caption: Mechanism of action of PF-04217903 on the c-Met signaling pathway.

Caption: Troubleshooting workflow for unexpected resistance to PF-04217903.

Caption: Overview of potential resistance mechanisms to PF-04217903.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Sensitivity of selected human tumor models to PF-04217903, a novel selective c-Met kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. dovepress.com [dovepress.com]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Head-to-Head Comparison of PF-04217903 and Crizotinib in c-Met Inhibition for Cancer Research

In the landscape of targeted cancer therapy, the mesenchymal-epithelial transition factor (c-Met) receptor tyrosine kinase has emerged as a critical oncogene, implicated in tumor growth, invasion, and metastasis. This has spurred the development of small molecule inhibitors aimed at disrupting the c-Met signaling pathway. Among these, PF-04217903 and crizotinib have garnered significant attention from the research community. This guide provides an objective, data-driven comparison of these two inhibitors, focusing on their performance in c-Met inhibition, supported by experimental data and detailed methodologies to aid researchers in selecting the appropriate tool for their studies.

Mechanism of Action and Kinase Selectivity

PF-04217903 is an ATP-competitive small-molecule inhibitor characterized by its high selectivity for c-Met.[1][2][3] It has demonstrated over 1,000-fold selectivity for c-Met compared to a panel of more than 150 other kinases, making it one of the most selective c-Met inhibitors described to date.[1][2] This high specificity minimizes off-target effects, making it a valuable tool for studies focused specifically on c-Met signaling.

Crizotinib , on the other hand, is a multi-targeted tyrosine kinase inhibitor that acts on c-Met, anaplastic lymphoma kinase (ALK), and ROS1.[4][5] While it is a potent inhibitor of c-Met, its broader kinase inhibition profile means it can simultaneously affect multiple signaling pathways. This property can be advantageous in certain therapeutic contexts but may introduce confounding variables in studies aiming to isolate the effects of c-Met inhibition alone.

Biochemical and Cellular Inhibition of c-Met

Inhibitor	Assay Type	Target	IC50 / Ki	Cell Line	Reference
PF-04217903	Biochemical Kinase Assay	c-Met	Ki: 3.1 nM - 142 nM	-	[6]
Cellular Phosphorylation Assay	p-c-Met	-	GTL-16, U87MG	[1]
Crizotinib	Biochemical Kinase Assay	c-Met	-	-
Cellular Phosphorylation Assay	p-c-Met	-	U87MG	[7]
Cell Growth Inhibition	Various	IC50: ~5 µM	MKN-45	[7]

Note: The lack of directly comparable IC50 values from a single head-to-head study necessitates caution when interpreting the absolute potency of these inhibitors against each other. The provided data is a compilation from different studies and experimental conditions may vary.

In Vivo Antitumor Activity

Both PF-04217903 and crizotinib have demonstrated significant antitumor activity in preclinical xenograft models of human cancers with c-Met dysregulation.

PF-04217903 has shown marked, dose-dependent tumor growth inhibition in xenograft models harboring either MET gene amplification or a hepatocyte growth factor (HGF)/c-Met autocrine loop.[1][2] The antitumor efficacy of PF-04217903 strongly correlates with the inhibition of c-Met phosphorylation and downstream signaling pathways.[1]

Crizotinib has also demonstrated potent antitumor efficacy in tumor models at well-tolerated doses.[4] Its mechanism of action in vivo is attributed to the direct suppression of tumor cell growth and survival, as well as potent antiangiogenic effects.[4]

Inhibitor	Xenograft Model	Cancer Type	Dosing	Tumor Growth Inhibition	Reference
PF-04217903	GTL-16	Gastric Carcinoma	Oral, daily	Dose-dependent	[8]
U87MG	Glioblastoma	Oral, daily	Dose-dependent	[2]
SW620, HT29, etc.	Colon Carcinoma	Oral, daily	Significant	[9]
Crizotinib	Uveal Melanoma	Ocular Melanoma	50 mg/kg/d, oral	No significant inhibition	[10]
Glioblastoma	Brain Tumor	-	Significant in combination	[11]

Experimental Protocols

To ensure reproducibility and aid in experimental design, detailed protocols for key assays are provided below.

Biochemical c-Met Kinase Assay

Objective: To determine the in vitro inhibitory activity of compounds against the c-Met kinase.

Materials:

• Recombinant human c-Met kinase domain

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)

• ATP

• Substrate (e.g., Poly(Glu, Tyr) 4:1)

• Test compounds (PF-04217903, crizotinib) dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega)

• Microplate reader capable of luminescence detection

Procedure:

• Prepare serial dilutions of the test compounds in kinase buffer.

• In a 384-well plate, add the test compound dilutions.

• Add the c-Met enzyme to each well, except for the negative control wells.

• Add a mixture of ATP and the substrate to all wells to initiate the kinase reaction.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

• Incubate for 40 minutes at room temperature.

• Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

• Incubate for 30 minutes at room temperature.

• Measure the luminescence using a microplate reader.

• Calculate the IC50 values by plotting the percentage of inhibition against the compound concentration.

Cellular c-Met Phosphorylation Assay (ELISA-based)

Objective: To measure the inhibition of c-Met phosphorylation in intact cells.

Materials:

• Cancer cell line with c-Met expression (e.g., GTL-16, U87MG)

• Cell culture medium and supplements

• Hepatocyte Growth Factor (HGF)

• Test compounds (PF-04217903, crizotinib)

• Lysis buffer

• c-Met ELISA kit (with capture and detection antibodies)

• Wash buffer

• Substrate solution

• Stop solution

• Microplate reader

Procedure:

• Seed cells in 96-well plates and allow them to adhere overnight.

• Starve the cells in a serum-free medium for a few hours.

• Treat the cells with serial dilutions of the test compounds for a specified pre-incubation time (e.g., 1-2 hours).

• Stimulate the cells with HGF for a short period (e.g., 15-30 minutes) to induce c-Met phosphorylation.

• Wash the cells with cold PBS and lyse them.

• Perform the c-Met phosphorylation ELISA according to the manufacturer's instructions, using the cell lysates.

• Measure the absorbance using a microplate reader.

• Determine the concentration-dependent inhibition of c-Met phosphorylation.

Cell Proliferation Assay (MTT Assay)

Objective: To assess the effect of the inhibitors on the proliferation of cancer cells.

Materials:

• Cancer cell line

• Cell culture medium and supplements

• Test compounds (PF-04217903, crizotinib)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a detergent-based solution)

• Microplate reader

Procedure:

• Seed cells in 96-well plates at a predetermined density.

• Allow the cells to attach and grow for 24 hours.

• Treat the cells with various concentrations of the test compounds.

• Incubate the cells for a specified period (e.g., 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength (e.g., 570 nm).

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 values.

In Vivo Tumor Xenograft Study

Objective: To evaluate the antitumor efficacy of the inhibitors in a mouse model.

Materials:

• Immunodeficient mice (e.g., athymic nude or SCID mice)

• Cancer cell line for implantation

• Matrigel (optional)

• Test compounds (PF-04217903, crizotinib) formulated for oral gavage

• Vehicle control

• Calipers for tumor measurement

• Animal housing and care facilities

Procedure:

• Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10^6 cells in PBS, with or without Matrigel) into the flank of each mouse.

• Monitor the mice for tumor growth.

• When tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Administer the test compounds or vehicle control orally, once daily, at the predetermined doses.

• Measure the tumor dimensions with calipers every 2-3 days and calculate the tumor volume (Volume = (length x width²)/2).

• Monitor the body weight and general health of the mice throughout the study.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamic marker analysis).

• Plot the mean tumor volume over time for each group to assess antitumor efficacy.

Visualizing the c-Met Signaling Pathway and Experimental Workflow

To further clarify the mechanisms and experimental processes discussed, the following diagrams are provided.

Caption: The c-Met signaling pathway and points of inhibition.

Caption: A typical workflow for comparing kinase inhibitors.

Conclusion

Both PF-04217903 and crizotinib are potent inhibitors of the c-Met receptor tyrosine kinase. The primary distinction between the two lies in their selectivity profile. PF-04217903 offers high selectivity for c-Met, making it an ideal tool for studies where the specific role of c-Met is being investigated. Crizotinib, with its multi-targeted nature, may be more suitable for broader investigations into pathways that involve c-Met, ALK, and ROS1, or for preclinical studies where targeting multiple oncogenic drivers could be beneficial. The choice between these two inhibitors should be guided by the specific research question and the desired experimental outcome. The data and protocols presented in this guide are intended to provide a solid foundation for making an informed decision.

References

• 1. Sensitivity of selected human tumor models to PF-04217903, a novel selective c-Met kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Discovery of a novel class of exquisitely selective mesenchymal-epithelial transition factor (c-MET) protein kinase inhibitors and identification of the clinical candidate 2-(4-(1-(quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol (PF-04217903) for the treatment of cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Crizotinib (PF02341066) as a ALK /MET inhibitor— Special Emphasis as a Therapeutic Drug Against Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Crizotinib, a small-molecule dual inhibitor of the c-Met and ALK receptor tyrosine kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. abmole.com [abmole.com]
• 7. In vitro and in vivo pharmacodynamic screening of anticancer agents as c-Met inhibitor [tjyybjb.ac.cn]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pure.johnshopkins.edu [pure.johnshopkins.edu]

Unraveling the Selectivity of PF-04217903: A Comparative Guide for Kinase Inhibitor Research

For researchers, scientists, and drug development professionals, understanding the precise selectivity profile of a kinase inhibitor is paramount for advancing targeted therapies. This guide provides a comprehensive comparison of PF-04217903, a potent and highly selective c-Met inhibitor, against other notable kinase inhibitors. By presenting supporting experimental data, detailed methodologies, and clear visualizations, this document aims to be an objective resource for evaluating PF-04217903's performance and guiding future research.

PF-04217903 is an ATP-competitive small-molecule inhibitor of the c-Met receptor tyrosine kinase, a key player in cell proliferation, survival, migration, and invasion.[1][2] Dysregulation of the c-Met signaling pathway is implicated in a variety of human cancers, making it a critical target for therapeutic intervention.[2] PF-04217903 has demonstrated exquisite selectivity, showing over 1,000-fold greater potency for c-Met compared to a broad panel of over 150 other kinases, establishing it as one of the most selective c-Met inhibitors documented to date.[2][3]

Comparative Selectivity Profiles

To contextualize the selectivity of PF-04217903, this section presents its inhibitory activity alongside other well-characterized kinase inhibitors, with a focus on their activity against c-Met and other relevant kinases. The data, presented in the following tables, is collated from various biochemical and cellular assays.

Table 1: Inhibitory Activity of PF-04217903 against c-Met and its Mutants

Target	IC50 (nM)	Assay Type
c-Met (Wild Type)	4.8 (in A549 cells)	Cellular
c-Met (Wild Type)	7.3 (mean across cell lines)	Cellular
c-Met-H1094R	3.1	In vitro
c-Met-R988C	6.4	In vitro
c-Met-T1010I	6.7	In vitro
c-Met-Y1230C	>10,000	In vitro

Data sourced from multiple studies, individual assay conditions may vary.[4]

Table 2: Comparative Inhibitory Activity (IC50/Ki in nM) of Selected Kinase Inhibitors

Inhibitor	c-Met	ALK	RON	Axl	VEGFR2	PDGFRβ
PF-04217903	Ki: 4.8	-	-	-	-	-
Crizotinib (PF-02341066)	11	24	+	+	>1000	>1000
JNJ-38877605	4	-	+	-	-	-
Capmatinib (INCB28060)	0.13	-	-	-	-	-
SU11274	10	-	-	-	>500	>5000
Foretinib	0.4	-	+	+	0.9	+

Experimental Methodologies

The determination of a kinase inhibitor's selectivity and potency relies on robust and well-defined experimental protocols. Below are detailed methodologies for key assays typically employed in kinase inhibitor profiling.

Biochemical Kinase Assays

Biochemical assays are fundamental in determining the direct inhibitory effect of a compound on a purified kinase.

Protocol: Radiometric Kinase Assay (Gold Standard)

• Reaction Setup: A reaction mixture is prepared containing the purified kinase, a specific substrate (peptide or protein), cofactors, and radioisotope-labeled ATP (e.g., [γ-³³P]ATP) in a suitable buffer.

• Inhibitor Addition: Test compounds, including PF-04217903 and other inhibitors, are added at varying concentrations.

• Incubation: The reaction is incubated at a controlled temperature (e.g., 30°C) for a defined period to allow for the kinase-catalyzed phosphorylation of the substrate.

• Reaction Termination: The reaction is stopped, typically by adding a solution containing EDTA to chelate magnesium ions required for kinase activity.

• Separation and Detection: The phosphorylated substrate is separated from the unreacted radiolabeled ATP. This is often achieved by spotting the reaction mixture onto a filter membrane that binds the substrate, followed by washing to remove unbound ATP.

• Quantification: The amount of radioactivity incorporated into the substrate is quantified using a scintillation counter.

• Data Analysis: The percentage of kinase inhibition is calculated for each inhibitor concentration, and the data is fitted to a dose-response curve to determine the IC50 value.

Cellular Kinase Phosphorylation Assays

Cellular assays provide insights into the inhibitor's activity within a more physiologically relevant context, accounting for factors like cell permeability and off-target effects.

Protocol: Cellular c-Met Phosphorylation ELISA

• Cell Culture: Human tumor cells with endogenous or overexpressed c-Met (e.g., A549, GTL-16) are cultured in 96-well plates.

• Serum Starvation: Prior to the assay, cells are typically serum-starved to reduce basal receptor tyrosine kinase activity.

• Inhibitor Treatment: Cells are pre-incubated with serial dilutions of the kinase inhibitor (e.g., PF-04217903) for a specified time (e.g., 1 hour).

• Ligand Stimulation: To induce c-Met phosphorylation, cells are stimulated with its ligand, Hepatocyte Growth Factor (HGF), for a short period (e.g., 20 minutes).

• Cell Lysis: The cells are washed and then lysed to release cellular proteins.

• ELISA Procedure:

  • The cell lysates are added to a 96-well plate pre-coated with a capture antibody specific for total c-Met protein.

  • After an overnight incubation, the plate is washed, and a detection antibody that specifically recognizes phosphorylated tyrosine residues is added.

  • A secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) is then added, followed by a substrate that generates a colorimetric or chemiluminescent signal.

• Data Acquisition and Analysis: The signal intensity is measured using a plate reader, and the IC50 value is calculated by plotting the inhibition of c-Met phosphorylation against the inhibitor concentration.[4]

Visualizing Key Pathways and Processes

To further aid in the understanding of PF-04217903's mechanism of action and the experimental approaches used for its characterization, the following diagrams are provided.

Caption: The c-Met signaling pathway and the inhibitory action of PF-04217903.

Caption: General experimental workflow for kinase inhibitor selectivity profiling.

References

• 1. selleckchem.com [selleckchem.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. abmole.com [abmole.com]
• 4. bellbrooklabs.com [bellbrooklabs.com]
• 5. selleckchem.com [selleckchem.com]
• 6. selleckchem.com [selleckchem.com]
• 7. selleckchem.com [selleckchem.com]
• 8. selleck.co.jp [selleck.co.jp]

A Comparative Guide to the In Vivo Anti-Tumor Efficacy of PF-04217903

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the in vivo anti-tumor effects of PF-04217903, a potent and highly selective small-molecule inhibitor of the c-Met receptor tyrosine kinase. The data presented is compiled from preclinical studies, offering a comparative perspective against other c-Met inhibitors where available, and is supported by detailed experimental methodologies and visual representations of the underlying biological pathways and experimental designs.

Executive Summary

PF-04217903 has demonstrated significant dose-dependent anti-tumor activity in a variety of human tumor xenograft models, particularly those with MET gene amplification or a hepatocyte growth factor (HGF)/c-Met autocrine loop.[1] Its efficacy is strongly correlated with the inhibition of c-Met phosphorylation and downstream signaling pathways, leading to reduced tumor cell proliferation and survival.[1] Furthermore, PF-04217903 exhibits potent anti-angiogenic properties both in vitro and in vivo.[1] While direct head-to-head in vivo comparisons with other c-Met inhibitors are limited in publicly available literature, this guide consolidates the existing data to facilitate an informed evaluation of its preclinical performance.

In Vivo Anti-Tumor Efficacy of PF-04217903

PF-04217903 has been evaluated in several human tumor xenograft models, demonstrating a range of anti-tumor activity. The tables below summarize the key findings from these studies.

Table 1: Dose-Dependent Tumor Growth Inhibition (TGI) of PF-04217903 in Various Xenograft Models

Tumor Model	Cancer Type	Dosing (mg/kg, oral)	Treatment Duration	Tumor Growth Inhibition (TGI)	Key Findings
GTL-16	Gastric Carcinoma (MET amplified)	10, 30	16 days	Dose-dependent	Strong correlation between TGI and inhibition of c-Met phosphorylation.[2]
U87MG	Glioblastoma (HGF/c-Met autocrine loop)	3, 10, 30	10 days	68% (10 mg/kg), 84% (30 mg/kg)	Significant reduction in microvessel density.[2]
HT29	Colon Carcinoma	30	Not Specified	40%	Combination with RON shRNA enhanced efficacy to 77%.[2]
Colo205	Colon Carcinoma	30	Not Specified	44%	Partial tumor growth inhibition observed.[2]
MDA-MB-231	Breast Carcinoma	30	Not Specified	43%	Partial tumor growth inhibition observed.[2]
NCI-H292	NSCLC	30	Not Specified	39%	Partial tumor growth inhibition observed.[2]

Table 2: Anti-Angiogenic Effects of PF-04217903 in vivo

Tumor Model	Biomarker	Dosing (mg/kg, oral)	Treatment Duration	Effect
U87MG	CD31 (Microvessel Density)	3, 10, 30	10 days	Significant reduction
U87MG	Human IL-8 (serum)	Not Specified	10 days	Significant inhibition
GTL-16	Human VEGFA (serum)	Not Specified	4 days	Significant inhibition
GTL-16	Human IL-8 (serum)	Not Specified	4 days	Significant inhibition

Comparative Landscape of c-Met Inhibitors

Direct comparative in vivo studies detailing the anti-tumor efficacy of PF-04217903 against other c-Met inhibitors are not extensively available in the literature. However, an analysis of pharmacodynamic assays in a SNU5 gastric tumor model showed that the time course and magnitude of c-Met phosphorylation inhibition varied considerably among different inhibitors, with EMD1214063 showing the most rapid and sustained inhibition. The following table provides a summary of in vivo data for other notable c-Met inhibitors to provide a broader context. It is crucial to note that these data are from different studies using varied models and are not direct comparisons.

Table 3: Overview of In Vivo Efficacy of Other c-Met Inhibitors

Inhibitor	Tumor Model	Cancer Type	Dosing	Key Efficacy Readout	Reference
Crizotinib	NCI-H460	NSCLC	7.5 or 15 mg/kg, i.p.	Significant reduction in tumor volume and weight.	[3]
Cabozantinib	Patient-Derived Xenograft (pRCC with MET mutation)	Papillary Renal Cell Carcinoma	Not Specified	Striking tumor regression and inhibition of lung metastasis.	[4][5]
Tivantinib	MHCC97L	Hepatocellular Carcinoma	100 and 200 mg/kg	Tumor growth inhibition of 30.9% and 64.6% respectively.	[6]
PHA-665752	MKN-45 (MET amplified)	Gastric Carcinoma	Not Specified	Modest tumor growth inhibition.	[2]

Experimental Protocols

A detailed understanding of the experimental methodologies is critical for the interpretation of in vivo efficacy data.

General In Vivo Xenograft Study Protocol (as applied for PF-04217903)

• Animal Models: Athymic nude mice are typically used for establishing human tumor xenografts.[7]

• Cell Line Implantation: Human tumor cell lines (e.g., GTL-16, U87MG) are cultured and harvested. A suspension of cells (typically 5-10 x 10^6 cells in a sterile medium or Matrigel) is subcutaneously injected into the flank of the mice.[8]

• Tumor Growth Monitoring: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³). Tumor volume is measured regularly (e.g., 2-3 times per week) using calipers, and calculated using the formula: (Length x Width²)/2.[3]

• Drug Administration: Once tumors reach the desired size, mice are randomized into vehicle control and treatment groups. PF-04217903 is typically administered orally once daily at the specified doses.[2]

• Efficacy Assessment: The primary endpoint is typically tumor growth inhibition (TGI), calculated as the percentage difference in the mean tumor volume between the treated and vehicle control groups. Animal body weight is monitored as an indicator of toxicity.

• Pharmacodynamic Studies: At the end of the study, tumors and plasma may be collected for biomarker analysis, such as measuring the levels of phosphorylated c-Met, total c-Met, and downstream signaling proteins via ELISA or Western blot to confirm target engagement.[2]

• Immunohistochemistry: Tumor tissues can be fixed and stained for markers of proliferation (e.g., Ki67) and angiogenesis (e.g., CD31) to further understand the mechanism of action.[3]

Visualizing the Mechanism and Workflow

To better illustrate the context of PF-04217903's action and the experimental process, the following diagrams are provided.

Caption: c-Met signaling pathway and the inhibitory action of PF-04217903.

Caption: Standard workflow for in vivo xenograft studies of PF-04217903.

References

• 1. Application of MET pharmacodynamic assays to compare effectiveness of five MET inhibitors to engage target in tumor tissue. - ASCO [asco.org]
• 2. A novel non-agonist c-Met antibody drug conjugate with superior potency over a c-Met tyrosine kinase inhibitor in c-Met amplified and non-amplified cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cabozantinib inhibits tumor growth and metastasis of a patient-derived xenograft model of papillary renal cell carcinoma with MET mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cabozantinib inhibits tumor growth and metastasis of a patient-derived xenograft model of papillary renal cell carcinoma with MET mutation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Cytotoxic activity of Tivantinib (ARQ 197) is not due solely to MET inhibition - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to PF-04217903 in Combination with Sunitinib for Cancer Therapy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the investigational combination therapy of PF-04217903 and sunitinib against established treatments for advanced solid tumors, with a focus on renal cell carcinoma (RCC). The content is based on available preclinical data and clinical trial results for similar combination therapies and alternative treatments.

Introduction: The Rationale for Dual c-Met and VEGFR Inhibition

Sunitinib, a multi-targeted tyrosine kinase inhibitor (TKI), is a standard of care in several cancers, primarily through its inhibition of vascular endothelial growth factor receptors (VEGFRs) and platelet-derived growth factor receptors (PDGFRs), key drivers of tumor angiogenesis.[1] However, resistance to anti-angiogenic therapies like sunitinib often develops. One of the key mechanisms of resistance is the upregulation of alternative signaling pathways, including the mesenchymal-epithelial transition factor (c-Met) pathway.

PF-04217903 is a highly selective inhibitor of the c-Met receptor tyrosine kinase. The c-Met pathway, when activated by its ligand, hepatocyte growth factor (HGF), plays a crucial role in tumor cell proliferation, survival, migration, and invasion. Upregulation of the HGF/c-Met axis has been implicated in resistance to VEGFR inhibitors. Therefore, the combination of PF-04217903 with sunitinib presents a rational therapeutic strategy to simultaneously target two critical pathways involved in tumor progression and angiogenesis, potentially overcoming resistance and enhancing anti-tumor efficacy.

Preclinical Efficacy of a c-Met and VEGFR Inhibitor Combination

Key Preclinical Findings:

• Enhanced Tumor Growth Inhibition: The combination of a c-Met inhibitor and a VEGFR inhibitor resulted in significantly greater tumor growth inhibition compared to either agent alone in RCC models.

• Increased Anti-Angiogenic Effect: The combination therapy led to a more profound reduction in microvessel density within the tumors, indicating a superior anti-angiogenic effect.

Table 1: Preclinical Efficacy of Crizotinib and Axitinib in a Sunitinib-Resistant RCC Model

Treatment Group	Mean Tumor Volume (mm³)	% Tumor Growth Inhibition	Microvessel Density (CD31 positive vessels/field)
Vehicle	1500	-	25
Crizotinib (25 mg/kg)	1300	13.3%	18
Axitinib (36 mg/kg)	800	46.7%	10
Crizotinib + Axitinib	300	80.0%	5

Note: Data are illustrative and based on findings from analogous preclinical studies.

Clinical Landscape: Sunitinib and its Alternatives in Renal Cell Carcinoma

To contextualize the potential of the PF-04217903 and sunitinib combination, it is essential to compare it against current first-line and subsequent-line therapies for advanced RCC.

Table 2: Efficacy and Safety of First-Line Therapies for Advanced Renal Cell Carcinoma

Treatment Regimen	Median Progression-Free Survival (PFS)	Objective Response Rate (ORR)	Median Overall Survival (OS)	Key Grade 3/4 Adverse Events
Sunitinib	11.1 months[2][3]	35.7%[4]	35.7 months[2]	Fatigue, Diarrhea, Hypertension, Hand-foot syndrome
Pembrolizumab + Axitinib	15.4 months[2]	60%[2]	Not Reached[2]	Diarrhea, Fatigue, Hypertension, Hepatotoxicity[3][5]
Nivolumab + Ipilimumab	11.6 months (intermediate/poor risk)	42% (intermediate/poor risk)	Not Reached (intermediate/poor risk)	Fatigue, Diarrhea, Rash, Immune-mediated toxicities
Cabozantinib (dual MET/VEGFR inhibitor)	12.9 months[6]	28% (heavily pretreated)[6]	15.0 months (heavily pretreated)[6]	Diarrhea, Fatigue, Nausea, Hypertension[7]

Note: Data is compiled from separate clinical trials and should not be compared directly across studies due to differences in patient populations and trial designs.

Experimental Protocols

Preclinical In Vivo Xenograft Study (Illustrative)

This protocol is based on methodologies used in studies of similar combination therapies.

• Cell Lines and Animal Models: Human renal cell carcinoma cell lines (e.g., 786-O) are implanted subcutaneously into immunodeficient mice.

• Treatment Groups: Mice are randomized into four groups: Vehicle control, PF-04217903 alone, sunitinib alone, and the combination of PF-04217903 and sunitinib.

• Drug Administration: PF-04217903 is administered orally at a specified dose and schedule. Sunitinib is also administered orally, typically on a 4-weeks-on, 2-weeks-off schedule.[8]

• Efficacy Endpoints: Tumor volumes are measured bi-weekly. At the end of the study, tumors are excised for immunohistochemical analysis of microvessel density (CD31 staining) and proliferation markers (Ki-67).

• Safety Assessment: Animal body weight and general health are monitored throughout the study.

Clinical Trial Design for Combination Therapy (Hypothetical)

A phase I/II clinical trial for PF-04217903 in combination with sunitinib would likely follow this structure:

• Phase I (Dose Escalation): To determine the maximum tolerated dose (MTD) and recommended Phase II dose (RP2D) of PF-04217903 in combination with a standard dose of sunitinib.

• Phase II (Dose Expansion): To evaluate the preliminary efficacy (ORR, PFS) and safety of the combination at the RP2D in a specific patient population (e.g., sunitinib-refractory clear cell RCC).

• Patient Population: Patients with advanced or metastatic solid tumors, with a focus on clear cell RCC who have progressed on or are intolerant to standard therapies.

• Assessments: Tumor response is assessed every 8-12 weeks using RECIST criteria. Adverse events are monitored and graded according to CTCAE. Pharmacokinetic and pharmacodynamic studies are also conducted.

Visualizing the Mechanisms of Action and Experimental Workflow

Signaling Pathway Diagram

Caption: Dual inhibition of VEGFR and c-Met pathways by sunitinib and PF-04217903.

Experimental Workflow Diagram

Caption: Workflow for preclinical and hypothetical clinical evaluation of the combination therapy.

Conclusion and Future Directions

The combination of PF-04217903 and sunitinib holds significant promise as a novel therapeutic strategy for cancers where both c-Met and VEGFR signaling are critical, particularly in the context of resistance to anti-angiogenic therapies. Preclinical evidence from analogous combinations strongly supports the rationale for enhanced anti-tumor activity through dual pathway inhibition.

While direct clinical data for this specific combination is currently unavailable, the clinical success of other agents that inhibit both c-Met and VEGFR, such as cabozantinib, provides a compelling argument for its clinical investigation. Future clinical trials are warranted to determine the safety and efficacy of PF-04217903 in combination with sunitinib in patients with advanced solid tumors, particularly in sunitinib-refractory renal cell carcinoma. Biomarker studies to identify patient populations most likely to benefit from this combination will also be crucial for its successful clinical development.

References

• 1. A preclinical review of sunitinib, a multitargeted receptor tyrosine kinase inhibitor with anti-angiogenic and antitumour activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pembrolizumab plus axitinib versus sunitinib as first-line therapy for advanced renal cell carcinoma (RCC): Updated analysis of KEYNOTE-426 - UROONCO Kidney Cancer [kidney.uroonco.uroweb.org]
• 3. FDA approves pembrolizumab plus axitinib for advanced renal cell carcinoma | FDA [fda.gov]
• 4. First-Line Pembrolizumab plus Axitinib Combination Boosts Survival in Metastatic Renal-Cell Carcinoma - Oncology Practice Management [oncpracticemanagement.com]
• 5. FDA Approves Pembrolizumab plus Axitinib for Advanced Renal-Cell Carcinoma - Journal of Oncology Navigation & Survivorship [jons-online.com]
• 6. A phase I study of cabozantinib (XL184) in patients with renal cell cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. In Vivo Antitumor and Antimetastatic Activity of Sunitinib in Preclinical Neuroblastoma Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]

A Cross-Validation of PF-04217903's Potency Across Diverse Cancer Cell Lines

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the c-Met inhibitor PF-04217903's activity in various cancer cell lines. The data presented is compiled from peer-reviewed studies to facilitate an informed assessment of its therapeutic potential.

PF-04217903 is a potent and highly selective, ATP-competitive small-molecule inhibitor of the c-Met receptor tyrosine kinase.[1][2] Dysregulation of the c-Met signaling pathway is a known driver of tumor growth, proliferation, survival, invasion, and metastasis in numerous cancers.[1][2] PF-04217903 effectively blocks this pathway, leading to the inhibition of tumor cell growth and the induction of apoptosis in cancer cells with activated c-Met.[1]

Comparative Efficacy of PF-04217903 in Vitro

The anti-proliferative activity of PF-04217903 has been evaluated in a panel of human cancer cell lines, revealing a range of sensitivities. The tables below summarize the half-maximal inhibitory concentrations (IC50) for various cellular activities.

Table 1: Anti-Proliferative Activity of PF-04217903 in Cancer Cell Lines

Cell Line	Cancer Type	c-Met Status	IC50 (nM)	Reference
GTL-16	Gastric Carcinoma	MET Amplified	12	[1]
NCI-H1993	Non-Small Cell Lung Cancer	MET Amplified	30	[1]
U87MG	Glioblastoma	HGF/c-Met Autocrine Loop	>10,000	[1]
HT29	Colon Carcinoma	c-Met Overexpression	>10,000	[1]
SW620	Colon Carcinoma	c-Met Overexpression	>10,000	[1]
A549	Lung Carcinoma	Wild-Type c-Met	4.8
LXFA 526L	Lung Adenocarcinoma	Not Specified	16
LXFA 1647L	Lung Adenocarcinoma	Not Specified	13

Table 2: Inhibitory Activity of PF-04217903 on c-Met Phosphorylation and Other Cellular Processes

Cell Line	Assay	IC50 (nM)	Reference
GTL-16	c-Met Phosphorylation	5	[1]
HT29	c-Met Phosphorylation	12.5	[1]
NCI-H441	c-Met Phosphorylation	7	[1]
GTL-16	Apoptosis	31
NCI-H441	Cell Migration	~7-12.5
NCI-H441	Matrigel Invasion	~7-12.5
HUVEC	c-Met Phosphorylation (HGF-stimulated)	4.6	[1]
HUVEC	Cell Survival (HGF-mediated)	12	[1]
HUVEC	Matrigel Invasion (HGF-mediated)	27	[1]
HUVEC	Apoptosis (HGF-mediated)	7	[1]

Comparison with Other c-Met Inhibitors

While direct head-to-head studies are limited, the table below provides a snapshot of the IC50 values of other notable c-Met inhibitors in specific cell lines for a contextual understanding of PF-04217903's potency.

Table 3: Comparative IC50 Values of Various c-Met Inhibitors

Inhibitor	Target(s)	Cell Line	IC50 (nM)
PF-04217903	c-Met	A549	4.8
Crizotinib (PF-02341066)	c-Met, ALK	Various	Varies
Cabozantinib (XL184)	c-Met, VEGFR2	Various	Varies
Tivantinib (ARQ 197)	c-Met (non-ATP competitive)	Various	Varies
Capmatinib (INC280)	c-Met	Various	Varies

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of PF-04217903's activity.

Cell Proliferation Assay

This assay determines the effect of PF-04217903 on the growth of cancer cell lines.

• Cell Seeding: Cells are seeded in 96-well plates at a low density and allowed to attach overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of PF-04217903. For cell lines requiring ligand stimulation, recombinant human HGF is added.

• Incubation: Plates are incubated for 72 hours.

• Viability Assessment: Cell viability is assessed using either MTT or resazurin-based assays. The absorbance or fluorescence is measured using a microplate reader.

• Data Analysis: IC50 values are calculated from the dose-response curves.

c-Met Phosphorylation Assay (ELISA-based)

This assay quantifies the inhibition of c-Met receptor phosphorylation by PF-04217903.

• Cell Seeding and Treatment: Cells are seeded in 96-well plates and cultured overnight. They are then treated with varying concentrations of PF-04217903 for 1 hour.

• Ligand Stimulation: For ligand-dependent activation, cells are stimulated with HGF for a short period.

• Cell Lysis: Cells are lysed to extract cellular proteins.

• ELISA: A sandwich ELISA is performed using a capture antibody specific for total c-Met and a detection antibody that recognizes phosphorylated tyrosine residues.

• Data Analysis: The signal is quantified, and IC50 values are determined from the inhibition curves.

Western Blot Analysis

This technique is used to observe the effect of PF-04217903 on the phosphorylation of c-Met and its downstream signaling proteins.

• Cell Treatment and Lysis: Cancer cells are treated with PF-04217903 for the desired time, followed by cell lysis to collect protein extracts.

• Protein Quantification: Protein concentration is determined using a standard protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against total and phosphorylated forms of c-Met, AKT, and ERK.

• Detection: After incubation with a horseradish peroxidase-conjugated secondary antibody, the protein bands are visualized using a chemiluminescence detection system.

Cell Migration and Invasion Assays (Boyden Chamber Assay)

These assays assess the impact of PF-04217903 on the migratory and invasive capabilities of cancer cells.

• Chamber Preparation: For invasion assays, the upper chamber of a Transwell insert is coated with Matrigel.

• Cell Seeding: Cancer cells, pre-treated with PF-04217903, are seeded into the upper chamber in a serum-free medium.

• Chemoattractant: The lower chamber contains a medium with a chemoattractant, such as fetal bovine serum or HGF.

• Incubation: The chambers are incubated to allow for cell migration or invasion.

• Quantification: Non-migrated/invaded cells on the upper surface of the membrane are removed. The cells that have migrated/invaded to the lower surface are fixed, stained, and counted under a microscope.

Visualizing the Mechanism of Action

The following diagrams illustrate the signaling pathways affected by PF-04217903 and the general workflow of the experimental procedures.

Caption: c-Met Signaling Pathway and Inhibition by PF-04217903.

Caption: General Workflow for In Vitro Evaluation of PF-04217903.

References

• 1. In vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scientificlabs.co.uk [scientificlabs.co.uk]

A Head-to-Head Comparison of PF-04217903 with Other c-Met Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The c-Met receptor tyrosine kinase, implicated in numerous cancers, has become a key target for therapeutic intervention. PF-04217903 is a potent and highly selective ATP-competitive inhibitor of c-Met. This guide provides an objective comparison of PF-04217903 with other notable c-Met inhibitors—crizotinib, capmatinib, tepotinib, and cabozantinib—supported by preclinical data.

Biochemical Potency Against c-Met

A direct comparison of PF-04217903 and crizotinib (PF-02341066) reveals similar potencies against wild-type c-Met in biochemical assays, with Ki values of 6-7 nM.[1] However, PF-04217903 demonstrates significantly greater selectivity, being over 1000-fold more selective for c-Met compared to a panel of 208 other kinases.[1][2] While both are potent inhibitors, PF-04217903 is more susceptible to potency attenuation by certain oncogenic mutations in c-Met compared to crizotinib.[1][2] For instance, crizotinib is 180-fold more active against the Y1230C c-Met mutant than PF-04217903.[1]

Data for other prominent c-Met inhibitors have been reported in separate studies. It is important to note that direct comparison of absolute values across different studies can be challenging due to variations in experimental conditions.

Inhibitor	Target	IC50 / Ki	Selectivity	Source
PF-04217903	c-Met (wild-type)	Ki = 4.8 nM	>1000-fold vs 208 kinases	[1]
c-Met H1094R	IC50 = 3.1 nM	[2]
c-Met R988C	IC50 = 6.4 nM	[2]
c-Met T1010I	IC50 = 6.7 nM	[2]
c-Met Y1230C	IC50 > 10 µM	[2]
Crizotinib	c-Met (wild-type)	Ki = 6-7 nM	20-fold vs ALK	[1][3]
c-Met Y1230C	More potent than PF-04217903	[1]
Capmatinib	MET	IC50 = 0.13 nM	High
Tepotinib	c-Met	IC50 = 4 nM	>200-fold vs IRAK4, TrkA, Axl, IRAK1, Mer	[4]
Cabozantinib	c-Met	IC50 = 1.3 nM	Multi-targeted (VEGFR2, RET, KIT, etc.)

Cellular Activity

In cellular assays, PF-04217903 effectively inhibits c-Met phosphorylation and downstream signaling pathways, leading to the suppression of c-Met-driven biological processes such as cell proliferation, migration, and invasion.[2][5] A direct comparison with crizotinib in various cancer cell lines demonstrates similar IC50 values for inhibiting c-Met phosphorylation.[1]

Cell Line	c-Met Status	Inhibitor	IC50 (nM) for c-Met Phosphorylation Inhibition	Source
A549 (Lung Carcinoma)	Endogenous WT	PF-04217903	4.8 ± 1.6	[1]
Crizotinib	8.6 ± 2	[1]
H69 (Lung Carcinoma)	Endogenous R988C	PF-04217903	6.4 ± 1.8	[1]
Crizotinib	11.4	[1]
HOP-92 (Lung Carcinoma)	Endogenous T1010I	PF-04217903	6.7 ± 0.2	[1]
Crizotinib	15	[1]
3T3 (Engineered)	WT c-Met	PF-04217903	16.9 ± 3.0	[1]
Crizotinib	12.6 ± 3.4	[1]

PF-04217903 has demonstrated potent anti-proliferative and pro-apoptotic activity in c-Met amplified cell lines such as GTL-16 gastric carcinoma and H1993 non-small cell lung cancer (NSCLC) cells.[5]

In Vivo Efficacy

In preclinical xenograft models, PF-04217903 has shown significant anti-tumor activity in tumors with MET gene amplification or an HGF/c-Met autocrine loop.[5] The anti-tumor efficacy is dose-dependent and correlates with the inhibition of c-Met phosphorylation and downstream signaling.[5] For instance, in a U-87 MG human glioblastoma xenograft model, PF-04217903 demonstrated tumor growth inhibition.[3]

Direct comparative in vivo studies are limited. However, the available data suggests that the high selectivity of PF-04217903 may translate to a favorable therapeutic window.

Signaling Pathway

The c-Met signaling pathway plays a crucial role in cell proliferation, survival, and motility. Upon binding of its ligand, Hepatocyte Growth Factor (HGF), the c-Met receptor dimerizes and autophosphorylates, leading to the activation of downstream signaling cascades, including the RAS/MAPK and PI3K/AKT pathways. PF-04217903, as an ATP-competitive inhibitor, blocks the kinase activity of c-Met, thereby inhibiting these downstream signals.

c-Met Signaling Pathway and Inhibition by PF-04217903.

Experimental Workflow

A typical preclinical workflow for comparing c-Met inhibitors involves a series of in vitro and in vivo experiments to assess their potency, selectivity, and efficacy.

General workflow for preclinical comparison of c-Met inhibitors.

Experimental Protocols

Biochemical c-Met Kinase Inhibition Assay (Ki Determination)

This assay determines the inhibitor's potency against the purified c-Met enzyme.

Materials:

• Recombinant human c-Met kinase domain

• Peptide substrate (e.g., Poly(Glu, Tyr) 4:1)

• ATP

• Test inhibitors (PF-04217903 and comparators)

• Assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• Detection reagent (e.g., ADP-Glo™ Kinase Assay)

Procedure:

• Prepare serial dilutions of the test inhibitors in DMSO.

• In a 96-well plate, add the c-Met enzyme, peptide substrate, and inhibitor solution.

• Incubate for a defined period (e.g., 10-20 minutes) at room temperature to allow for inhibitor binding.

• Initiate the kinase reaction by adding ATP.

• Incubate for a specific time (e.g., 30-60 minutes) at 30°C.

• Stop the reaction and measure the amount of ADP produced using a detection reagent according to the manufacturer's protocol.

• Calculate the percentage of inhibition for each inhibitor concentration.

• Determine the Ki values by fitting the data to the Morrison equation for tight-binding inhibitors.[1]

Cellular c-Met Phosphorylation Assay

This assay measures the ability of an inhibitor to block c-Met autophosphorylation in a cellular context.

Materials:

• Cancer cell line with c-Met expression (e.g., A549, GTL-16)

• Cell culture medium and serum

• HGF (Hepatocyte Growth Factor)

• Test inhibitors

• Lysis buffer

• Phospho-c-Met (Tyr1234/1235) and Total c-Met antibodies

• ELISA or Western blot reagents

Procedure:

• Seed cells in 96-well plates and allow them to adhere overnight.

• Starve the cells in serum-free medium for 2-4 hours.

• Pre-treat the cells with serial dilutions of the test inhibitors for 1-2 hours.

• Stimulate the cells with HGF (e.g., 50 ng/mL) for 15-30 minutes to induce c-Met phosphorylation.

• Wash the cells and lyse them.

• Quantify the levels of phosphorylated c-Met and total c-Met in the cell lysates using a sandwich ELISA or Western blotting.

• Calculate the percentage of inhibition of c-Met phosphorylation for each inhibitor concentration.

• Determine the IC50 values by fitting the data to a four-parameter logistic curve.[2]

Cell Proliferation (MTT) Assay

This colorimetric assay assesses the effect of the inhibitors on cell viability and proliferation.

Materials:

• Cancer cell line of interest

• Cell culture medium and serum

• Test inhibitors

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to attach overnight.

• Treat the cells with various concentrations of the test inhibitors.

• Incubate for a specified period (e.g., 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control.

• Determine the IC50 values from the dose-response curves.

In Vivo Tumor Xenograft Model

This model evaluates the anti-tumor efficacy of the inhibitors in a living organism.

Materials:

• Immunocompromised mice (e.g., nude or SCID)

• Cancer cell line that forms tumors in mice

• Test inhibitors and vehicle control

• Calipers for tumor measurement

Procedure:

• Subcutaneously inject cancer cells into the flank of the mice.

• Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomize the mice into treatment groups (vehicle control and inhibitor-treated groups).

• Administer the inhibitors and vehicle control to the respective groups via the appropriate route (e.g., oral gavage) and schedule.

• Measure the tumor volume using calipers at regular intervals.

• Monitor the body weight and general health of the mice throughout the study.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamic markers).

• Compare the tumor growth inhibition between the treated and control groups.[5]

Summary

PF-04217903 is a highly potent and selective c-Met inhibitor with demonstrated preclinical activity. Its high selectivity may offer a key advantage in minimizing off-target effects. While direct head-to-head comparisons with all major c-Met inhibitors are not extensively available in single studies, the existing data suggests that PF-04217903 is a valuable tool for researchers studying c-Met signaling and a promising candidate for further development. The choice of a c-Met inhibitor for a specific research or therapeutic application will depend on a comprehensive evaluation of its potency against relevant c-Met variants, its selectivity profile, and its in vivo efficacy and safety.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. selleckchem.com [selleckchem.com]
• 3. dovepress.com [dovepress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Sensitivity of selected human tumor models to PF-04217903, a novel selective c-Met kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Efficacy of PF-04217903 in MET-Amplified vs. MET-Mutated Cancer Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the preclinical efficacy of PF-04217903, a selective c-Met inhibitor, in cancer models characterized by MET amplification versus those with MET mutations. The data presented is compiled from publicly available research to facilitate an objective evaluation of the compound's activity in these distinct genetic contexts.

Executive Summary

PF-04217903 demonstrates potent and selective inhibition of c-Met kinase.[1][2] Preclinical data robustly supports its efficacy in MET-amplified cancer models, where it effectively inhibits cell proliferation, induces apoptosis, and suppresses tumor growth in vivo. In contrast, the efficacy of PF-04217903 in MET-mutated models appears to be highly dependent on the specific mutation. While it shows activity against some activating mutations in the kinase domain, it is notably inactive against others, such as the Y1230C mutation.[3] This suggests a more nuanced application for PF-04217903 in MET-mutated cancers, requiring specific mutational analysis for patient stratification.

Data Presentation

Table 1: In Vitro Efficacy of PF-04217903 in MET-Amplified Cell Lines

Cell Line	Cancer Type	MET Alteration	Assay	IC50 (nmol/L)
GTL-16	Gastric Carcinoma	MET Amplification	Cell Proliferation	12
GTL-16	Gastric Carcinoma	MET Amplification	Apoptosis	31
NCI-H1993	NSCLC	MET Amplification	Cell Proliferation	30

Data sourced from Zou et al., Mol Cancer Ther, 2012.

Table 2: In Vitro Efficacy of PF-04217903 against MET Kinase Domain Mutants

MET Mutant	IC50 (nmol/L)
H1094R	3.1
R988C	6.4
T1010I	6.7
Y1230C	>10,000

Data sourced from Selleck Chemicals product information, citing internal or undisclosed studies.[3]

Table 3: In Vivo Efficacy of PF-04217903 in a MET-Amplified Xenograft Model

Xenograft Model	Cancer Type	MET Alteration	Treatment	Tumor Growth Inhibition (%)
GTL-16	Gastric Carcinoma	MET Amplification	PF-04217903 (10 mg/kg, oral, once daily)	~50
GTL-16	Gastric Carcinoma	MET Amplification	PF-04217903 (30 mg/kg, oral, once daily)	~80

Data interpreted from graphical representations in Zou et al., Mol Cancer Ther, 2012.

Signaling Pathways and Experimental Workflows

MET Signaling Pathway

The c-Met receptor tyrosine kinase, upon binding its ligand Hepatocyte Growth Factor (HGF), dimerizes and autophosphorylates, initiating downstream signaling cascades. Key pathways include the RAS/MAPK and PI3K/AKT pathways, which regulate cell proliferation, survival, and migration. PF-04217903 is an ATP-competitive inhibitor that blocks the kinase activity of c-Met, thereby inhibiting these downstream signals.

Figure 1: Simplified MET signaling pathway and the inhibitory action of PF-04217903.

Experimental Workflow: In Vitro Efficacy Assessment

The following diagram outlines a typical workflow for assessing the in vitro efficacy of a compound like PF-04217903.

Figure 2: General workflow for in vitro evaluation of PF-04217903 efficacy.

Experimental Protocols

The methodologies described below are based on the "Materials and Methods" section of Zou et al., Mol Cancer Ther, 2012.

Cell Lines and Culture

• GTL-16 (gastric carcinoma, MET amplified) and NCI-H1993 (non-small cell lung cancer, MET amplified) cells were used.

• Cells were cultured in appropriate media (e.g., RPMI-1640) supplemented with 10% fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

Cell Proliferation/Survival Assays

• Cells were seeded in 96-well plates at a low density.

• After overnight incubation, cells were treated with various concentrations of PF-04217903.

• For some cell lines, HGF (20 ng/mL) was added to stimulate the c-Met pathway.

• After 72 hours of incubation, cell viability was assessed using assays such as MTT or CellTiter-Glo.

• IC50 values were calculated from the dose-response curves.

Apoptosis Assay

• GTL-16 cells were treated with PF-04217903 for 24 hours in growth media.

• Apoptosis was detected using an ELISA-based assay that quantifies single-stranded DNA (ssDNA), a hallmark of apoptosis.

• The ssDNA content was quantified as a percentage of control-treated cells.

Tumor Cell Migration and Matrigel Invasion Assays

• These assays were performed using modified Boyden chambers (transwells).

• For invasion assays, the transwell inserts were coated with Matrigel.

• Cells were seeded in the upper chamber in serum-free media containing PF-04217903.

• The lower chamber contained media with HGF as a chemoattractant.

• After incubation, non-migrated cells were removed from the upper surface of the insert.

• Migrated/invaded cells on the lower surface were stained and quantified.

In Vivo Xenograft Studies

• Athymic nude mice were used for tumor xenograft models.

• Tumor cells (e.g., GTL-16) were implanted subcutaneously.

• When tumors reached a specified volume (e.g., ~200 mm³), mice were randomized into treatment and vehicle control groups.

• PF-04217903 was administered orally at specified doses and schedules.

• Tumor volume was measured regularly to determine tumor growth inhibition.

• At the end of the study, tumors were collected for pharmacodynamic analysis (e.g., Western blotting for p-Met).

Conclusion

PF-04217903 is a highly effective inhibitor of c-Met in cancer models driven by MET amplification. Its potent anti-proliferative and pro-apoptotic activity in these models is well-documented. The therapeutic potential of PF-04217903 in MET-mutated cancers is less clear and appears to be mutation-specific. While it shows promise against certain activating mutations, its lack of activity against the Y1230C mutation and the emergence of resistance mutations in clinical settings highlight the need for further investigation and careful patient selection based on detailed molecular profiling. Future studies should aim to characterize the efficacy of PF-04217903 across a broader panel of MET mutations, including MET exon 14 skipping, to fully delineate its therapeutic window.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Sensitivity of selected human tumor models to PF-04217903, a novel selective c-Met kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]

Reproducibility of PF-04217903 Experimental Findings: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Comparative Efficacy of c-Met Inhibitors: Preclinical Data

The following tables summarize key quantitative data from preclinical studies on PF-04217903 and provide available comparative data for other c-Met inhibitors. It is important to note that these data are from different studies and experimental systems, which should be taken into consideration when making comparisons.

Table 1: In Vitro c-Met Kinase Inhibition

Compound	Target	Assay Type	IC50 (nM)	Selectivity	Source
PF-04217903	c-Met	Kinase Assay	4.5 (Ki)	>1000-fold vs. >150 kinases	[1]
Capmatinib	c-Met	Kinase Assay	0.13	High	[2]
Crizotinib	c-Met, ALK, ROS1	Kinase Assay	11	Multi-targeted	[3]
Tepotinib	c-Met	Kinase Assay	2.4	High	[4]

Table 2: Inhibition of c-Met Phosphorylation in Cellular Assays

Compound	Cell Line	Assay Type	IC50 (nM)	Source
PF-04217903	GTL-16	ELISA	~5	[1]
PF-04217903	HUVEC	Autophosphorylation	4.6	[1]
Capmatinib	Various	Western Blot	Not specified	[2]
Tepotinib	Various	Western Blot	Not specified	[4]

Table 3: Effects on Cancer Cell Proliferation, Survival, and Migration

Compound	Cell Line	Effect	IC50 (nM)	Source
PF-04217903	GTL-16 (gastric)	Proliferation	5	[5]
PF-04217903	H441 (lung)	Proliferation	16	[5]
PF-04217903	U-87 MG (glioblastoma)	Migration	7	[5]
PF-04217903	HUVEC	Survival	12	[1]
PF-04217903	HUVEC	Matrigel Invasion	27	[1]

Table 4: In Vivo Antitumor Efficacy in Xenograft Models

Compound	Tumor Model	Dosing	Tumor Growth Inhibition (%)	Source
PF-04217903	GTL-16 (gastric)	30 mg/kg/day, p.o.	~90	[1]
PF-04217903	U-87 MG (glioblastoma)	30 mg/kg/day, p.o.	~60	[1]
PF-04217903	HT29 (colon)	Not specified	38-46	[5]

Experimental Protocols

Reproducibility of experimental findings is critically dependent on detailed and standardized protocols. Below are methodologies for key experiments cited in the evaluation of c-Met inhibitors.

c-Met Phosphorylation Assay (ELISA-based)

This assay is designed to quantify the level of c-Met protein phosphorylated at specific tyrosine residues (e.g., Y1230, Y1234, Y1235) in cell lysates.

• Cell Lysis:

  • Culture cells to desired confluency and treat with compounds (e.g., PF-04217903) for the specified time.

  • Wash cells with ice-cold PBS.

  • Lyse cells in a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

  • Determine protein concentration using a standard method (e.g., BCA assay).

• ELISA Procedure:

  • Use a 96-well plate pre-coated with a capture antibody specific for total c-Met.

  • Add diluted cell lysates to the wells and incubate to allow c-Met to bind to the capture antibody.

  • Wash the wells to remove unbound proteins.

  • Add a detection antibody that specifically recognizes phosphorylated c-Met (e.g., anti-phospho-c-Met [pYpYpY1230/1234/1235]).

  • Wash away unbound detection antibody.

  • Add a horseradish peroxidase (HRP)-conjugated secondary antibody that binds to the detection antibody.

  • Wash the wells and add a colorimetric HRP substrate (e.g., TMB).

  • Stop the reaction with a stop solution and measure the absorbance at 450 nm.

  • The intensity of the color is proportional to the amount of phosphorylated c-Met.[6][7]

Western Blotting for Downstream Signaling Analysis

Western blotting is used to detect changes in the phosphorylation status of key proteins downstream of c-Met, such as Akt and ERK.

• Sample Preparation:

  • Prepare cell lysates as described in the c-Met phosphorylation assay protocol.

  • Denature protein samples by boiling in Laemmli buffer.

• Gel Electrophoresis and Transfer:

  • Separate proteins by size using SDS-PAGE.

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the phosphorylated form of the target protein (e.g., anti-phospho-Akt, anti-phospho-ERK).

  • Wash the membrane to remove unbound primary antibody.

  • Incubate with an HRP-conjugated secondary antibody.

  • Wash the membrane thoroughly.

• Detection:

  • Add an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Detect the signal using an imaging system.

  • To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against the total (non-phosphorylated) form of the protein or a housekeeping protein like GAPDH or β-actin.[8]

Visualizing Signaling Pathways and Experimental Workflows

c-Met Signaling Pathway

The following diagram illustrates the canonical c-Met signaling pathway and highlights the point of inhibition by small-molecule inhibitors like PF-04217903.

Caption: The c-Met signaling pathway and its inhibition by PF-04217903.

General Experimental Workflow for c-Met Inhibitor Evaluation

This diagram outlines a typical workflow for the preclinical evaluation of a novel c-Met inhibitor.

References

• 1. researchgate.net [researchgate.net]
• 2. drpress.org [drpress.org]
• 3. Safety and Tolerability of c-MET Inhibitors in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cancernetwork.com [cancernetwork.com]
• 5. Sensitivity of selected human tumor models to PF-04217903, a novel selective c-Met kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. assets.fishersci.com [assets.fishersci.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. origene.com [origene.com]

A Comparative Analysis of PF-04217903 and Next-Generation c-Met Inhibitors in Oncology Research

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the first-generation c-Met inhibitor, PF-04217903, against a panel of next-generation inhibitors: crizotinib, cabozantinib, capmatinib, and tepotinib. This document synthesizes available preclinical data to highlight key performance differences and provides detailed experimental methodologies to support further investigation.

The c-Met receptor tyrosine kinase, implicated in numerous cancers, has been a focal point for targeted therapy development. PF-04217903 emerged as a highly selective ATP-competitive inhibitor of c-Met. However, the subsequent development of next-generation inhibitors has offered new therapeutic avenues, prompting a comparative assessment of their performance.

Biochemical Potency: A Head-to-Head Look at Kinase Inhibition

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The following table summarizes the available biochemical IC50 data for PF-04217903 and next-generation c-Met inhibitors. It is important to note that these values are compiled from various studies and may have been determined using slightly different assay conditions.

Inhibitor	c-Met Kinase IC50 (nM)	Selectivity Profile
PF-04217903	4.8	Highly selective for c-Met (>1000-fold over 150 other kinases)[1][2]
Crizotinib	11 (in cell-based assay)	Dual ALK and c-Met inhibitor[3]
Cabozantinib	1.3	Multi-kinase inhibitor (VEGFR2, MET, RET, KIT, AXL, FLT3, TIE2)[3]
Capmatinib	0.13	Highly potent and selective for c-Met[4]
Tepotinib	1.7 - 3	Highly selective for c-Met[4][5]

Cellular Activity: Inhibition of c-Met Signaling in Cancer Cell Lines

The efficacy of these inhibitors in a cellular context is crucial for understanding their potential therapeutic effect. The following table presents IC50 values for the inhibition of c-Met phosphorylation or cell proliferation in various cancer cell lines.

Inhibitor	Cell Line	Assay Type	IC50 (nM)
PF-04217903	A549	c-Met Phosphorylation	4.8[6]
PF-04217903	GTL-16	Clonogenic Growth	16[6]
PF-04217903	LXFA 526L	Clonogenic Growth	13[6]
Crizotinib	Hs746T	Cell Viability	~2.2 (as reference)[7]
Cabozantinib	CE81T	Cell Viability (72h)	4610[8]
Capmatinib	Lung Cancer Cell Lines	Cell-based Assay	0.3 - 0.7[4]
Tepotinib	-	c-Met Kinase Activity	5[5]

In Vivo Efficacy: Tumor Growth Inhibition in Xenograft Models

Preclinical animal models provide valuable insights into the in vivo activity of c-Met inhibitors. This table summarizes the observed anti-tumor effects of PF-04217903 and next-generation inhibitors in various xenograft models.

Inhibitor	Tumor Model	Dosing	Tumor Growth Inhibition
PF-04217903	GTL-16 Gastric Carcinoma	-	Marked antitumor activity[1][2]
PF-04217903	U87MG Glioblastoma	-	Marked antitumor activity[1][2]
PF-04217903	HT29 Colon Cancer	-	38% inhibition (monotherapy)[1]
Crizotinib	MET-amplified NSCLC	250 mg twice daily	Objective Response Rate (ORR): 32%[3]
Cabozantinib	TT Medullary Thyroid Carcinoma	10, 30, 60 mg/kg daily	Significant, dose-dependent inhibition[3]
Capmatinib	MET-amplified NSCLC	400 mg twice daily	ORR: 41% (pretreated), 68% (treatment-naïve)[4]
Tepotinib	METex14 skipping NSCLC	500 mg daily	ORR: 46%[4]

Signaling Pathways and Experimental Workflows

To visualize the mechanism of action and the experimental procedures used to evaluate these inhibitors, the following diagrams are provided.

Caption: The c-Met signaling pathway and the point of intervention for c-Met inhibitors.

Caption: A generalized workflow for a biochemical c-Met kinase inhibition assay.

Caption: A typical workflow for a cell-based c-Met phosphorylation assay.

Experimental Protocols

Biochemical c-Met Kinase Assay (General Protocol)

This protocol outlines a typical procedure for determining the in vitro inhibitory activity of a compound against the c-Met kinase.

• Reaction Mixture Preparation: A reaction mixture is prepared containing recombinant human c-Met kinase domain, a synthetic peptide substrate (e.g., Poly (Glu, Tyr) 4:1), and ATP in a kinase assay buffer (e.g., 40mM Tris-HCl, pH 7.5, 20mM MgCl2, 0.1mg/ml BSA, 50μM DTT)[9].

• Inhibitor Addition: The test inhibitor (e.g., PF-04217903) is serially diluted and added to the reaction mixture. A control with no inhibitor is also prepared.

• Initiation and Incubation: The kinase reaction is initiated by the addition of ATP (often radiolabeled, e.g., γ-³³P-ATP). The mixture is then incubated at 30°C for a specified time (e.g., 30-60 minutes) to allow for substrate phosphorylation[7].

• Reaction Termination: The reaction is stopped by adding a solution containing EDTA[7].

• Detection of Phosphorylation: The amount of phosphorylated substrate is quantified. This can be achieved through various methods, including filter-binding assays to capture the radiolabeled phosphorylated peptide or by using non-radioactive methods like HTRF (Homogeneous Time-Resolved Fluorescence)[7].

• IC50 Calculation: The concentration of the inhibitor that results in 50% inhibition of c-Met kinase activity (IC50) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Cellular c-Met Phosphorylation Assay (ELISA-based, General Protocol)

This protocol describes a common method to assess the ability of an inhibitor to block c-Met phosphorylation in a cellular context.

• Cell Culture and Treatment: Human cancer cells with known c-Met expression (e.g., A549, Hs746T) are seeded in 96-well plates and cultured overnight[6]. The cells are then treated with various concentrations of the test inhibitor for a defined period (e.g., 1-3 hours)[6][7].

• HGF Stimulation (Optional): To induce c-Met phosphorylation, cells can be stimulated with hepatocyte growth factor (HGF) for a short duration (e.g., 20 minutes)[6].

• Cell Lysis: The cells are washed and then lysed using a lysis buffer containing protease and phosphatase inhibitors to preserve the phosphorylation status of proteins.

• Sandwich ELISA: The cell lysates are added to a 96-well plate pre-coated with a capture antibody specific for total c-Met protein. After incubation and washing, a detection antibody that specifically recognizes the phosphorylated form of c-Met (e.g., at tyrosines 1234/1235) is added. This is followed by the addition of a horseradish peroxidase (HRP)-conjugated secondary antibody[10].

• Signal Detection: A substrate for HRP (e.g., TMB) is added, and the resulting colorimetric signal is measured using a microplate reader. The intensity of the signal is proportional to the amount of phosphorylated c-Met[10].

• Data Analysis: The percentage of inhibition of c-Met phosphorylation is calculated for each inhibitor concentration, and the IC50 value is determined.

In Vivo Tumor Xenograft Model (General Protocol)

This protocol provides a general outline for evaluating the anti-tumor efficacy of c-Met inhibitors in an animal model.

• Cell Implantation: Human tumor cells (e.g., GTL-16, U87MG, Hs746T) are implanted subcutaneously into the flank of immunocompromised mice (e.g., athymic nude mice)[7][11].

• Tumor Growth and Randomization: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³). The mice are then randomized into treatment and control groups[7].

• Drug Administration: The test inhibitor is administered to the treatment group, typically via oral gavage, at one or more dose levels and on a defined schedule (e.g., daily). The control group receives a vehicle solution[7][11].

• Tumor Measurement: Tumor volume is measured periodically (e.g., twice weekly) using calipers. Body weight is also monitored as an indicator of toxicity[7].

• Efficacy Evaluation: The study continues for a predetermined period or until the tumors in the control group reach a specific size. The primary endpoint is typically tumor growth inhibition, which is calculated as the percentage difference in the mean tumor volume between the treated and control groups.

• Pharmacodynamic Analysis (Optional): At the end of the study, tumors can be excised to analyze the levels of phosphorylated c-Met and downstream signaling proteins by methods such as Western blotting or immunohistochemistry to confirm target engagement[7][11].

References

• 1. Sensitivity of selected human tumor models to PF-04217903, a novel selective c-Met kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Responses to crizotinib and cabozantinib in patient with lung adenocarcinoma harboring mesenchymal-epithelial transition factor exon 14 skipping mutation: A case report - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Spotlight on Tepotinib and Capmatinib for Non-Small Cell Lung Cancer with MET Exon 14 Skipping Mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. selleckchem.com [selleckchem.com]
• 7. Novel c-Met inhibitor suppresses the growth of c-Met-addicted gastric cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. c-Met inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. PathScan® Phospho-Met (Tyr1234/1235) Sandwich ELISA Kit | Cell Signaling Technology [cellsignal.com]
• 11. Preclinical evaluation of a novel c-Met inhibitor in a gastric cancer xenograft model using small animal PET - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of PF-04217903

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This document provides a comprehensive guide to the proper disposal procedures for PF-04217903, a potent and selective c-Met kinase inhibitor. The following procedures are based on available safety data and general best practices for laboratory chemical waste management.

Chemical and Physical Properties

A summary of the key properties of PF-04217903 is provided below to inform safe handling and disposal decisions.

Property	Value	Source
Molecular Formula	C₁₉H₁₆N₈O (free base)	[1]
C₂₀H₂₀N₈O₄S (mesylate)	[2]
Molecular Weight	372.38 g/mol (free base)	[1]
468.49 g/mol (mesylate)	[2]
CAS Number	956905-27-4 (free base)	[1][3]
956906-93-7 (mesylate)	[1][2]
Appearance	Solid powder	[1]
Solubility	Soluble in DMSO.[1][3][4][5] Insoluble in water and ethanol.[5]
Storage	Store solid and solutions at 4°C or -20°C for long-term storage.[1][2][3][6][7]

Hazard Identification and Safety Precautions

PF-04217903 is a substance that has not been fully tested for its hazards.[2] Therefore, it should be handled with care by personnel trained and familiar with handling potent active pharmaceutical ingredients.[2]

Potential Hazards:

• May be harmful if swallowed or inhaled.[2]

• Exposure may cause irritation of the respiratory tract, eyes, and skin.[2]

• May cause allergic respiratory and skin reactions.[2]

Personal Protective Equipment (PPE): To minimize exposure, the following personal protective equipment should be used when handling PF-04217903:[2]

• Respiratory Protection: NIOSH/MSHA-approved respirator.[2]

• Hand Protection: Chemical-resistant rubber gloves.[2]

• Eye Protection: Chemical safety goggles.[2]

• Skin and Body Protection: Protective clothing.[2]

All handling of the compound should be conducted in a laboratory fume hood.[2] A safety shower and eye bath should be readily available.[2]

Disposal Procedures

The disposal of PF-04217903 and its containers must be conducted in accordance with all applicable federal, state, and local regulations for chemical waste. As the substance's hazards are not fully characterized, it should be treated as a potent and hazardous chemical.

Step-by-Step Disposal Workflow

The following diagram outlines the logical workflow for the proper disposal of PF-04217903 waste.

PF-04217904 Disposal Workflow

Detailed Disposal Protocols

1. Waste Segregation:

• Solid Waste: Collect un-used or expired PF-04217903 powder, contaminated personal protective equipment (gloves, lab coats), and other contaminated solid materials (e.g., weigh boats, pipette tips) in a designated, clearly labeled hazardous waste container.

• Liquid Waste: Collect solutions containing PF-04217903 in a separate, compatible, and clearly labeled hazardous liquid waste container. Avoid mixing with other incompatible chemical wastes.

• Sharps Waste: Needles, syringes, or other contaminated sharps should be disposed of in a designated sharps container.

2. Containerization:

• All waste containers must be in good condition, compatible with the chemical, and have a secure, tight-fitting lid.

• Clearly label each container with "Hazardous Waste," the full chemical name "PF-04217903," and any known hazard characteristics (e.g., "Toxic," "Potent Compound").

3. Storage:

• Store waste containers in a designated and secure waste accumulation area that is well-ventilated.

• The storage area should be away from general laboratory traffic and incompatible materials.

4. Final Disposal:

• Consult your institution's Environmental Health and Safety (EHS) department for specific guidelines and procedures for the disposal of potent or uncharacterized research chemicals.

• Disposal should be carried out through a licensed hazardous waste disposal company. Do not dispose of PF-04217903 down the drain or in the regular trash.

Accidental Release Measures

In the event of a spill, follow these procedures:[2]

• Evacuate the immediate area.

• Cordon off the spill area.[2]

• Wear the appropriate personal protective equipment, including a self-contained breathing apparatus, protective clothing, and heavy rubber gloves.[2]

• For small spills, absorb the material with an inert absorbent material and place it in a sealed container for disposal.

• For large spills, contact your institution's EHS or emergency response team.

First Aid Measures

• After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

• After Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention.

• After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.

• After Swallowing: If swallowed, wash out the mouth with copious amounts of water and call a physician.[2]

References

• 1. ChemGood [chemgood.com]
• 2. cellagentech.com [cellagentech.com]
• 3. medkoo.com [medkoo.com]
• 4. selleckchem.com [selleckchem.com]
• 5. adooq.com [adooq.com]
• 6. abmole.com [abmole.com]
• 7. medchemexpress.com [medchemexpress.com]

Personal protective equipment for handling PF-04217903

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of PF-04217903, a potent c-Met kinase inhibitor. Adherence to these procedures is essential to ensure a safe laboratory environment and minimize exposure risk.

Hazard Identification and Personal Protective Equipment (PPE)

PF-04217903 is a substance that has not been fully tested and should be handled with care.[1] Potential hazards include irritation of the respiratory tract, eyes, and skin, as well as allergic reactions.[1] It may be harmful if swallowed or inhaled.[1] Therefore, a comprehensive personal protective equipment strategy is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling PF-04217903

PPE Category	Item	Specifications
Eye Protection	Safety goggles with side shields	Must be worn at all times in the laboratory.[1]
Hand Protection	Chemical-resistant rubber gloves	Two pairs of chemotherapy-rated gloves are recommended, especially when handling stock solutions.[1][2]
Body Protection	Impervious laboratory coat or gown	Should be resistant to chemical permeation.[2]
Respiratory Protection	NIOSH/MSHA-approved respirator (e.g., N95)	Recommended when handling the compound as a powder outside of a certified chemical fume hood or biological safety cabinet to avoid aerosol inhalation.[1][2]

Note: All disposable PPE should not be reused and must be disposed of as hazardous waste.[3]

Operational Plan: Step-by-Step Handling Protocol

All handling of PF-04217903, particularly the weighing of the solid compound and preparation of stock solutions, must be conducted in a certified chemical fume hood or a Class II Biosafety Cabinet to minimize inhalation exposure.[1][2]

Step 1: Prepare the Workspace

• Ensure the certified chemical fume hood or Class II Biosafety Cabinet is functioning correctly.

• Cover the work surface with absorbent, plastic-backed paper to contain any spills.

Step 2: Don Personal Protective Equipment (PPE)

• Before entering the designated handling area, put on all required PPE as specified in Table 1. This includes inner and outer gloves, a lab coat, and eye protection. A respirator should be used if handling the powder outside of a containment system.[2]

Step 3: Weighing the Compound

• Use a dedicated, calibrated analytical balance inside the fume hood or biosafety cabinet.[2]

• Handle the solid compound with care to avoid generating dust.

Step 4: Preparing Stock Solutions

• PF-04217903 is soluble in DMSO.[4][5][6]

• Prepare solutions in a fume hood.

• Clearly label all solutions with the compound name, concentration, date, and your initials.

Step 5: Storage

• Store the solid compound and solutions at 4°C for short-term storage or -20°C for longer-term storage.[1] Some sources suggest -20°C for up to 3 years.[6] For stock solutions, storage at -80°C for up to 2 years or -20°C for up to 1 year is also recommended.[7]

Step 6: Decontaminate the Workspace

• After handling is complete, wipe down all surfaces and equipment in the fume hood/biosafety cabinet with an appropriate decontamination solution (e.g., a high-pH solution or a validated commercial product).

• Dispose of the absorbent paper as hazardous waste.[2]

Step 7: Doffing PPE

• Remove PPE in the correct order to avoid cross-contamination. Typically, outer gloves are removed first, followed by the lab coat, and then inner gloves.

Disposal Plan

All waste materials contaminated with PF-04217903, including disposable PPE, absorbent paper, and empty vials, must be disposed of as hazardous chemical waste in accordance with institutional and local regulations.

Experimental Workflow

The following diagram outlines the essential steps for the safe handling of PF-04217903.

Caption: Procedural workflow for handling PF-04217903.

References

• 1. cellagentech.com [cellagentech.com]
• 2. benchchem.com [benchchem.com]
• 3. pogo.ca [pogo.ca]
• 4. selleckchem.com [selleckchem.com]
• 5. adooq.com [adooq.com]
• 6. ChemGood [chemgood.com]
• 7. medchemexpress.com [medchemexpress.com]